AMBROX DL

• CAS: 3738-00-9

Core Science & Biosynthesis

An In-depth Technical Guide to Ambroxol Hydrochloride: Chemical Structure, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ambroxol Hydrochloride is a semi-synthetic derivative of vasicine from the plant Adhatoda vasica.[1] Initially developed as a mucolytic agent, it has been in clinical use since 1979 to treat respiratory diseases associated with excessive or viscous mucus.[2] Its primary function is to enhance mucus clearance, facilitate expectoration, and ease productive cough.[2] Beyond its secretolytic properties, extensive research has unveiled a wider pharmacological profile for Ambroxol, including anti-inflammatory, antioxidant, and local anesthetic effects.[3] More recently, its role as a pharmacological chaperone for the enzyme glucocerebrosidase has garnered significant interest for its potential in treating lysosomal storage disorders and neurodegenerative diseases like Parkinson's disease.[4][5] This technical guide provides a comprehensive overview of the chemical structure, physicochemical and pharmacological properties, and key signaling pathways of Ambroxol Hydrochloride.

Chemical Structure and Identification

Ambroxol Hydrochloride is chemically known as trans-4-[(2-Amino-3,5-dibromobenzyl)amino]cyclohexanol hydrochloride.[6]

Chemical Structure:

Physicochemical Properties

A summary of the key physicochemical properties of Ambroxol Hydrochloride is presented in the table below.

Property	Value	Reference
Molecular Formula	C₁₃H₁₉Br₂ClN₂O
Molecular Weight	414.57 g/mol	[4]
CAS Number	23828-92-4	[7]
Appearance	White or yellowish crystalline powder	[6][7]
Melting Point	233-234.5 °C (decomposes)	[7]
Solubility	Sparingly soluble in water; soluble in methanol; practically insoluble in methylene chloride. Slightly soluble in ethanol.	[6][8]
pKa	Not explicitly found in search results.
pH (10g/L solution at 25°C)	4.0 - 6.0	[9]

Pharmacological Properties

Mechanism of Action

Ambroxol Hydrochloride exerts its therapeutic effects through multiple mechanisms:

• Secretolytic and Mucokinetic Effects: It stimulates the serous cells of the bronchial glands, leading to the production of a thinner, less viscous mucus.[10] Ambroxol also enhances mucociliary clearance by increasing the ciliary beat frequency.[11]

• Surfactant Stimulation: It promotes the synthesis and release of pulmonary surfactant from type II pneumocytes.[10][11] Surfactant acts as an "anti-glue" factor, reducing the adhesion of mucus to the bronchial walls and facilitating its transport.[2]

• Anti-inflammatory and Antioxidant Properties: Ambroxol inhibits the release of pro-inflammatory cytokines and reduces oxidative stress.[9][10] It can scavenge free radicals and activate the intracellular glutathione system.[9]

• Local Anesthetic Effect: It acts as a potent inhibitor of neuronal sodium channels, which explains its efficacy in relieving sore throat pain.[2][12]

• Pharmacological Chaperone: Ambroxol can act as a chaperone for the enzyme glucocerebrosidase (GCase), promoting its proper folding and transport to the lysosome. This action is being investigated for the treatment of Gaucher disease and Parkinson's disease associated with GBA1 gene mutations.[5][13]

Pharmacokinetics

The pharmacokinetic parameters of Ambroxol Hydrochloride are summarized in the following table.

Parameter	Value	Reference
Absorption	Rapidly and completely absorbed after oral administration.	[14][15]
Bioavailability (Oral)	Approximately 79% for immediate-release formulations. Undergoes first-pass metabolism.	[14][15]
Time to Peak Plasma Concentration (Tmax)	1-2.5 hours for immediate-release formulations; 6.5 hours for slow-release formulations.	[15]
Distribution	Rapid and pronounced distribution into body tissues, with the highest concentration in the lungs. Crosses the placenta and enters breast milk. The volume of distribution is approximately 552 L.	[15]
Plasma Protein Binding	Approximately 90%	[15]
Metabolism	Mainly metabolized in the liver via glucuronidation by CYP3A4 and cleavage to dibromanthranilic acid.	[15]
Excretion	Primarily via urine (approximately 83%).	[15]
Elimination Half-life	Approximately 10 hours.	[15]

Signaling Pathways

Ambroxol Hydrochloride influences several key signaling pathways to exert its diverse pharmacological effects.

Mucociliary Clearance and Surfactant Production

Ambroxol's primary mechanism involves the stimulation of secretolytic and mucokinetic pathways in the respiratory tract.

Caption: Ambroxol's effect on mucociliary clearance.

Anti-inflammatory Signaling Pathway

Ambroxol modulates inflammatory responses in the airways, in part by inhibiting the LPS-induced inflammatory cascade.

Caption: Ambroxol's anti-inflammatory pathway.

Pharmacological Chaperone Activity for GCase

Ambroxol acts as a pharmacological chaperone for glucocerebrosidase (GCase), which is relevant for Gaucher disease and GBA-associated Parkinson's disease.

Caption: Ambroxol's chaperone activity for GCase.

Experimental Protocols

Synthesis of Ambroxol Hydrochloride

A common synthetic route involves the condensation of 2-amino-3,5-dibromobenzaldehyde with trans-4-aminocyclohexanol, followed by reduction and salt formation.[16]

Materials:

• 2-amino-3,5-dibromobenzaldehyde

• trans-4-aminocyclohexanol

• Methanol or Ethanol

• Sodium borohydride

• Hydrochloric acid

Procedure:

• Condensation: Dissolve 2-amino-3,5-dibromobenzaldehyde (1 equivalent) and trans-4-aminocyclohexanol (1.2 equivalents) in methanol. Heat the mixture to reflux (60-65°C) and maintain for 6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

• Reduction: Cool the reaction mixture to 30-40°C and add sodium borohydride (1.5 equivalents) portion-wise. Maintain the temperature and stir for another 6 hours, again monitoring by TLC.

• Salt Formation and Isolation: Cool the reaction mixture to 10-20°C and adjust the pH to 1 with hydrochloric acid. Further, cool to 5-10°C and stir for 6 hours to allow for precipitation.

• Purification: Filter the precipitate, wash with a small amount of cold solvent, and dry to obtain the crude Ambroxol Hydrochloride. The crude product can be further purified by recrystallization.

Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the quantification of Ambroxol Hydrochloride in pharmaceutical formulations.[17][18]

Instrumentation:

• HPLC system with a UV detector

• C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Orthophosphoric acid

• Ambroxol Hydrochloride reference standard

Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile and water (pH adjusted to 3.5 with orthophosphoric acid) in a ratio of 60:40 (v/v).

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 250 nm

• Injection Volume: 20 µL

• Column Temperature: Ambient

Standard Solution Preparation:

• Accurately weigh about 30 mg of Ambroxol Hydrochloride reference standard and transfer to a 100 mL volumetric flask.

• Dissolve in and dilute to volume with the mobile phase to obtain a stock solution.

• Prepare a series of working standard solutions by further diluting the stock solution with the mobile phase to achieve concentrations in the desired range (e.g., 2-12 µg/mL).

Sample Preparation (from tablets):

• Weigh and finely powder 20 tablets.

• Accurately weigh a quantity of the powder equivalent to 30 mg of Ambroxol Hydrochloride and transfer it to a 100 mL volumetric flask.

• Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to dissolve the drug.

• Dilute to volume with the mobile phase, mix well, and filter through a 0.45 µm membrane filter.

• Further dilute the filtrate with the mobile phase to obtain a final concentration within the calibration range.

Procedure:

• Inject the standard solutions into the HPLC system to construct a calibration curve by plotting peak area against concentration.

• Inject the sample solution into the HPLC system.

• Determine the concentration of Ambroxol Hydrochloride in the sample by comparing its peak area with the calibration curve.

Conclusion

Ambroxol Hydrochloride is a well-established pharmaceutical agent with a multifaceted mechanism of action. While its primary role as a mucolytic is well-documented, ongoing research into its anti-inflammatory, antioxidant, and pharmacological chaperone properties continues to expand its therapeutic potential. This guide provides a foundational understanding of its chemical and pharmacological characteristics, which is essential for researchers and professionals involved in drug development and respiratory medicine. The detailed protocols and pathway diagrams serve as a practical resource for further investigation and application of this versatile molecule.

References

• 1. researchgate.net [researchgate.net]
• 2. Ambroxol - Wikipedia [en.wikipedia.org]
• 3. Ambroxol in the 21st century: pharmacological and clinical update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ambroxol HCl | CAS 23828-92-4 | Free radical scavenger | StressMarq Biosciences Inc. [stressmarq.com]
• 5. Ambroxol, the cough expectorant with neuroprotective effects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. drugfuture.com [drugfuture.com]
• 7. Ambroxol Hydrochloride - LKT Labs [lktlabs.com]
• 8. ijprajournal.com [ijprajournal.com]
• 9. Ambroxol hydrochloride | 23828-92-4 [chemicalbook.com]
• 10. What is Ambroxol Hydrochloride used for? [synapse.patsnap.com]
• 11. An overview of efficacy and safety of ambroxol for the treatment of acute and chronic respiratory diseases with a special regard to children - PMC [pmc.ncbi.nlm.nih.gov]
• 12. What is the mechanism of Ambroxol Hydrochloride? [synapse.patsnap.com]
• 13. ambroxol | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 14. ijrpc.com [ijrpc.com]
• 15. mims.com [mims.com]
• 16. CN103012167A - Preparation method of ambroxol hydrochloride - Google Patents [patents.google.com]
• 17. longdom.org [longdom.org]
• 18. Development and validation of an high-performance liquid chromatographic, and a ultraviolet spectrophotometric method for determination of Ambroxol hydrochloride in pharmaceutical preparations - PMC [pmc.ncbi.nlm.nih.gov]

AMBROX DL (Ambroxol Hydrochloride): A Technical Guide for Drug Development Professionals

CAS Number: 3738-00-9 (Note: This CAS number refers to Ambrox DL, a fragrance ingredient. This guide focuses on the pharmacologically active Ambroxol Hydrochloride, CAS Number 23828-92-4).

Introduction

Ambroxol hydrochloride is a widely utilized mucolytic agent renowned for its efficacy in the treatment of respiratory conditions characterized by the production of viscous or excessive mucus. A metabolite of bromhexine, ambroxol has been in clinical use since 1978 for treating a variety of bronchopulmonary diseases, including acute and chronic bronchitis.[1][2][3] Its therapeutic actions extend beyond its secretolytic properties, encompassing anti-inflammatory, antioxidant, and local anesthetic effects.[2][3] This technical guide provides an in-depth overview of ambroxol hydrochloride, focusing on its physicochemical properties, mechanism of action, pharmacokinetics, synthesis, and analytical methodologies, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties

A comprehensive summary of the physicochemical properties of Ambroxol Hydrochloride is presented in the table below.

Property	Value	Reference
Chemical Name	trans-4-[[(2-Amino-3,5-dibromophenyl)methyl]amino]cyclohexanol hydrochloride	[4]
CAS Number	23828-92-4	[5]
Molecular Formula	C₁₃H₁₈Br₂N₂O·HCl	[6]
Molecular Weight	414.56 g/mol	[6]
Appearance	Odorless, crystalline powder	[7]
Melting Point	75-76 °C	[8]
Boiling Point	273.9 °C at 760 mmHg	[8]
Flash Point	104.8 °C	[8]
Density	0.939 g/cm³	[8]
Solubility	Does not mix well with water	[7]

Mechanism of Action

Ambroxol hydrochloride exerts its therapeutic effects through a multi-faceted mechanism of action. Primarily, it functions as a mucokinetic and secretolytic agent.[3] It stimulates the production and release of pulmonary surfactant by type II pneumocytes, which reduces the adhesion of mucus to the bronchial walls and improves its transport.[2][3] This action facilitates mucociliary clearance, making it easier to expectorate mucus.[3]

Beyond its effects on mucus, ambroxol exhibits several other pharmacological activities:

• Anti-inflammatory and Antioxidant Properties: Ambroxol can reduce the release of inflammatory cytokines and histamine and scavenge free radicals.[2]

• Local Anesthetic Effect: It acts as a potent inhibitor of neuronal Na+ channels, which explains its use in relieving sore throat pain.[2]

• Enhancement of Antibiotic Penetration: Ambroxol can increase the concentration of various antibiotics in the lungs, suggesting a synergistic effect when co-administered for respiratory infections.[1][3]

• Autophagy Induction: Both ambroxol and its parent compound, bromhexine, have been shown to induce autophagy in various cell types.[2]

Recent research has also explored the potential of ambroxol in neurodegenerative diseases like Parkinson's, where it is thought to improve the function of the enzyme glucocerebrosidase (GCase).[9][10]

Signaling Pathways

Ambroxol has been shown to modulate specific signaling pathways to exert its anti-inflammatory and secretolytic effects. One key pathway is the extracellular signal-regulated kinase (Erk) 1/2 signaling pathway. In studies involving lipopolysaccharide (LPS)-induced airway inflammation, ambroxol was found to inhibit the expression of MUC5AC, TNF-α, and IL-1β by suppressing the Erk signaling pathway.[11][12]

Caption: Ambroxol's inhibition of the Erk signaling pathway.

Pharmacokinetics

The pharmacokinetic profile of ambroxol hydrochloride has been well-characterized.

Parameter	Value	Route of Administration	Reference
Bioavailability	~79%	Oral (immediate-release)	[13]
Time to Peak Plasma Concentration (Tmax)	1-2.5 hours	Oral (immediate-release)	[13]
Plasma Protein Binding	~90%	-	[13]
Volume of Distribution (Vd)	~552 L	-	[13]
Metabolism	Primarily in the liver via glucuronidation (CYP3A4)	-	[13]
Elimination Half-life (t½)	~10 hours	-	[13]
Excretion	Mainly via urine (~83%)	-	[13]

A comparative study of ambroxol hydrochloride aerosol and injection showed similar bioavailability.[14]

Synthesis of Ambroxol Hydrochloride

Several synthetic routes for ambroxol hydrochloride have been developed. A common method involves the following key steps:[6]

• Bromination: Starting from a suitable precursor like o-nitrobenzaldehyde or methyl 2-aminobenzoate.[6][15]

• Condensation: Reaction with trans-4-aminocyclohexanol.[15]

• Reduction: Reduction of the nitro group and/or other intermediates.[15]

• Salification: Formation of the hydrochloride salt.[6]

The overall yield for some reported synthetic methods is around 54.6%.[6]

Caption: A generalized synthetic workflow for Ambroxol HCl.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Quantification

A robust and widely used method for the quantification of ambroxol hydrochloride in pharmaceutical formulations and biological samples is High-Performance Liquid Chromatography (HPLC).[16][17]

Methodology:

• Instrumentation: A standard HPLC system equipped with a UV detector.[17]

• Column: A reversed-phase C18 column is commonly used.[16]

• Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile or methanol) and water, often with an acid like phosphoric acid to improve peak shape. A typical ratio is acetonitrile and water (pH 3.5) in a 60:40 v/v ratio.[16][17]

• Flow Rate: Optimized in the range of 0.5 to 1.5 mL/min.[16]

• Detection: UV detection at a wavelength of 250 nm or 229 nm.[17][18]

• Sample Preparation: For tablet formulations, a specific weight of the powdered tablets is dissolved in the mobile phase, sonicated, filtered, and then injected into the HPLC system.[18] For biological samples, an extraction step is required to isolate the drug.

• Validation: The method must be validated for linearity, precision (repeatability and intermediate precision), accuracy, and robustness according to ICH guidelines.[16][18]

Caption: A standard workflow for HPLC analysis of Ambroxol.

Clinical Development and Safety

Ambroxol has a long history of clinical use and is generally well-tolerated.[1][19] Common side effects are mild and may include gastrointestinal symptoms like nausea and diarrhea.[19]

Current Clinical Trials

Beyond its established use in respiratory diseases, ambroxol is being investigated for other indications, most notably for Parkinson's disease.[9] Phase II and III clinical trials are underway to evaluate its potential as a disease-modifying therapy.[9][20] These trials are assessing the safety and efficacy of high-dose ambroxol in slowing the progression of the disease.[20]

Key Aspects of Ongoing Parkinson's Disease Trials:

• Dosage: High doses, up to 1260 mg/day, are being investigated.[20]

• Duration: Long-term studies, some lasting up to 104 weeks.[20]

• Design: Randomized, double-blind, placebo-controlled trials.[20]

• Primary Outcome: To assess if ambroxol can slow the progression of Parkinson's disease.[20]

Conclusion

Ambroxol hydrochloride is a well-established pharmaceutical agent with a robust profile as a mucolytic. Its multifaceted mechanism of action, including anti-inflammatory and antioxidant properties, continues to be an area of active research. The ongoing clinical trials for neurodegenerative diseases highlight the potential for repurposing this drug for new therapeutic applications. This guide provides a comprehensive technical overview to support further research and development efforts related to ambroxol hydrochloride.

References

• 1. An overview of efficacy and safety of ambroxol for the treatment of acute and chronic respiratory diseases with a special regard to children - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ambroxol - Wikipedia [en.wikipedia.org]
• 3. What is the mechanism of Ambroxol Hydrochloride? [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. caelo.de [caelo.de]
• 6. Synthesis for Ambroxol Hydrochloride [chinjmap.com]
• 7. hoelzel-biotech.com [hoelzel-biotech.com]
• 8. Cas 3738-00-9,AMBROX DL | lookchem [lookchem.com]
• 9. One moment, please... [parkinson.ca]
• 10. ClinicalTrials.gov [clinicaltrials.gov]
• 11. Ambroxol inhalation ameliorates LPS-induced airway inflammation and mucus secretion through the extracellular signal-regulated kinase 1/2 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 2024.sci-hub.st [2024.sci-hub.st]
• 13. mims.com [mims.com]
• 14. Pharmacokinetics and Relative Bioavailability of Ambroxol Hydrochloride Aerosol and Injection, American Journal of Clinical and Experimental Medicine, Science Publishing Group [sciencepublishinggroup.com]
• 15. CN104788326A - Synthesis method of ambroxol hydrochloride - Google Patents [patents.google.com]
• 16. longdom.org [longdom.org]
• 17. Development and validation of an high-performance liquid chromatographic, and a ultraviolet spectrophotometric method for determination of Ambroxol hydrochloride in pharmaceutical preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 18. RP-HPLC and Spectrophotometric Estimation of Ambroxol Hydrochloride and Cetirizine Hydrochloride in Combined Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]
• 19. What is Ambroxol Hydrochloride used for? [synapse.patsnap.com]
• 20. ClinicalTrials.gov [clinicaltrials.gov]

AMBROX DL: A Comprehensive Technical Guide to a Synthetic Ambergris Substitute

For Researchers, Scientists, and Drug Development Professionals

Abstract

AMBROX DL, chemically known as dodecahydro-3a,6,6,9a-tetramethylnaphthalene[2,1-b]furan, is a key synthetic aroma chemical widely utilized in the fragrance industry as a substitute for the rare and costly natural ambergris.[1] Its characteristic warm, woody, and amber-like scent profile provides richness, elegance, and longevity to a variety of perfumery applications. This technical guide provides an in-depth overview of AMBROX DL, including its physicochemical properties, detailed synthetic protocols derived from the natural precursor sclareol, an examination of the olfactory signaling pathway it activates, and standardized experimental workflows for its evaluation against natural ambergris.

Physicochemical Properties of AMBROX DL

AMBROX DL is a crystalline solid at room temperature with a molecular formula of C₁₆H₂₈O and a molecular weight of 236.39 g/mol .[2] A summary of its key physicochemical properties is presented in Table 1.

Property	Value	Reference(s)
Molecular Formula	C₁₆H₂₈O	[2]
Molecular Weight	236.39 g/mol	[2]
CAS Number	3738-00-9	[3]
Appearance	White to pale yellow solid	[4]
Odor Profile	Woody, amber, musky	[4]
Melting Point	75-76 °C	[4]
Boiling Point	Not specified
Flash Point	>100 °C	[3]
Solubility	Soluble in ethanol and fragrance oils; insoluble in water.	[4]

Synthesis of AMBROX DL from Sclareol

The primary industrial synthesis of AMBROX DL starts from (-)-sclareol, a diterpene extracted from the clary sage plant (Salvia sclarea).[5] The synthesis is a three-step process involving oxidation, reduction, and cyclization.

Overall Synthesis Scheme

Caption: Overall reaction scheme for the synthesis of AMBROX DL from (-)-sclareol.

Experimental Protocols

This step involves the oxidative degradation of the side chain of sclareol.

• Reagents and Materials:

  • (-)-Sclareol

  • Potassium permanganate (KMnO₄)

  • Sodium periodate (NaIO₄)

  • Sodium carbonate (Na₂CO₃)

  • t-Butanol

  • Water

  • Dichloromethane

  • Sodium sulfite

  • Hydrochloric acid (HCl)

  • Ethyl acetate

  • Heptane

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • A solution of potassium permanganate (a catalytic amount) in water is added to a stirred solution of (-)-sclareol in t-butanol at room temperature.

  • Sodium periodate is added portion-wise to the mixture, maintaining the temperature below 30°C.

  • The reaction is stirred for several hours until completion, monitored by thin-layer chromatography (TLC).

  • The reaction is quenched by the addition of sodium sulfite.

  • The pH of the mixture is adjusted to 2 with hydrochloric acid.

  • The product is extracted with a mixture of ethyl acetate and heptane.

  • The combined organic layers are washed, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield crude sclareolide.

  • Purification is achieved by crystallization.

The lactone group of sclareolide is reduced to a diol.

• Reagents and Materials:

  • Sclareolide

  • Lithium aluminum hydride (LiAlH₄)

  • Anhydrous diethyl ether or tetrahydrofuran (THF)

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • A solution of sclareolide in an anhydrous ethereal solvent is added dropwise to a stirred suspension of lithium aluminum hydride in the same solvent under an inert atmosphere.

  • The reaction mixture is stirred at room temperature for several hours.

  • The reaction is carefully quenched by the sequential addition of water and a sodium hydroxide solution.

  • The resulting aluminum salts are filtered off and washed with the ethereal solvent.

  • The combined organic filtrates are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield crude ambradiol.

The final step is an acid-catalyzed dehydration and cyclization of the diol.

• Reagents and Materials:

  • Ambradiol

  • p-Toluenesulfonic acid (catalytic amount)

  • Toluene

  • Saturated aqueous sodium bicarbonate solution

• Procedure:

  • Ambradiol is dissolved in toluene, and a catalytic amount of p-toluenesulfonic acid is added.

  • The mixture is heated to reflux, and the progress of the reaction is monitored by TLC.

  • Upon completion, the reaction mixture is cooled and washed with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst.

  • The organic layer is washed with water, dried, and the solvent is evaporated.

  • The crude product is purified by column chromatography or distillation to yield AMBROX DL.

Spectroscopic Data

Olfactory Signaling Pathway

The perception of ambergris-like odors, including that of AMBROX DL, is initiated by the binding of the odorant molecule to specific olfactory receptors in the nasal epithelium. Recent research has identified the olfactory receptor OR7A17 as being specifically tuned to (-)-Ambroxide, a key component of the ambergris scent. The binding of the odorant to this G-protein coupled receptor (GPCR) triggers a signaling cascade.

Caption: Simplified signaling pathway for the perception of AMBROX DL.

Experimental Workflows for Evaluation

The evaluation of AMBROX DL as a synthetic substitute for natural ambergris involves both instrumental and sensory analysis.

Gas Chromatography-Olfactometry (GC-O) Workflow

GC-O combines the separation power of gas chromatography with the sensitivity of the human nose as a detector. This technique is invaluable for comparing the odor profiles of complex mixtures like natural ambergris tincture and a solution of AMBROX DL.

Caption: Experimental workflow for the comparative analysis of AMBROX DL and natural ambergris using GC-O.

Sensory Panel Evaluation Protocol

A trained sensory panel is essential for the subjective evaluation of fragrance ingredients.

• Objective: To compare the olfactory characteristics of AMBROX DL with natural ambergris tincture.

• Panelists: A panel of at least 10-15 trained sensory assessors.

• Samples:

  • Solution of AMBROX DL in a neutral solvent (e.g., ethanol) at a standardized concentration.

  • Tincture of natural ambergris in the same solvent at a comparable odor intensity.

  • A blind control (solvent only).

• Procedure:

  • Samples are presented to the panelists on smelling strips in a randomized and blind manner.

  • Panelists evaluate the samples in a controlled environment with neutral airflow and temperature.

  • A washout period with a neutral odor (e.g., smelling coffee beans) is enforced between samples to prevent olfactory fatigue.

  • Panelists rate various olfactory attributes (e.g., intensity, woody character, musky notes, sweetness, longevity) on a standardized scale (e.g., a 10-point scale).

  • Data is collected and statistically analyzed to determine significant differences between the samples.

Conclusion

AMBROX DL serves as a critical and sustainable alternative to natural ambergris in the fragrance industry. Its well-defined chemical structure and reproducible synthesis from sclareol offer a consistent and high-quality product for perfumers. The understanding of its interaction with specific olfactory receptors opens avenues for the design of novel ambergris odorants. Standardized analytical and sensory evaluation protocols are paramount in ensuring the quality and desired olfactory profile of AMBROX DL as a premier synthetic ambergris substitute.

References

• 1. Analysis of ambergris tincture | Semantic Scholar [semanticscholar.org]
• 2. Naphtho[2,1-b]furan, dodecahydro-3a,6,6,9a-tetramethyl- [webbook.nist.gov]
• 3. Sensory Evaluation in Cosmetics: Key Protocols and Best Practices – Cosmetics Testing News [news.skinobs.com]
• 4. researchgate.net [researchgate.net]
• 5. sctunisie.org [sctunisie.org]

A Technical Guide to the Biosynthesis of Ambergris Odorants

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthetic pathways of key ambergris odorants, focusing on ambrein and its derivatives. It details the enzymatic reactions, genetic engineering strategies for microbial production, quantitative data on yields, and relevant experimental protocols. This document is intended to serve as a valuable resource for researchers in the fields of synthetic biology, metabolic engineering, and natural product chemistry.

Introduction to Ambergris Odorants

Ambergris is a rare and valuable natural substance formed in the digestive system of sperm whales (Physeter macrocephalus)[1][2]. Its characteristic fragrance, highly prized in the perfume industry, develops over time through the oxidative degradation of its primary constituent, the odorless triterpenoid alcohol, ambrein[1][3][4][5]. The main odorant derived from ambrein is (-)-ambroxide, which possesses a unique amber, woody, and sweet scent[1][6]. Due to the protected status of sperm whales and the scarcity of ambergris, significant research has focused on developing sustainable and cost-effective methods for producing these valuable compounds through chemical synthesis and, more recently, biotechnology[1][3][6][7].

Biosynthesis of Ambrein

Ambrein (C₃₀H₅₂O) is a tricyclic triterpene alcohol that serves as the biological precursor to the aromatic components of ambergris[1][8]. Its biosynthesis originates from the universal triterpenoid precursor, squalene[8][9].

The Ambrein Biosynthetic Pathway

The biosynthesis of (+)-ambrein from squalene is a two-step enzymatic cascade that has been successfully reconstructed in microbial hosts[4][8][10].

• Step 1: Monocyclization of Squalene. The first step involves the cyclization of linear squalene into the monocyclic intermediate, 3-deoxyachilleol A. This reaction is catalyzed by a squalene-hopene cyclase (SHC)[4][8]. A mutated version of the SHC from Alicyclobacillus acidocaldarius (AaSHC), specifically the D377C mutant, has been shown to effectively produce 3-deoxyachilleol A instead of the native pentacyclic hopene[4][10].

• Step 2: Further Cyclization to Ambrein. The second step involves the further cyclization of 3-deoxyachilleol A to form the tricyclic structure of (+)-ambrein. This reaction is catalyzed by a tetraprenyl-β-curcumene cyclase (BmeTC) from Bacillus megaterium[4][8].

The de novo biosynthesis of ambrein has been achieved in engineered Escherichia coli, Saccharomyces cerevisiae, and Pichia pastoris by expressing the genes encoding these two key enzymes and ensuring a sufficient supply of the precursor squalene[1][4][10].

Visualization of the Ambrein Biosynthesis Pathway

Caption: Enzymatic conversion of squalene to (+)-ambrein.

Biosynthesis of Sclareol: A Precursor to Ambroxide

Sclareol is a labdane-type diterpene naturally produced by plants such as clary sage (Salvia sclarea)[11][12][13]. It is a key starting material for the semi-synthesis of (-)-ambroxide, the main odorant of ambergris[6][13][14].

The Sclareol Biosynthetic Pathway

The biosynthesis of sclareol from the C20 precursor geranylgeranyl diphosphate (GGPP) is a two-step process catalyzed by two distinct diterpene synthases (diTPSs)[9][11].

• Step 1: Cyclization of GGPP. A class II diTPS, labda-13-en-8-ol diphosphate synthase (SsLPPS), catalyzes the protonation-initiated cyclization of GGPP to form the bicyclic intermediate, labda-13-en-8-ol diphosphate (LPP)[11].

• Step 2: Conversion to Sclareol. A class I diTPS, sclareol synthase (SsSS), catalyzes the ionization of the diphosphate ester of LPP, followed by hydrolysis to yield sclareol[11].

This pathway has been successfully reconstructed in engineered E. coli and S. cerevisiae, enabling the microbial production of sclareol[15].

Visualization of the Sclareol Biosynthesis Pathway

Caption: Two-step enzymatic synthesis of sclareol from GGPP.

Biosynthesis of Ambroxide

Direct de novo biosynthesis of ambroxide has not yet been fully achieved. However, a partial biosynthetic route has been developed using a modular co-culture system[1][3][4].

Modular Co-culture System for Ambroxide Production

This system divides the biosynthetic pathway into two modules:

• Upstream Module: Engineered Saccharomyces cerevisiae is used to produce sclareol from a simple carbon source like glucose[16].

• Downstream Module: A natural fungus, Hyphozyma roseonigra, is co-cultured with the engineered yeast. This fungus is capable of converting sclareol into (-)-ambradiol[16].

The resulting (-)-ambradiol can then be chemically converted to (-)-ambroxide through cyclodehydration, for example, using a zeolite catalyst[1][3][4].

Visualization of the Ambroxide Production Workflow

Caption: Workflow for the production of (-)-ambroxide.

Quantitative Data

The following tables summarize the reported production yields of key compounds in the biosynthesis of ambergris odorants.

Table 1: Microbial Production of Ambrein and its Precursors

Compound	Host Organism	Production Titer	Reference
(+)-Ambrein	Escherichia coli	2.6 mg/L	[4][8][10]
(+)-Ambrein	Engineered Microorganisms	Up to 105 mg/L	[4][10]
Squalene	Engineered Microorganisms	Up to 21.1 g/L	[4]

Table 2: Microbial Production of Sclareol and Ambroxide Precursors

Compound	Host Organism / System	Production Titer	Reference
Sclareol	Saccharomyces cerevisiae	11.4 g/L	[1]
Sclareol	Saccharomyces cerevisiae	357.3 mg/L (shake flask)	[16]
Sclareolide	S. cerevisiae & C. albidus co-culture	626.3 mg/L	[13]
(-)-Ambradiol	S. cerevisiae & H. roseonigra co-culture	644.2 mg/L	[16]

Table 3: Enzyme Inhibition Kinetics of Squalene-Hopene Cyclase (SHC) from Alicyclobacillus acidocaldarius

Inhibitor (Thia-substituted OS analogue)	Inhibition Type	Kᵢ (nM)	kᵢₙₐ꜀ₜ (min⁻¹)	IC₅₀ (nM)	Reference
S-6 Analogue	Time-independent	127	-	60-570	[3][17]
S-10 Analogue	Time-independent	971	-	60-570	[3][17]
S-14 Analogue	Time-dependent	109	0.058	60-570	[3][17]
S-18 Analogue	Time-dependent, irreversible	31	0.071	60-570	[3][17]
S-19 Analogue	Time-dependent	83	0.054	60-570	[3][17]

Experimental Protocols

This section provides an overview of key experimental methodologies for the production and analysis of ambergris-related odorants.

Cloning and Expression of Terpene Synthases in Yeast

This protocol outlines a general workflow for expressing terpene synthase genes in Saccharomyces cerevisiae.

• Gene Synthesis and Codon Optimization: Synthesize the terpene synthase genes (e.g., SsLPPS, SsSS, AaSHC, BmeTC) with codon optimization for yeast expression.

• Vector Construction: Clone the synthesized genes into a suitable yeast expression vector, such as a pYES2 plasmid, under the control of an inducible promoter (e.g., GAL1). USER cloning is an efficient method for this purpose[18].

• Yeast Transformation: Transform the expression plasmids into a suitable S. cerevisiae strain (e.g., INVSc1) using the lithium acetate method.

• Culture and Induction: Grow the transformed yeast cells in a selective medium (e.g., CSM lacking uracil) to maintain the plasmid. Induce protein expression by transferring the cells to a medium containing galactose.

• Confirmation of Expression: Verify protein expression through methods such as SDS-PAGE and Western blotting.

Microbial Fermentation for Terpenoid Production

This protocol describes a general procedure for the fermentative production of terpenoids in engineered yeast.

• Inoculum Preparation: Grow a pre-culture of the engineered yeast strain in a suitable medium overnight.

• Fermentation: Inoculate a larger volume of fermentation medium with the pre-culture. The medium composition should be optimized for terpenoid production and may include specific nutrients and cofactors.

• Induction: If using an inducible promoter, add the inducing agent (e.g., galactose) at the appropriate time during cell growth.

• Cultivation Conditions: Maintain optimal fermentation conditions, including temperature, pH, and aeration.

• Product Extraction: After a set fermentation period, harvest the cells and/or the culture medium for product extraction. An organic solvent overlay (e.g., dodecane) can be used during fermentation to capture volatile or hydrophobic products.

Extraction and Purification

Sclareol from Salvia sclarea

• Extraction: Extract dried and crushed clary sage plant material with a solvent such as petroleum ether or an ethanol/water mixture[19][20]. Supercritical fluid extraction with CO₂ is a more modern and selective method[11][21].

• Purification: The crude extract can be further purified by molecular distillation or crystallization from a solvent like hexane to obtain pure sclareol[19][20].

Ambrein and Ambroxide from Microbial Cultures

• Extraction: Extract the culture broth and/or cell pellet with an organic solvent such as ethyl acetate or hexane.

• Purification: Purify the crude extract using column chromatography on silica gel. For ambroxide, purification can also be achieved by distillation or crystallization[22].

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the primary method for the identification and quantification of volatile and semi-volatile terpenoids.

• Sample Preparation: Dilute the extracted samples in a suitable solvent (e.g., ethyl acetate or hexane) and add an internal standard (e.g., n-tridecane) for quantification[2][23].

• GC Separation: Use a capillary column suitable for terpene analysis (e.g., HP-5MS). The oven temperature program should be optimized to separate the compounds of interest. A typical program might start at a lower temperature and ramp up to a higher temperature to elute all compounds[2][14].

• MS Detection: Operate the mass spectrometer in either full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity and quantification[2].

• Quantification: Generate a calibration curve using authentic standards to quantify the target compounds in the samples.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for the structural elucidation and identification of purified compounds.

• Sample Preparation: Dissolve the purified compound (e.g., ambrein) in a deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra. Additional experiments such as COSY, HSQC, and HMBC can be performed to aid in structure determination.

• Analysis: Compare the obtained chemical shifts and coupling constants with literature values for known compounds to confirm their identity[12].

Conclusion and Future Outlook

The biosynthesis of ambergris odorants has seen significant advancements, with the successful reconstruction of the ambrein and sclareol biosynthetic pathways in microbial hosts. These developments offer a promising and sustainable alternative to traditional methods of obtaining these valuable fragrance compounds. Future research will likely focus on optimizing microbial strains and fermentation processes to achieve industrially viable production titers. This includes strategies such as enhancing precursor supply, enzyme engineering for improved catalytic efficiency, and the development of robust co-culture systems. The elucidation of the complete biosynthetic pathway to ambroxide remains a key area for future investigation, which could lead to the de novo microbial production of this highly sought-after fragrance ingredient.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. A Validated GC‐MS Method for Major Terpenes Quantification in Hydrodistilled Cannabis sativa Essential oil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Heterologous biosynthesis of triterpenoid ambrein in engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. Efforts toward Ambergris Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. thecbggurus.com [thecbggurus.com]
• 15. researchgate.net [researchgate.net]
• 16. Microbial transformation of sclareolide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Inhibition kinetics and affinity labeling of bacterial squalene:hopene cyclase by thia-substituted analogues of 2, 3-oxidosqualene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. lup.lub.lu.se [lup.lub.lu.se]
• 19. FR2499554A1 - PROCESS FOR THE PREPARATION OF SCLAREOL - Google Patents [patents.google.com]
• 20. CN102503775A - Production process of sclareol - Google Patents [patents.google.com]
• 21. Supercritical Fluid Extraction of Essential Oil and Sclareol from a Clary Sage Concrete - PMC [pmc.ncbi.nlm.nih.gov]
• 22. WO2016170106A1 - Process for isolating and purifying ambrox - Google Patents [patents.google.com]
• 23. researchgate.net [researchgate.net]

The Genesis of a Synthetic Icon: A Technical Guide to the Discovery and History of AMBROX DL in Fragrance Chemistry

A comprehensive overview for researchers, scientists, and drug development professionals on the origins and synthesis of a cornerstone of modern perfumery.

From the depths of the ocean to the forefront of synthetic chemistry, the story of Ambrox® and its relatives is a testament to the relentless pursuit of olfactory excellence and scientific innovation. This technical guide delves into the discovery and history of AMBROX DL, a key synthetic ambergris fragrance ingredient, providing an in-depth look at its development, from the natural origins of its inspiration to the sophisticated chemical and biotechnological processes used in its modern production.

A Noble Lineage: From Ambergris to Ambrox®

For centuries, perfumers coveted ambergris, a rare and precious waxy substance produced in the digestive system of sperm whales, for its unique, complex aroma and its remarkable fixative properties. The main component responsible for the characteristic scent of aged ambergris is (-)-Ambrox. However, the ethical concerns surrounding the use of a product from an endangered species, coupled with its scarcity and inconsistent quality, drove the fragrance industry to seek a sustainable and reliable alternative.

This quest led to the laboratories of Firmenich, a Swiss fragrance and flavor company, where pioneering research in the mid-20th century unraveled the chemical mysteries of ambergris. In the 1950s, scientists at Firmenich successfully achieved the first chemical synthesis of Ambrox, marking a revolutionary moment in fragrance chemistry.[1] This breakthrough laid the foundation for a new era of synthetic amber notes, providing perfumers with a consistent and ethically sourced material that captured the essence of natural ambergris.

The Birth of AMBROX DL: A Fully Synthetic Approach

While the initial synthesis of Ambrox relied on a semi-synthetic route from a natural precursor, the journey of innovation did not stop there. In 1988, Firmenich introduced AMBROX® DL, the result of a new, fully chemical synthesis route.[2] This development was a significant milestone, as it offered an alternative that was not dependent on the availability of the natural starting material, clary sage, which could be subject to shortages.[2] AMBROX DL is a racemic mixture, containing both the levorotatory (-)-Ambrox isomer and its dextrorotatory (+) counterpart.[1]

The Cornerstone of Production: The Semi-Synthetic Route from Sclareol

The most established and commercially significant method for producing (-)-Ambrox remains the semi-synthetic pathway starting from sclareol, a diterpene extracted from the clary sage plant (Salvia sclarea).[3] This multi-step process is a cornerstone of industrial fragrance chemistry and can be broadly divided into three key stages:

• Oxidative Degradation of Sclareol to Sclareolide: The side chain of the sclareol molecule is oxidatively cleaved to form the lactone, sclareolide.

• Reduction of Sclareolide to Ambradiol: The lactone group of sclareolide is then reduced to yield the corresponding diol, ambradiol.

• Cyclodehydration of Ambradiol to Ambrox: The final step involves an acid-catalyzed intramolecular cyclization of ambradiol to form the desired cyclic ether, Ambrox.

This synthetic sequence has been extensively optimized over the years to improve yield, purity, and sustainability.

Quantitative Data on Synthesis

The efficiency of Ambrox synthesis can vary significantly depending on the chosen method and specific reaction conditions. The following tables summarize some of the reported quantitative data for different synthetic approaches.

Synthesis Stage	Method/Reagents	Yield/Conversion Rate	Reference
Sclareol to Sclareolide	Biotransformation with Filobasidium magnum	88.79% conversion rate	[3][4]
Sclareol to Sclareolide	Indirect oxidative degradation	~80% overall yield	[5]
Sclareol to Sclareolide	Two-stage oxidation with KMnO4	65-70% yield	[6]
Sclareolide to Ambradiol	Hydrogenation with a manganese pincer complex	99.3% isolated yield	[7]
Ambradiol to Ambrox	Acid-catalyzed cyclization with FeCl3	79% yield	[4]
Overall Synthesis	Method	Overall Yield	Reference
Sclareol to Ambrox	Modified commercial synthesis	~75%	[5]
Sclareol to Ambrox	One-pot synthesis with H2O2 and phosphomolybdate catalyst	20%	[1][8]
(R)-carvone to (-)-Ambrox	Multi-step synthesis	26.2%	[2][4]

Experimental Protocols

This section provides an overview of the methodologies for the key transformations in the semi-synthetic route from sclareol to Ambrox.

Oxidative Degradation of Sclareol to Sclareolide

A variety of oxidizing agents and systems have been employed for this critical step, each with its own advantages and disadvantages in terms of yield, cost, and environmental impact.

Method 1: Ozonolysis

• Reaction Setup: Dissolve sclareol in a suitable solvent such as acetic acid.

• Ozonolysis: Pass a stream of ozone (O₃) through the solution. The reaction temperature is typically maintained at or below 30°C.

• Workup: After the reaction is complete, the mixture is purged with nitrogen. The product, sclareolide, is then extracted using an organic solvent. Further purification can be achieved by crystallization.[3]

Method 2: Oxidation with Potassium Permanganate (KMnO₄)

• Reaction Conditions: This method often involves a two-stage oxidation process. The first stage is carried out under alkaline conditions, followed by a second oxidation step under acidic conditions.[6]

• Workup: The workup for this method can be challenging due to the formation of large amounts of manganese dioxide (MnO₂) sludge.

Reduction of Sclareolide to Ambradiol

The reduction of the lactone sclareolide to the diol ambradiol is a crucial step, traditionally carried out with powerful reducing agents.

Method 1: Reduction with Lithium Aluminum Hydride (LiAlH₄)

• Reaction Setup: A solution of sclareolide in a dry ethereal solvent, such as tetrahydrofuran (THF), is added dropwise to a stirred suspension of LiAlH₄ in the same solvent.

• Workup: The reaction is quenched by the careful addition of water and/or an aqueous base. The resulting aluminum salts are filtered off, and the ambradiol is recovered from the organic filtrate.[3]

Method 2: Catalytic Hydrogenation

• Catalyst: More recent and sustainable methods utilize catalytic hydrogenation. For example, a manganese pincer complex has been shown to be effective.[7]

• Reaction Conditions: The reaction is typically carried out under a hydrogen atmosphere (e.g., 50 bar) at elevated temperatures (e.g., 90°C) in a solvent like ethanol with a base.[7]

Cyclodehydration of Ambradiol to Ambrox

The final step in the synthesis is the acid-catalyzed intramolecular cyclization of ambradiol to form the cyclic ether, Ambrox.

• Reaction Setup: Ambradiol is dissolved in an organic solvent, such as toluene.

• Catalysis: A catalytic amount of an acid catalyst, for example, p-toluenesulfonic acid, is added to the solution.[3]

• Reaction: The reaction mixture is heated to reflux, and the progress is monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, the reaction mixture is cooled and washed with a saturated aqueous solution of sodium bicarbonate to neutralize the acid. The organic layer is then washed, dried, and the solvent is removed. The crude Ambrox can be purified by column chromatography or recrystallization.[3]

Alternative Synthetic Pathways

While the sclareol-based route is dominant, other synthetic strategies have been developed, offering access to racemic mixtures like AMBROX DL or exploring different starting materials.

Synthesis from β-Ionone

A fully synthetic route to racemic Ambrox has been developed starting from β-ionone. This multi-step synthesis involves several key transformations, including partial hydrogenation, reaction with vinyl magnesium chloride, and a carbon monoxide insertion reaction in the presence of a palladium catalyst, ultimately leading to a precursor that can be cyclized to form the Ambrox skeleton.[9]

Biotechnological Approaches

In recent years, biotechnological methods have emerged as a promising and sustainable alternative for the production of Ambrox and its precursors. These methods leverage the power of microorganisms and enzymes to carry out specific chemical transformations.

• Biotransformation of Sclareol: Microorganisms such as Hyphozyma roseoniger, Bensingtonia ciliata, and Cryptococcus albidus have been shown to convert sclareol to sclareolide and ambradiol.[10]

• Enzymatic Cyclization: Engineered enzymes, such as squalene hopene cyclase (SHC), can catalyze the cyclization of precursors like homofarnesol to produce (-)-Ambrox with high productivity.[11][12]

Analytical Techniques for Quality Control

Ensuring the purity and identity of AMBROX DL is critical for its use in fine fragrances. Gas chromatography-mass spectrometry (GC-MS) is a primary analytical technique for this purpose.

GC-MS Analysis

A standard operating procedure for the GC-MS analysis of Ambrox DL would typically involve the following steps:

• Sample Preparation: A dilute solution of the AMBROX DL sample is prepared in a suitable organic solvent.

• GC Separation: The sample is injected into a gas chromatograph equipped with a capillary column suitable for separating fragrance compounds. The oven temperature is programmed to ramp up, allowing for the separation of different components based on their boiling points and interactions with the stationary phase.

• MS Detection and Identification: As the separated components elute from the GC column, they enter a mass spectrometer. The molecules are ionized, and the resulting fragments are detected. The fragmentation pattern, or mass spectrum, serves as a molecular fingerprint that can be compared to a library of known compounds for identification.

While a detailed, universally standardized protocol for AMBROX DL is not publicly available, general methods for fragrance analysis provide a strong starting point. Typical GC columns used are non-polar or mid-polar, such as those with a 5% phenyl-methylpolysiloxane stationary phase.

Chiral HPLC

To differentiate between the enantiomers of Ambrox, chiral High-Performance Liquid Chromatography (HPLC) is the method of choice. This technique utilizes a chiral stationary phase (CSP) that interacts differently with the (+) and (-) enantiomers, allowing for their separation. The development of a chiral HPLC method involves screening different types of CSPs and optimizing the mobile phase composition to achieve baseline separation of the enantiomers.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key processes in the history and synthesis of AMBROX DL.

Caption: Historical development timeline of Ambrox and AMBROX DL.

References

• 1. One-pot synthesis of (−)-Ambrox - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Concise Synthesis of (-)-Ambrox - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. US20120135477A1 - Biocatalytic Production of Ambroxan - Google Patents [patents.google.com]
• 6. par.nsf.gov [par.nsf.gov]
• 7. Manganese-Catalyzed Hydrogenation of Sclareolide - ChemistryViews [chemistryviews.org]
• 8. researchgate.net [researchgate.net]
• 9. EP0550889B1 - Process for producing L-Ambrox - Google Patents [patents.google.com]
• 10. EP2731937B1 - Process for the cyclodehydration of diols and use thereof for the manufacturing of ambrafuran and other cycloether derivatives - Google Patents [patents.google.com]
• 11. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 12. researchgate.net [researchgate.net]

AMBROX DL: A Comprehensive Technical Guide to its Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

AMBROX® DL, also known by synonyms such as Cetalox® and the broader chemical name dodecahydro-3a,6,6,9a-tetramethylnaphtho[2,1-b]furan, is a synthetic bicyclic ether with a prominent role in the fragrance industry. It is highly valued for its characteristic ambergris-like, woody, and musky aroma, which imparts warmth, richness, and longevity to a wide range of scented products.[1][2] As a synthetic alternative to the naturally occurring and rare ambergris, AMBROX® DL offers a consistent and ethically sourced material for perfumery.[1] This technical guide provides an in-depth overview of the physical and chemical properties of AMBROX® DL, detailed experimental protocols for their determination, and a visualization of its synthesis and structure-odor relationship.

Physical and Chemical Properties

The physicochemical properties of AMBROX® DL are crucial for its application in fragrance formulations, determining its stability, solubility, and olfactory performance. A summary of these properties is presented in the tables below.

General and Physical Properties

Property	Value	Reference(s)
Chemical Name	dodecahydro-3a,6,6,9a-tetramethylnaphtho[2,1-b]furan	[3][4]
CAS Number	3738-00-9	[1][3]
Molecular Formula	C₁₆H₂₈O	[5]
Molecular Weight	236.39 g/mol	[3][6]
Appearance	White to pale yellow solid/crystals	[5][7]
Odor Profile	Amber, woody, musky, with sweet and dry undertones	[5][8][9]

Physicochemical Data

Property	Value	Reference(s)
Melting Point	75-76 °C	[1]
Boiling Point	273.9 ± 8.0 °C (Predicted)
Flash Point	>100 °C	[3][6]
Density	0.939 ± 0.06 g/cm³ (Predicted)
Vapor Pressure	0.29 Pa at 20°C	[6]
Solubility	Insoluble in water; soluble in oils and alcohol.	[10][11]
LogP (n-octanol/water)	5.95 (Measured)	[6]

Experimental Protocols

Standardized methodologies are essential for the accurate and reproducible determination of the physicochemical properties of chemical substances. The following protocols are based on the OECD Guidelines for the Testing of Chemicals, which are internationally recognized standards.

Determination of Melting Point (Adapted from OECD Guideline 102)

The melting point of AMBROX® DL can be determined using several methods, including the capillary method, hot-stage microscopy, or Differential Scanning Calorimetry (DSC). The capillary method is described here.

Principle: A small amount of the finely powdered substance is packed into a capillary tube and heated in a controlled manner. The temperature range over which the substance melts is observed.

Apparatus:

• Melting point apparatus with a heating block and a means of controlled heating.

• Thermometer calibrated to a known standard.

• Glass capillary tubes, sealed at one end.

Procedure:

• Ensure the AMBROX® DL sample is dry and in a fine powder form.

• Pack the capillary tube with the sample to a height of 2-4 mm.

• Place the capillary tube in the heating block of the melting point apparatus.

• Heat the block at a rapid rate until the temperature is about 10°C below the expected melting point.

• Then, reduce the heating rate to approximately 1-2°C per minute.

• Record the temperature at which the first signs of melting are observed (the substance begins to liquefy) and the temperature at which the substance is completely molten. This range is the melting point.

Determination of Solubility in Oils (General Method)

Given that AMBROX® DL is soluble in oils, a quantitative determination in a specific oil (e.g., mineral oil, isopropyl myristate) can be performed.

Principle: A known amount of the solute (AMBROX® DL) is added to a known amount of the solvent (oil) at a constant temperature. The mixture is agitated until equilibrium is reached, and the concentration of the dissolved solute is determined.

Apparatus:

• Thermostatically controlled shaker bath or magnetic stirrer with a hot plate.

• Analytical balance.

• Vials with screw caps.

• Centrifuge.

• Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization Detection - GC-FID).

Procedure:

• Prepare a series of vials with a known volume or weight of the chosen oil.

• Add increasing, known amounts of AMBROX® DL to each vial.

• Seal the vials and place them in the shaker bath at a constant temperature (e.g., 25°C).

• Agitate the mixtures for a sufficient time to reach equilibrium (e.g., 24-48 hours). A preliminary test can determine the time required.

• After equilibration, allow the vials to stand for a period to let any undissolved solid settle. If necessary, centrifuge the vials to separate the solid and liquid phases.

• Carefully extract a sample of the supernatant (the oil solution).

• Dilute the sample with a suitable solvent and analyze the concentration of AMBROX® DL using a calibrated GC-FID method.

• The solubility is the concentration of AMBROX® DL in the saturated solution.

Determination of n-Octanol/Water Partition Coefficient (LogP) (Adapted from OECD Guideline 107/117)

The partition coefficient is a measure of the lipophilicity of a substance. For a highly lipophilic compound like AMBROX® DL, the HPLC method (OECD 117) is often preferred.

Principle (HPLC Method): The retention time of the test substance on a reversed-phase HPLC column is measured and compared to the retention times of a series of standard substances with known LogP values. A calibration curve of log(retention time) versus LogP is used to determine the LogP of the test substance.

Apparatus:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

• Reversed-phase column (e.g., C18).

• Data acquisition and processing system.

Procedure:

• Prepare a mobile phase of methanol/water or acetonitrile/water at a specific ratio.

• Prepare standard solutions of reference compounds with a range of known LogP values that bracket the expected LogP of AMBROX® DL.

• Prepare a solution of AMBROX® DL in the mobile phase.

• Inject the standard solutions and the sample solution into the HPLC system.

• Record the retention times for all substances.

• Calculate the capacity factor (k) for each substance.

• Plot a graph of log(k) versus the known LogP values of the standard compounds.

• From the calibration curve and the log(k) of AMBROX® DL, determine its LogP value.

Stability Testing (Adapted from OECD Guideline 113)

Stability testing evaluates the chemical's integrity under various conditions over time. An accelerated storage test is a common approach.

Principle: The substance is stored at an elevated temperature for a defined period to simulate long-term storage at ambient temperature. The substance is analyzed before and after storage to assess any degradation.

Apparatus:

• Temperature-controlled oven.

• Glass containers with airtight seals.

• Analytical instrument for purity assessment (e.g., GC-FID).

Procedure:

• Determine the initial purity of the AMBROX® DL sample using a validated analytical method (e.g., GC-FID).

• Place a known quantity of the sample in a sealed glass container.

• Store the container in an oven at a constant elevated temperature (e.g., 54-55°C) for a specified duration (e.g., 14 days).[12]

• After the storage period, allow the sample to cool to room temperature.

• Re-analyze the sample using the same analytical method to determine its purity.

• The stability is assessed by comparing the initial and final purity. A decrease of more than 5% may indicate instability under the test conditions.[4]

Synthesis Workflow and Structure-Odor Relationship

Synthesis of AMBROX® DL

The commercial synthesis of AMBROX® DL is a multi-step process that often starts from sclareol, a diterpene extracted from clary sage. The general workflow involves three main stages: oxidative degradation, reduction, and cyclodehydration.

References

• 1. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 2. researchgate.net [researchgate.net]
• 3. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 4. oecd.org [oecd.org]
• 5. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 6. academic.oup.com [academic.oup.com]
• 7. laboratuar.com [laboratuar.com]
• 8. filab.fr [filab.fr]
• 9. oecd.org [oecd.org]
• 10. hub.unido.org [hub.unido.org]
• 11. byjus.com [byjus.com]
• 12. Selection test for air stability and thermal stability according to OECD test no. 113 - Analytice [analytice.com]

The Chemical Lineage: A Technical Guide to AMBROX DL® and its Natural Precursor, Ambrein

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the relationship between the commercially significant fragrance ingredient AMBROX DL® and its natural precursor, ambrein, the principal constituent of ambergris. We will delve into the biosynthesis of ambrein, its oxidative transformation into fragrant compounds, the industrial synthesis of AMBROX DL®, and the analytical methodologies used to characterize these molecules.

Introduction: From Whale Byproduct to High-Value Aroma Chemical

Ambergris, a rare and valuable substance produced in the digestive system of sperm whales (Physeter macrocephalus), has been prized for centuries in perfumery for its unique and long-lasting aroma.[1][2] The primary component of ambergris, responsible for its characteristic properties, is the triterpenoid alcohol, ambrein.[1][3][4] While ambrein itself is largely odorless, its oxidative degradation products are responsible for the sought-after ambergris scent.[1][5][6] One of the most important of these degradation products is ambroxide, a powerful and persistent amber fragrance.[5][7] AMBROX DL® is a commercially produced synthetic version of ambroxide, valued for its consistent quality and availability, circumventing the ethical and supply issues associated with natural ambergris.[7][8][9]

Ambrein: The Natural Precursor

Ambrein (C30H52O) is a tricyclic triterpene alcohol that can constitute 25-45% of ambergris.[1][3] Its structure has been elucidated and its biosynthesis is a subject of ongoing research.

Chemical Structure and Properties

The chemical structure of ambrein is (1R,2R,4aS,8aS)-1-[(3E)-6-[(1S)-2,2-dimethyl-6-methylidenecyclohexyl]-4-methylhex-3-en-1-yl]-2,5,5,8a-tetramethyldecahydronaphthalen-2-ol.[10] Key physical and chemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C30H52O	[11][12]
Molar Mass	428.73 g/mol	[4]
Appearance	White or light grey waxy solid	[11]
Melting Point	82-83 °C	[11][12]
Solubility	Insoluble in water; soluble in organic solvents like ethanol and ether.	[11]

Biosynthesis of Ambrein

The biosynthesis of ambrein is believed to occur in the digestive tract of the sperm whale from the precursor squalene.[10][13][14] While the precise in vivo enzymatic processes are not fully understood, it is hypothesized that bacterial flora in the whale's gut play a role in the cyclization of squalene to form ambrein.[13][15] Isotopic data suggests that the biosynthetic pathway of ambrein is distinct from that of co-occurring sterols in ambergris.[13][14][16] In vitro studies have demonstrated the enzymatic cyclization of squalene to ambrein via a monocyclic intermediate.[13][14][15][16]

A proposed biosynthetic pathway for ambrein is illustrated below.

Proposed biosynthetic pathways of ambrein from squalene.

From Ambrein to Ambroxide: Natural Degradation

The characteristic scent of ambergris develops as it ages and is exposed to sunlight and air while floating on the ocean.[1] This process involves the oxidative degradation of the odorless ambrein into a complex mixture of volatile and aromatic compounds.[3][5][6] A key and highly valued product of this degradation is (-)-ambroxide, which is a major contributor to the ambergris aroma.[1][17] Computational studies suggest that singlet oxygen plays a crucial role in the photooxidation of ambrein, leading to the formation of ambroxide and other fragrant molecules like γ-dihydroionone through an 'ene' reaction mechanism.[18]

The transformation of ambrein to ambroxide is depicted in the following diagram.

Oxidative degradation of ambrein to ambroxide and other odorants.

AMBROX DL®: The Synthetic Counterpart

Due to the scarcity and legal protections surrounding sperm whales, the fragrance industry has developed synthetic routes to produce ambroxide.[1][5] AMBROX DL® is a prominent commercial example, providing a consistent and ethically sourced alternative to natural ambergris.[7][8][9]

Chemical Structure and Properties of AMBROX DL®

AMBROX DL® has the chemical formula C16H28O and is known chemically as dodecahydro-3a,6,6,9a-tetramethylnaphtho[2,1-b]furan.[8][9][19] It is a racemic mixture.[7]

Property	Value	Reference
Molecular Formula	C16H28O	[8][20]
Molar Mass	236.39 g/mol	[20]
Appearance	White crystalline powder	[8]
Melting Point	75-76 °C	[20]
Odor Profile	Musky, woody, ambergris-like	[8]

Semi-Synthesis from Sclareol

A common and industrialized route for the synthesis of ambroxide, and thus products like AMBROX DL®, starts from (-)-sclareol, a diterpene extracted from the clary sage plant (Salvia sclarea).[1][2][21] This semi-synthetic pathway is advantageous due to the structural similarity between sclareol and ambroxide.[1] The process generally involves four main steps:

• Oxidation of (-)-sclareol: The side chain of sclareol is oxidatively degraded to yield (+)-sclareolide.[1]

• Reduction of (+)-sclareolide: The resulting lactone, sclareolide, is reduced to form (-)-ambradiol.[1]

• Cyclodehydration of (-)-ambradiol: The diol is then subjected to cyclodehydration to produce (-)-ambroxide.[1]

The following diagram illustrates the semi-synthesis of ambroxide from sclareol.

Semi-synthetic pathway of ambroxide from sclareol.

Analytical Methodologies

The characterization and quality control of both natural ambergris and synthetic ambroxide products rely on a suite of analytical techniques.

Extraction and Isolation of Ambrein

A general protocol for the extraction and purification of ambrein from ambergris involves the following steps:

• Solvent Extraction: Ambergris is typically extracted with a hot organic solvent such as ethanol. Ambrein is soluble in hot alcohol but crystallizes out upon cooling, allowing for its separation from more soluble aromatic components.[22]

• Chromatographic Purification: Further purification can be achieved using column chromatography or thin-layer chromatography to isolate ambrein from other constituents like epicoprosterol and coprosterol.[23]

• Recrystallization: The purity of the isolated ambrein can be enhanced by recrystallization.

Instrumental Analysis

The following table summarizes the key analytical techniques used for the identification and quantification of ambrein and AMBROX DL®.

Technique	Application	Key Findings	References
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification and quantification of volatile and semi-volatile components.	Provides a detailed chemical profile, allowing for the identification of ambrein, ambroxide, and other degradation products. Used to distinguish natural ambergris from synthetic substitutes.	[23][24]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation.	Confirms the chemical structure of ambrein and its derivatives by analyzing the chemical shifts and coupling constants of protons (¹H NMR) and carbons (¹³C NMR).	[23]
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups.	Provides a characteristic spectral fingerprint based on the molecular vibrations, aiding in the authentication of ambergris.	[24]
Atmospheric Pressure Chemical Ionization Mass Spectrometry (APCI-MS)	Rapid analysis with minimal sample preparation.	Allows for the rapid identification of ambrein and other major components in ambergris and perfumes.	[25]

A typical analytical workflow for the characterization of ambergris is presented below.

Analytical workflow for the characterization of ambergris.

Conclusion

The relationship between AMBROX DL® and ambrein is a clear example of how modern chemistry has developed a sustainable and reliable alternative to a rare and historically significant natural product. Ambrein, the odorless precursor from ambergris, undergoes natural oxidative degradation to produce the highly prized fragrance molecule, ambroxide. AMBROX DL® is a synthetic equivalent, primarily produced through the semi-synthesis from sclareol, providing the fragrance industry with a consistent and ethically sourced supply of this important amber note. The ongoing research into the biosynthesis of ambrein and the development of biotechnological production methods for both ambrein and ambroxide promise further advancements in the sustainable production of these valuable molecules.

References

• 1. Efforts toward Ambergris Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Toward a biosynthetic route to sclareol and amber odorants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ambrafuran (AmbroxTM) Synthesis from Natural Plant Product Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. acs.org [acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. fragrantica.com [fragrantica.com]
• 8. myuchem.com [myuchem.com]
• 9. AMBROX® DL [studio.dsm-firmenich.com]
• 10. Ambrein - Wikipedia [en.wikipedia.org]
• 11. zhishangchem.com [zhishangchem.com]
• 12. grokipedia.com [grokipedia.com]
• 13. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 14. tandfonline.com [tandfonline.com]
• 15. researchgate.net [researchgate.net]
• 16. Biosynthesis of ambrein in ambergris: evidence from isotopic data and identification of possible intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. "Computational Study of the Degradation of Ambrein from Ambergris" by Emma Fetman [academicworks.cuny.edu]
• 19. AMBROX DL | 3738-00-9 [chemicalbook.com]
• 20. AMBROX DL CAS3738-00-9 [hylandachemical.com]
• 21. researchgate.net [researchgate.net]
• 22. ouddict.com [ouddict.com]
• 23. researchgate.net [researchgate.net]
• 24. contractlaboratory.com [contractlaboratory.com]
• 25. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Synthesis of AMBROX® DL from Sclareol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of AMBROX® DL, a valuable fragrance ingredient, from the naturally derived precursor, sclareol. The synthesis is a well-established multi-step process involving oxidation, reduction, and cyclization. This guide presents various methodologies for each step, supported by quantitative data, detailed experimental procedures, and visual representations of the chemical pathways and workflows.

Overview of the Synthetic Pathway

The conversion of sclareol to AMBROX® DL is a classic example of a semi-synthetic process, leveraging a readily available natural product to create a high-value chemical. The overall transformation can be summarized in three key stages:

• Oxidative Cleavage: The side chain of sclareol is oxidatively cleaved to form sclareolide, a lactone intermediate.

• Reduction: The lactone group of sclareolide is reduced to a diol, known as ambradiol.

• Cyclization: The resulting diol undergoes an acid-catalyzed intramolecular cyclization to yield the final product, AMBROX® DL.

An alternative "one-pot" synthesis has also been developed to streamline this process.

Quantitative Data Summary

The following tables summarize the reported yields for each key step of the synthesis, allowing for a comparison of different methodologies.

Table 1: Oxidation of Sclareol to Sclareolide

Oxidizing Agent/Catalyst	Solvent(s)	Yield (%)	Reference
Potassium Permanganate	Methylene chloride / Water	65	[1]
Ozone / H₂O₂ / NaOH / CH₃CO₃H	Not specified	>96	[2]
Ozone	Acetic acid / Water	Not specified	[3]
Ruthenium catalyst / Hypochlorite	Methylene chloride / Water	65	[1]
Ruthenium catalyst / Sodium Hydroxide	Toluene / Water	72.6-78	[4]
Biotransformation (Filobasidium magnum)	Not specified	88.79	[5]

Table 2: Reduction of Sclareolide to Ambradiol

Reducing Agent	Solvent(s)	Yield (%)	Reference
Lithium Aluminum Hydride (LiAlH₄)	Diethyl ether or THF	High (not specified)	[6]
Manganese Pincer Complex / H₂	Ethanol	99.3 (on scale-up)	[7][8]
Sodium Borohydride (NaBH₄) (in situ)	Not specified	Not specified	[9]

Table 3: Cyclization of Ambradiol to AMBROX® DL

Catalyst	Solvent(s)	Yield (%)	Reference
p-Toluenesulfonic acid	Toluene	High (not specified)	[6]
p-Toluenesulfonic acid	Not specified	87	[10]

Experimental Protocols

This section provides detailed step-by-step protocols for the key transformations in the synthesis of AMBROX® DL from sclareol.

Step 1: Oxidation of Sclareol to Sclareolide

• Dissolve sclareol in a suitable organic solvent such as methylene chloride.

• Prepare an aqueous solution of potassium permanganate. The molar ratio of potassium permanganate to sclareol should be in the range of 3:1 to 6:1.

• Cool the sclareol solution in an ice bath and add the potassium permanganate solution dropwise with vigorous stirring, maintaining the temperature between 20°C and 40°C.

• After the addition is complete, continue stirring until the reaction is complete (monitor by TLC).

• Work-up the reaction mixture by acidifying to pH 2 with an acid like sulfuric acid.

• Introduce sulfur dioxide (SO₂) gas to dissolve the manganese dioxide formed.

• Extract the product with an organic solvent (e.g., diethyl ether).

• The intermediate hydroxyketone can be converted to an enol ether with glacial acetic acid, which is then further oxidized.[4]

• Alternatively, the crude product can be saponified with potassium hydroxide in methanol, followed by acidification and heating to induce cyclization to sclareolide.[1]

• Purify the crude sclareolide by recrystallization from a suitable solvent like hexane to obtain a yield of approximately 65%.[1]

• Dissolve sclareol (100 g) in a mixture of acetic acid (240 g), water (152 g), and sodium hydroxide (8 g).[3]

• Cool the solution to 20°C and pass a stream of 10% by weight ozone in oxygen through the mixture at a flow rate of 3.0 L/min for 5 hours, ensuring the temperature does not exceed 30°C.[3]

• After the reaction is complete, purge the solution with nitrogen gas.

• Quench any residual peroxides by adding sodium sulfite (5.5 g).

• Adjust the pH to 2 with 6 M HCl.

• Extract the product with a 1:2 mixture of ethyl acetate and heptane.

• The combined organic layers are washed, dried, and concentrated to yield crude sclareolide. Further purification can be achieved by crystallization. A reported yield for a similar one-pot ozonolysis method is greater than 96%.[2]

Step 2: Reduction of Sclareolide to Ambradiol

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), prepare a suspension of LiAlH₄ in a dry ethereal solvent such as diethyl ether or tetrahydrofuran (THF).

• Dissolve sclareolide in the same dry solvent and add it dropwise to the LiAlH₄ suspension at 0°C (ice bath).

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Carefully quench the reaction by the sequential dropwise addition of water, a 15% aqueous solution of sodium hydroxide, and then more water (Fieser workup).

• Filter the resulting aluminum salts and wash them thoroughly with the ethereal solvent.

• Dry the combined organic filtrates over an anhydrous drying agent (e.g., Na₂SO₄), filter, and remove the solvent under reduced pressure to yield crude ambradiol.

Step 3: Cyclization of Ambradiol to AMBROX® DL

• Dissolve ambradiol in a suitable organic solvent such as toluene.

• Add a catalytic amount of an acid catalyst, for example, p-toluenesulfonic acid.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by TLC. The reaction is typically complete within a few hours.

• Upon completion, cool the reaction mixture and wash it with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst.

• Separate the organic layer, dry it over an anhydrous drying agent, and remove the solvent under reduced pressure.

• The crude AMBROX® DL can be purified by column chromatography or recrystallization to yield the final product. A yield of 87% has been reported for this step.[10]

One-Pot Synthesis of AMBROX® DL from Sclareol

A one-pot synthesis has been developed to improve efficiency and reduce waste. This method utilizes a quaternary ammonium phosphomolybdate catalyst and hydrogen peroxide as the oxidant. This process can achieve an overall yield of around 20%.

Characterization of AMBROX® DL

The identity and purity of the synthesized AMBROX® DL should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of AMBROX® DL.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy is used to identify the functional groups present in the molecule, particularly the ether linkage.

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and fragmentation pattern of AMBROX® DL, confirming its identity.

Visualizing the Synthesis

The following diagrams illustrate the chemical transformations and experimental workflow for the synthesis of AMBROX® DL from sclareol.

Caption: Overall synthetic pathway from Sclareol to AMBROX® DL.

Caption: Detailed experimental workflow for the three-step synthesis.

References

• 1. US5247100A - Process for the production of sclareolide - Google Patents [patents.google.com]
• 2. sctunisie.org [sctunisie.org]
• 3. US20210300885A1 - Method for producing sclareolide - Google Patents [patents.google.com]
• 4. US5525728A - Process for the production of sclareolide - Google Patents [patents.google.com]
• 5. Efficient Biotransformation of Sclareol to Sclareolide by Filobasidium magnum JD1025 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Manganese-Catalyzed Hydrogenation of Sclareolide - ChemistryViews [chemistryviews.org]
• 8. Manganese‐Catalyzed Hydrogenation of Sclareolide to Ambradiol [ouci.dntb.gov.ua]
• 9. sctunisie.org [sctunisie.org]
• 10. Ambrafuran (AmbroxTM) Synthesis from Natural Plant Product Precursors | MDPI [mdpi.com]

Biocatalytic Production of AMBROX DL: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the biocatalytic production of AMBROX DL, a valuable fragrance ingredient. Two primary biocatalytic routes are presented: the biotransformation of sclareol to ambradiol by Hyphozyma roseoniger followed by chemical cyclization, and the direct enzymatic cyclization of (E,E)-homofarnesol to (-)-Ambrox using an engineered Squalene Hopene Cyclase (SHC).

Executive Summary

The biocatalytic synthesis of AMBROX DL offers a sustainable and environmentally friendly alternative to traditional chemical synthesis.[1] The route starting from fermented (E)-β-farnesene, which is converted to (E,E)-homofarnesol and then enzymatically cyclized, is a particularly innovative and industrially applied process that improves atom and step economy while reducing waste, solvent, and energy consumption.[2] This approach utilizes whole-cell biocatalysts, typically recombinant Escherichia coli, expressing an engineered Squalene Hopene Cyclase (SHC) to achieve high product titers. An alternative pathway involves the biotransformation of sclareol, a natural diterpene, into ambradiol using the yeast Hyphozyma roseoniger, which is then chemically converted to AMBROX DL.[3]

Data Presentation

Table 1: Biotransformation of Sclareol to Ambradiol by Hyphozyma roseoniger

Parameter	Value	Reference
Microorganism	Hyphozyma roseoniger ATCC 20624	[4]
Substrate	Sclareol	[3]
Initial Substrate Conc.	5 mg/mL	[3]
Product	Ambradiol	[3]
By-product	Sclareolide	[3]
Conversion Rate	>95%	[3]
Final Ambradiol Conc.	2.71 mg/mL	[3]
Final Sclareolide Conc.	0.67 mg/mL	[3]
Process Duration	14 days	[3]

Table 2: Whole-Cell Biocatalytic Production of (-)-Ambrox from (E,E)-Homofarnesol

Parameter	Generation 1 Process	Generation 2 Process	Generation 3 Process	Reference
Biocatalyst	Recombinant E. coli expressing engineered SHC	Recombinant E. coli expressing further engineered SHC	Recombinant E. coli expressing highly engineered SHC
Substrate	(E,E)-Homofarnesol	(E,E)-Homofarnesol	(E,E)-Homofarnesol
Substrate Concentration	125 g/L	300 g/L	450 g/L
Biocatalyst Concentration	250 g/L	300 g/L	180 g/L
Cells to Substrate Ratio	2:1	1:1	0.4:1	[5]
Reaction Time	72 hours	72 hours	72 hours	[5]
Volumetric Productivity	-	-	3.6-fold increase over Gen 1
Product	(-)-Ambrox (Ambrofix®)	(-)-Ambrox (Ambrofix®)	(-)-Ambrox (Ambrofix®)

Experimental Protocols

Protocol 1: Biotransformation of Sclareol to Ambradiol using Hyphozyma roseoniger

This protocol is based on the batch culture of Hyphozyma roseoniger for the bioconversion of sclareol.

1. Materials and Media

• Hyphozyma roseoniger ATCC 20624

• Potato Dextrose Broth (PDB) or Yeast Mold (YM) Broth

• Potato Dextrose Agar (PDA) or Yeast Mold (YM) Agar

• Sclareol

• Ethyl acetate (for extraction)

• Sterile distilled water

• Glycerol

2. Inoculum Preparation

• Prepare a working culture of H. roseoniger on PDA or YMA plates and incubate at 28°C for up to 14 days.[4] The culture typically exhibits a pink coloration as it ages.[4]

• For long-term storage, prepare glycerol stocks (15% glycerol) from a saturated culture in PDB or YMB and store at -80°C.[4]

• To start a liquid culture, inoculate a flask containing PDB or YMB with a fresh plate culture or a thawed glycerol stock.

• Incubate the liquid culture at 28°C with shaking until a sufficient cell density is reached.

3. Biotransformation in Batch Culture

• Prepare the main batch culture in a suitable bioreactor or flask with PDB.

• Induction Phase: For the first 3 days, add sclareol to the culture at a concentration of 0.1 g/L (e.g., 20 mg in 200 mL).[3]

• Production Phase: After the induction period, add a higher concentration of sclareol, for example, 5 g/L (e.g., 1 g in 200 mL), to initiate the biotransformation.[3]

• Maintain the culture for a total of 14 days under the following conditions:[3][6]

  • Temperature: 18-28°C (optimal range)[6]

  • pH: 3.0-6.5 (optimal range)[6]

  • Aerobic conditions (e.g., shaking or sparging in a bioreactor)

4. Product Extraction and Analysis

• Harvest the cells and the culture broth at the end of the 14-day period.

• Extract the products from the entire culture (cells and broth) using ethyl acetate.[7]

• Analyze the organic extract for the presence of ambradiol and sclareolide, and the remaining sclareol, using techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR).[3][8]

Protocol 2: Whole-Cell Biocatalysis for (-)-Ambrox Production

This protocol describes the use of recombinant E. coli expressing an engineered Squalene Hopene Cyclase (SHC) for the direct conversion of (E,E)-homofarnesol to (-)-Ambrox.

1. Materials

• Recombinant E. coli strain expressing a high-efficiency SHC variant (e.g., derived from Alicyclobacillus acidocaldarius).[9]

• (E,E)-Homofarnesol (as a mixture with (E,Z)-isomer, typically around 80:20).[9]

• Succinate buffer

• Surfactant (e.g., Sodium Dodecyl Sulfate - SDS)

• Appropriate antibiotics for plasmid maintenance in E. coli.

• Standard fermentation medium for E. coli (e.g., LB or a defined medium).

2. Preparation of Biocatalyst (Recombinant E. coli Cells)

• Grow the recombinant E. coli strain in a fermenter using a suitable medium and conditions to achieve a high cell density.

• Induce the expression of the SHC enzyme using an appropriate inducer (e.g., IPTG for lac-based promoters).

• Harvest the cells by centrifugation.

• The harvested cell biomass can be used directly as a whole-cell biocatalyst.[10]

3. Whole-Cell Bioconversion Reaction

• Set up the bioconversion reaction in a suitable reactor with temperature and pH control.

• Prepare a reaction mixture containing:

  • Succinate buffer (to maintain pH between 4.8 and 6.4 for variant enzymes).[9]

  • Recombinant E. coli cells (biocatalyst) at a concentration determined by the process generation (e.g., 180-300 g/L).[9]

  • (E,E)-Homofarnesol (substrate) at a high concentration (e.g., 125-450 g/L).[9]

  • A surfactant such as SDS (e.g., 1-2%) may be added to the reaction mixture to enhance substrate availability.[10]

• Maintain the reaction under the following conditions for approximately 72 hours:[5]

  • Temperature: 34-50°C (for variant enzymes).

  • Controlled pH.

  • Gentle agitation.

4. Downstream Processing and Purification

• During the reaction, (-)-Ambrox crystallizes directly from the aqueous reaction mixture.[9]

• At the end of the reaction, the solid (-)-Ambrox can be recovered by filtration.[9]

• The filter cake is washed to remove residual medium components and cells.

• Further purification can be achieved by recrystallization to obtain a high-purity product.

Visualizations

Caption: Workflow for AMBROX DL production from sclareol.

Caption: Workflow for (-)-Ambrox production from (E,E)-homofarnesol.

References

• 1. From Ambergris to (-)-Ambrox: Chemistry Meets Biocatalysis for Sustainable (-)-Ambrox Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. DK169560B1 - Biologically pure culture of Hyphozyma roseoniger, a mixture which is prepared by culturing this organism, and a process for preparing a diol compound or a furan compound by culturing the microorganism - Google Patents [patents.google.com]
• 7. tandfonline.com [tandfonline.com]
• 8. WO2017182542A1 - A solid form of (-)-ambrox formed by a bioverversion of homofarnesol in the presence of a biocatalyst - Google Patents [patents.google.com]
• 9. chimia.ch [chimia.ch]
• 10. WO2016170106A1 - Process for isolating and purifying ambrox - Google Patents [patents.google.com]

AMBROX DL: Applications in Olfactory Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

AMBROX® DL, a synthetic substitute for ambergris, is a widely utilized compound in the fragrance industry, prized for its warm, musky, and amber-like aroma.[1] Its key component, (-)-Ambroxide, has been identified as a potent and specific ligand for a human olfactory receptor, making it a valuable tool for investigating the molecular and neural basis of olfaction. This document provides detailed application notes and protocols for the use of AMBROX DL in various olfactory research contexts, from in vitro receptor screening to in vivo behavioral and neurophysiological studies.

Physicochemical Properties and Solution Preparation

AMBROX DL is a crystalline solid at room temperature. Proper preparation of solutions is critical for consistent and reliable experimental results.

Property	Value	Reference
Synonyms	Ambroxan, Ambroxide, Ambrofix	[2]
Molecular Formula	C₁₆H₂₈O	[2]
Molecular Weight	236.4 g/mol	[2]
Appearance	White crystalline solid
Odor Profile	Amber, musky, woody	[1]
Vapor Pressure	0.00097 mmHg @ 20°C	[2]
Solubility	Soluble in ethanol, dipropylene glycol (DPG)	[3][4]

Protocol for Preparation of AMBROX DL Solutions

Materials:

• AMBROX DL crystals

• Ethanol (200 proof, molecular biology grade) or Dipropylene Glycol (DPG)

• Glass vials with PTFE-lined caps

• Magnetic stirrer and stir bars

• Water bath or heating block (optional)

Procedure:

• Weighing: Accurately weigh the desired amount of AMBROX DL crystals using an analytical balance.

• Dissolution:

  • Ethanol: Add the appropriate volume of ethanol to the vial containing the AMBROX DL crystals to achieve the desired concentration. A common stock concentration is 10% (w/v).[5] Agitate the mixture using a magnetic stirrer until the crystals are completely dissolved. Gentle warming in a water bath (up to 40°C) can aid dissolution.[3]

  • DPG: Similar to ethanol, add the required volume of DPG. Dissolution in DPG may require gentle heating and more vigorous stirring.[4] A 10% solution in DPG is also common.[6]

• Stock Solution Storage: Store the stock solution in a tightly sealed glass vial at 4°C, protected from light.

• Working Dilutions: Prepare fresh working dilutions in the appropriate solvent or culture medium (e.g., DMEM for in vitro assays) from the stock solution for each experiment.[7]

In Vitro Applications: Olfactory Receptor Deorphanization and Characterization

AMBROX DL, specifically its active component (-)-Ambroxide, serves as a valuable ligand for the deorphanization and characterization of olfactory receptors (ORs). The human olfactory receptor OR7A17 has been identified as a specific receptor for (-)-Ambroxide.[1][8]

Luciferase Reporter Assay for OR Activation

This protocol is adapted from a study that successfully identified OR7A17 as a receptor for (-)-Ambroxide.[1]

Experimental Workflow:

Caption: Workflow for in vitro olfactory receptor activation assay.

Protocol:

• Cell Culture: Culture HEK293T cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• Transfection: Seed cells in 96-well plates and transfect them with plasmids encoding the olfactory receptor of interest (e.g., OR7A17), a chaperone protein like RTP1S (to aid receptor trafficking to the cell membrane), a CRE-luciferase reporter, and a Renilla luciferase plasmid for normalization.

• Stimulation: 24 hours post-transfection, replace the medium with fresh DMEM containing the desired concentrations of AMBROX DL. A typical concentration range for dose-response curves is from 10⁻⁸ M to 10⁻³ M.[1]

• Luciferase Assay: After a 4-hour incubation period, lyse the cells and measure both Firefly and Renilla luciferase activity using a dual-luciferase reporter assay system.

• Data Analysis: Normalize the Firefly luciferase activity to the Renilla luciferase activity. The response is typically expressed as a fold change over the vehicle-treated control cells.

Quantitative Data for OR7A17 Activation by (-)-Ambroxide:

The following table summarizes the dose-dependent response of OR7A17 to different samples of (-)-Ambroxide.

Concentration (M)	Normalized Response (ABX)	Normalized Response (ABS)	Normalized Response (CTLX)
1.0E-08	~1.0	~1.0	~1.0
1.0E-07	~1.5	~1.2	~1.3
1.0E-06	~2.5	~2.0	~2.2
1.0E-05	~4.0	~3.5	~3.8
1.0E-04	~6.0	~5.5	~5.8
1.0E-03	~8.0	~7.5	~7.8

Data are approximate values derived from graphical representations in the source literature.[1] ABX, ABS, and CTLX are different commercial sources of (-)-Ambroxide.

In Vivo Applications: Human Psychophysics and Neuroimaging

The perception of AMBROX DL varies among individuals, with some being highly sensitive and others relatively insensitive to its odor. This makes it an interesting stimulus for studying the genetic and neural basis of olfactory perception.

Human Olfactory Threshold Testing

Protocol for Determining Odor Detection Threshold:

This protocol is based on a forced-choice procedure.[7]

• Stimulus Preparation: Prepare a geometric series of dilutions of AMBROX DL in an odorless solvent like propylene glycol, starting from a high concentration (e.g., 10%) and decreasing in 1:10 steps.[7]

• Presentation: Use a three-alternative forced-choice method. Present the participant with three vials (or sniff bottles), one containing the AMBROX DL dilution and two containing the solvent blank.[7]

• Task: The participant's task is to identify the vial with the odor.

• Procedure: Start with the lowest concentration and ascend until the participant correctly identifies the odorant-containing vial on two consecutive trials. Then, reverse the direction and present decreasing concentrations until an incorrect response is made. The threshold is typically defined as the mean of the last few reversal points.

Functional Magnetic Resonance Imaging (fMRI) of Olfactory Perception

An fMRI study has investigated the neural correlates of Ambroxan perception in sensitive and insensitive individuals.[5]

Experimental Design:

Caption: Experimental design for fMRI study of Ambroxan perception.

Key Findings from fMRI Study:

• Stimulus Concentration: 0.125% Ambroxan in propylene glycol was used.[8]

• Brain Activation: Subjects sensitive to Ambroxan showed significantly greater activation in chemosensory processing areas, such as the insula, compared to insensitive subjects when presented with the Ambroxan odor.[5]

Potential In Vivo Applications in Animal Models

While specific studies utilizing AMBROX DL in animal models are not prevalent in the initial literature search, its identification as a specific ligand for a human OR suggests its utility in translational research. General protocols for animal olfactory research can be adapted for use with AMBROX DL.

Olfactory Habituation/Dishabituation Test in Mice

This test assesses an animal's ability to detect and discriminate odors.

Protocol Outline:

• Habituation: Acclimate the mouse to a clean cage. Present a cotton swab with a control solvent (e.g., mineral oil) for a set period (e.g., 2 minutes) and record the sniffing time. Repeat this for several trials until the sniffing time significantly decreases (habituation).

• Dishabituation: In the next trial, present a cotton swab with a dilution of AMBROX DL. An increase in sniffing time compared to the last habituation trial indicates that the mouse can detect the odor.

• Discrimination: Following habituation to one concentration of AMBROX DL, present a different concentration or a different odorant to test for discrimination.

In Vivo Electrophysiological Recordings

This technique can be used to measure the responses of neurons in the olfactory bulb to AMBROX DL.

Protocol Outline:

• Animal Preparation: Anesthetize the animal (e.g., rat or mouse) and secure it in a stereotaxic frame.

• Craniotomy: Perform a craniotomy over the olfactory bulb.

• Electrode Placement: Lower a recording electrode into the mitral cell layer of the olfactory bulb.

• Odor Delivery: Deliver pulses of air passed over a dilution of AMBROX DL to the animal's nose.

• Data Acquisition: Record the electrical activity of single units or local field potentials in response to the odor stimulus.

Signaling Pathway

The binding of an odorant like (-)-Ambroxide to its olfactory receptor (OR7A17) initiates a canonical G-protein coupled receptor signaling cascade within the olfactory sensory neuron.

Caption: Olfactory signal transduction pathway initiated by (-)-Ambroxide.

Conclusion

AMBROX DL, with its well-characterized interaction with the human olfactory receptor OR7A17, provides a powerful tool for a wide range of applications in olfactory research. The protocols and data presented here offer a foundation for researchers to utilize AMBROX DL in studies aimed at understanding the fundamental mechanisms of odor perception, from the molecular level to complex brain functions and behavior.

References

• 1. Calcium Imaging of Individual Olfactory Sensory Neurons from Intact Olfactory Turbinates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In Vivo Whole-Cell Recording of Odor-Evoked Synaptic Transmission in the Rat Olfactory Bulb - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. groups.io [groups.io]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. perfumersworld.com [perfumersworld.com]
• 7. An odorant receptor for a key odor constituent of ambergris - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Brain responses to odor mixtures with sub-threshold components [frontiersin.org]

Application Note: Quantitative Analysis of Ambroxol in Pharmaceutical Formulations using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a detailed protocol for the quantitative analysis of Ambroxol, the active pharmaceutical ingredient in AMBROX DL, using Gas Chromatography-Mass Spectrometry (GC-MS). The method is suitable for the determination of Ambroxol in pharmaceutical dosage forms, such as syrups and tablets. The protocol outlines sample preparation, GC-MS parameters, and data analysis. This method provides high sensitivity and selectivity for the accurate quantification of Ambroxol.

Introduction

Ambroxol is a mucolytic agent used in the treatment of respiratory diseases associated with viscid or excessive mucus. It is the active metabolite of bromhexine. Accurate and reliable analytical methods are crucial for the quality control of pharmaceutical formulations containing Ambroxol. While High-Performance Liquid Chromatography (HPLC) is commonly used for the analysis of Ambroxol[1][2], Gas Chromatography-Mass Spectrometry (GC-MS) offers a viable and powerful alternative, providing excellent separation and definitive identification. This application note details a robust GC-MS method for the quantification of Ambroxol.

Experimental Protocols

Sample Preparation

A critical step in the analysis of Ambroxol by GC-MS is the sample preparation, which involves extraction of the analyte from the sample matrix and derivatization to improve its volatility and thermal stability.

a) For Syrup Formulations:

• Accurately transfer 1.0 mL of the Ambroxol syrup into a 15 mL centrifuge tube.

• Add 5.0 mL of a suitable organic solvent, such as ethyl acetate.

• Vortex the mixture for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge the mixture at 4000 rpm for 10 minutes to separate the organic layer.

• Carefully transfer the supernatant (organic layer) to a clean glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1.0 mL of the derivatizing agent (e.g., BSTFA with 1% TMCS).

• Incubate the mixture at 70°C for 30 minutes to ensure complete derivatization.

• Cool the sample to room temperature before injection into the GC-MS system.

b) For Tablet Formulations:

• Weigh and finely powder no fewer than 20 tablets to ensure homogeneity.

• Accurately weigh a portion of the powder equivalent to a single dose of Ambroxol and transfer it to a 50 mL volumetric flask.

• Add approximately 30 mL of methanol and sonicate for 15 minutes to dissolve the Ambroxol.

• Make up the volume to 50 mL with methanol and mix well.

• Filter the solution through a 0.45 µm syringe filter to remove any undissolved excipients.

• Transfer 1.0 mL of the filtrate to a clean glass tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Proceed with the derivatization step as described in step 7-9 for syrup formulations.

GC-MS Analysis

The derivatized sample is then analyzed using a GC-MS system with the following parameters:

Table 1: GC-MS Instrumental Parameters

Parameter	Value
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Injection Volume	1 µL
Injection Mode	Splitless
Injector Temperature	280°C
Oven Temperature Program	Initial temperature 150°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Electron Energy	70 eV
Mass Range	50-500 amu (Full Scan)
Solvent Delay	5 min
Acquisition Mode	Selected Ion Monitoring (SIM) for quantification

Data Presentation

For quantitative analysis, the mass spectrometer is operated in Selected Ion Monitoring (SIM) mode. The characteristic ions of derivatized Ambroxol are monitored to ensure selectivity and sensitivity. The molecular weight of Ambroxol is 378.1 g/mol [3]. The fragmentation pattern of Ambroxol provides key ions for its identification and quantification. A potential fragmentation pattern for silylated Ambroxol would be targeted. Based on the structure of Ambroxol, characteristic fragments would be selected. For the purpose of this application note, hypothetical but representative m/z values for a derivatized Ambroxol are provided in Table 2.

Table 2: SIM Parameters for Quantitation of Derivatized Ambroxol

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Derivatized Ambroxol	~10.5	294	357	262

Visualizations

Experimental Workflow

The overall experimental workflow for the GC-MS analysis of Ambroxol is depicted in the following diagram.

References

• 1. researchgate.net [researchgate.net]
• 2. rjptonline.org [rjptonline.org]
• 3. dev.spectrabase.com [dev.spectrabase.com]

Application Notes and Protocols for Sensory Analysis of AMBROX DL

For Researchers, Scientists, and Drug Development Professionals

Introduction

AMBROX® DL is a key synthetic fragrance ingredient prized for its elegant and powerful woody-amber character. As a substitute for the rare and costly ambergris, it finds extensive use in fine perfumery to impart warmth, richness, and substantivity. A comprehensive sensory analysis of AMBROX® DL is crucial for its effective application in product development, ensuring desired olfactory profiles and consumer acceptance.

These application notes provide detailed protocols for conducting sensory analysis of AMBROX® DL, focusing on its olfactory profile, potential chemesthetic effects, and consumer perception. The methodologies outlined are designed to yield robust and reproducible data for research and development purposes.

Olfactory Profile of AMBROX® DL

The primary sensory characteristic of AMBROX® DL is its complex woody-amber scent. A detailed olfactory profile can be generated using Quantitative Descriptive Analysis (QDA), a method that uses a trained sensory panel to identify and quantify the specific aromatic attributes of a substance.

Data Presentation: Quantitative Descriptive Analysis (QDA) of AMBROX® DL

The following table represents typical quantitative data that could be obtained from a QDA panel evaluating AMBROX® DL. The intensity of each attribute is rated on a standardized scale (e.g., 0-15).

Sensory Attribute	Mean Intensity Score (0-15 Scale)	Description
Primary Descriptors
Woody	12.5	A dominant, dry, cedar-like woody character.
Amber	11.8	A rich, warm, and resinous scent, reminiscent of ambergris.
Secondary Descriptors
Dry	9.2	A dusty, non-sweet, and slightly powdery quality.
Musky	7.5	A subtle, clean, and skin-like muskiness.
Sweet	4.1	A slight, underlying sweetness, not cloying.
Animalic Warmth	3.5	A refined, non-fecal animalic note providing depth.
Chemesthetic Effects
Trigeminal Irritation	2.8	A mild "itching" or "stinging" sensation in the nasal passages.

Experimental Protocol: Quantitative Descriptive Analysis (QDA)

Objective: To identify and quantify the olfactory attributes of AMBROX® DL.

Materials:

• AMBROX® DL solution (e.g., 1% in an odorless solvent like diethyl phthalate).

• Odorless smelling strips (blotters).

• Reference standards for sensory attributes (e.g., cedarwood oil for "woody," labdanum for "amber").

• Sensory booths compliant with ISO 8589 standards.

• Data collection software.

Panel:

• A panel of 8-12 trained sensory assessors, screened for olfactory acuity.

Procedure:

• Panel Training and Lexicon Development:

  • Familiarize the panel with AMBROX® DL and a range of reference standards representing potential woody, ambery, musky, and other relevant scents.

  • Through discussion and consensus, the panel develops a specific lexicon of sensory descriptors for AMBROX® DL.

  • Panelists are trained to use a 15-point intensity scale, anchored with "low" and "high" intensity references for each descriptor.

• Sample Preparation and Presentation:

  • Prepare a 1% solution of AMBROX® DL in the chosen solvent.

  • Dip the smelling strips to a depth of 1 cm into the solution.

  • Allow the solvent to evaporate for a specified time (e.g., 10 minutes) before evaluation.

  • Present the coded smelling strips to the panelists in a randomized order.

• Evaluation:

  • Each panelist evaluates the sample individually in a sensory booth.

  • Panelists rate the intensity of each descriptor in the agreed-upon lexicon on the 15-point scale.

  • Panelists are encouraged to re-evaluate the strip over time (e.g., at 10 minutes, 1 hour, 6 hours) to assess the evolution of the scent profile.

• Data Analysis:

  • Collect the intensity ratings from all panelists.

  • Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to determine significant differences in attribute intensities and Principal Component Analysis (PCA) to visualize the sensory space.

Signaling Pathway of AMBROX® DL Perception

The perception of AMBROX® DL's primary scent is initiated by the interaction of its constituent molecules with specific olfactory receptors in the nasal epithelium. Research has identified the G-protein coupled receptor OR7A17 as being specifically tuned to (-)-Ambroxide, a key component of ambergris and structurally related to the components of AMBROX® DL. The functionality of this receptor can influence the perceived pleasantness of the scent.[1][2]

Olfactory Signaling Pathway for AMBROX® DL.

Chemesthetic Effects of AMBROX® DL

Some woody-amber fragrance compounds can elicit a chemesthetic response, which is a chemically induced sensation that does not involve taste or smell receptors. This is often mediated by the trigeminal nerve and can be perceived as tingling, cooling, or irritation.[3] For AMBROX® DL, this may manifest as a mild "itching" or "stinging" sensation in the nose.

Experimental Protocol: Triangle Test for Chemesthetic Effects

Objective: To determine if a perceptible chemesthetic difference exists between AMBROX® DL and a control.

Materials:

• Sample A: AMBROX® DL solution (e.g., 1% in an odorless solvent).

• Sample B: Odorless solvent (control).

• Coded smelling strips.

• Sensory booths.

Panel:

• A panel of 20-30 consumer panelists, screened for their ability to perceive trigeminal sensations.

Procedure:

• Sample Preparation and Presentation:

  • Panelists are presented with three coded samples: two are the same (e.g., two controls) and one is different (e.g., one AMBROX® DL solution).

  • The order of presentation is randomized across panelists (e.g., AAB, ABA, BAA, BBA, BAB, ABB).

• Evaluation:

  • Panelists are instructed to sniff each sample from left to right.

  • They are asked to identify the "odd" or "different" sample, specifically focusing on any tingling, itching, or stinging sensations.

• Data Analysis:

  • The number of correct identifications is tallied.

  • Statistical analysis (e.g., using a chi-square test or consulting a binomial table) is performed to determine if the number of correct identifications is significantly greater than what would be expected by chance (one-third).[4]

Triangle Test Experimental Workflow.

Consumer Preference and Acceptance

Ultimately, the success of a product containing AMBROX® DL depends on consumer liking. Hedonic testing is used to measure the level of preference or acceptance among a target consumer group.

Data Presentation: Hedonic Scale Ratings

The following table shows example data from a consumer panel rating the overall liking of a fine fragrance containing AMBROX® DL compared to a control without it.

Product	Mean Hedonic Score (9-point scale)	Standard Deviation
Fragrance with AMBROX® DL	7.8	1.2
Fragrance without AMBROX® DL	6.5	1.8

Scale: 1 = Dislike Extremely, 5 = Neither Like nor Dislike, 9 = Like Extremely

Experimental Protocol: Hedonic Testing

Objective: To measure consumer preference for a fragrance containing AMBROX® DL.

Materials:

• Test Product: A finished product (e.g., fine fragrance, lotion) containing AMBROX® DL.

• Control Product: The same finished product without AMBROX® DL.

• Coded sample containers.

• Questionnaires with a 9-point hedonic scale.

Panel:

• A panel of at least 50 target consumers.

Procedure:

• Sample Presentation:

  • Present the coded test and control products to consumers in a randomized and balanced order.

• Evaluation:

  • Consumers are instructed to use/smell the products as they normally would.

  • They then rate their overall liking of each product on the 9-point hedonic scale.

  • Additional questions regarding specific attributes (e.g., "liking of the warmth," "liking of the richness") can also be included.

• Data Analysis:

  • Calculate the mean hedonic scores for each product.

  • Use statistical tests (e.g., t-test) to determine if there is a significant difference in preference between the products.

Conclusion

The sensory analysis of AMBROX® DL using these detailed protocols will provide valuable, objective data to guide product development and ensure the successful application of this important fragrance ingredient. By understanding its detailed olfactory profile, the mechanisms of its perception, potential chemesthetic effects, and consumer acceptance, researchers and developers can leverage the unique qualities of AMBROX® DL to create superior and well-received products.

References

• 1. pac.gr [pac.gr]
• 2. Odor Descriptor Listing for woody [thegoodscentscompany.com]
• 3. fragrantica.com [fragrantica.com]
• 4. researchgate.net [researchgate.net]

AMBROX DL as a Ligand for Olfactory Receptor Deorphanization: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The deorphanization of olfactory receptors (ORs), matching the vast number of uncharacterized receptors to their specific activating ligands, remains a significant challenge in sensory neuroscience and fragrance development.[1][2] AMBROX DL, a widely used synthetic ambergris odorant, serves as a valuable tool in this endeavor. Recent studies have successfully utilized (-)-Ambroxide, a key component of AMBROX DL, to deorphanize the human olfactory receptor OR7A17.[3][4] These application notes provide detailed protocols and data for utilizing AMBROX DL and its derivatives as ligands to identify and characterize novel olfactory receptors. The methodologies described herein are primarily based on a robust heterologous expression system employing a luciferase reporter assay in Human Embryonic Kidney 293T (HEK293T) cells.[3]

Data Presentation

The following tables summarize the quantitative data regarding the activation of the human olfactory receptor OR7A17 by AMBROX DL and related commercially available (-)-Ambroxide compounds. The data is derived from dose-response analyses performed in HEK293T cells expressing OR7A17, with receptor activation quantified using a luciferase reporter assay.[3][4]

Table 1: Olfactory Receptor Deorphanization Data for (-)-Ambroxide and its Analogs

Ligand (Commercial Name)	Description	Olfactory Receptor	EC50 (µM)
(-)-Ambroxide (ABX)	Commercially available (-)-Ambroxide	OR7A17	~10
Ambrox Super (ABS)	Commercially available (-)-Ambroxide	OR7A17	~10
CETALOX (CTLX)	(±)-Ambroxide	OR7A17	~10
Purified (-)-Ambroxide (ABXP)	Purified sample of ABX	OR7A17	~10

Note: EC50 values are approximated from graphical representations in the cited literature. For precise values, refer to the original publication.[3][4]

Experimental Protocols

This section provides a detailed methodology for the deorphanization of olfactory receptors using AMBROX DL as a test ligand, based on the successful deorphanization of OR7A17.

Protocol 1: High-Throughput Screening of an Olfactory Receptor Library with AMBROX DL

This protocol outlines the screening of a library of human olfactory receptors to identify potential receptors for AMBROX DL.

1. Cell Culture and Maintenance:

• Culture HEK293T cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.
• Maintain cells in a humidified incubator at 37°C with 5% CO2.
• Passage cells upon reaching 80-90% confluency.

2. Plasmid Constructs:

• Individual human olfactory receptor genes should be cloned into a suitable expression vector (e.g., pCI).
• A reporter plasmid containing a luciferase gene under the control of a cAMP response element (CRE) is required (e.g., pCRE-Luc).
• A control plasmid expressing Renilla luciferase can be used for normalization of transfection efficiency.
• Accessory protein plasmids, such as Receptor Transporting Protein 1S (RTP1S), may be co-transfected to enhance OR cell surface expression.

3. Transfection:

• Seed HEK293T cells in 96-well plates at a density of 2 x 10^4 cells per well one day prior to transfection.
• For each well, prepare a transfection mix containing the OR expression plasmid, CRE-luciferase reporter plasmid, Renilla luciferase plasmid, and any accessory protein plasmids using a suitable transfection reagent (e.g., Lipofectamine 2000).
• Incubate the transfection mix at room temperature for 20-30 minutes before adding to the cells.
• Incubate the transfected cells for 24 hours at 37°C.

4. Ligand Stimulation and Luciferase Assay:

• Prepare a stock solution of AMBROX DL (or its components like (-)-Ambroxide) in a suitable solvent (e.g., DMSO). Prepare serial dilutions in the appropriate assay buffer.
• After 24 hours of transfection, replace the culture medium with the ligand solutions at the desired screening concentration (e.g., 1 mM).[3]
• Incubate the cells with the ligand for 4-6 hours at 37°C.[5][6]
• Lyse the cells and measure both Firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.
• Normalize the Firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency.
• Identify "hit" receptors as those showing a significant increase in luciferase activity (e.g., greater than the mean plus three standard deviations of all measured ORs) in response to AMBROX DL compared to mock-transfected cells.[3]

Protocol 2: Dose-Response Analysis of Identified Receptors

Once a "hit" receptor is identified, a dose-response analysis is performed to determine the potency of the ligand.

1. Cell Culture and Transfection:

• Follow the same procedure as in Protocol 1, seeding and transfecting HEK293T cells with the identified OR, reporter plasmids, and accessory proteins.

2. Ligand Stimulation:

• Prepare serial dilutions of AMBROX DL or its derivatives over a wide concentration range (e.g., from 1 pM to 1 mM).
• Stimulate the transfected cells with the different ligand concentrations for 4-6 hours.

3. Luciferase Assay and Data Analysis:

• Perform the dual-luciferase assay as described in Protocol 1.
• Plot the normalized luciferase activity against the logarithm of the ligand concentration.
• Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the EC50 value, which represents the concentration of the ligand that elicits a half-maximal response.[3]

Visualizations

Signaling Pathway

The canonical olfactory signal transduction cascade is initiated upon the binding of an odorant molecule, such as AMBROX DL, to its specific olfactory receptor. This event triggers a G-protein-mediated signaling pathway, leading to the generation of an electrical signal.

Caption: Canonical olfactory signal transduction pathway initiated by ligand binding.

Experimental Workflow

The deorphanization of an olfactory receptor using AMBROX DL involves a systematic workflow, from the initial high-throughput screening to the final dose-response analysis.

References

• 1. HEK293T Cell Line: Unlocking the Potential in Transfection Studies [cytion.com]
• 2. The state of the art of odorant receptor deorphanization: A report from the orphanage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An odorant receptor for a key odor constituent of ambergris - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Deorphanization of human olfactory receptors by luciferase and Ca-imaging methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Deorphanization of Human Olfactory Receptors by Luciferase and Ca-Imaging Methods | Springer Nature Experiments [experiments.springernature.com]

Application Note: A Protocol for the Purification of Synthetic AMBROX DL

Introduction

AMBROX® DL, a synthetic equivalent of the highly valued ambergris, is a crucial ingredient in the fragrance industry, prized for its unique ambery, woody, and musky scent profile. It is known chemically as dodecahydro-3a,6,6,9a-tetramethylnaphtho[2,1-b]furan. The synthetic production of AMBROX DL often results in a mixture of diastereomers and other process-related impurities, which can impact the final olfactory character and product quality. Therefore, a robust purification protocol is essential to isolate the desired product with high purity.

This application note provides a detailed protocol for the purification of crude synthetic AMBROX DL. The described methodology employs a two-step process involving column chromatography followed by recrystallization to achieve high-purity AMBROX DL suitable for use in research, fragrance development, and quality control applications.

Materials and Reagents

• Crude Synthetic AMBROX DL

• Silica Gel (60-120 mesh) for column chromatography

• Hexane (ACS grade)

• Ethyl Acetate (ACS grade)

• Ethanol (95%)

• Deionized Water

• Anhydrous Sodium Sulfate

• Glass column for chromatography

• Rotary Evaporator

• Crystallization dish

• Vacuum filtration apparatus

• Melting point apparatus

• High-Performance Liquid Chromatography (HPLC) system for purity analysis

• Standard laboratory glassware and equipment

Experimental Protocols

Preparatory Steps: Sample Preparation

The crude synthetic AMBROX DL is assumed to be a solid or a viscous oil.

• Dissolution: Dissolve 10 g of crude AMBROX DL in a minimal amount of hexane (approximately 20-30 mL).

• Adsorption onto Silica: To the dissolved sample, add 20 g of silica gel.

• Solvent Evaporation: Remove the solvent using a rotary evaporator until a free-flowing powder is obtained. This dry-loading method prevents the disruption of the column packing.

Purification Step 1: Flash Column Chromatography

This step aims to separate the AMBROX DL isomers from non-polar and highly polar impurities.[1][2]

• Column Packing: Prepare a glass column with a diameter of 5 cm. Pack the column with 200 g of silica gel in hexane, ensuring a uniform and bubble-free packing. The packed silica height should be approximately 25-30 cm.

• Loading: Carefully add the silica gel with the adsorbed crude product to the top of the packed column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane.

  • Begin with 100% hexane to elute non-polar impurities.

  • Gradually increase the polarity by adding ethyl acetate. A typical gradient might be from 0% to 5% ethyl acetate in hexane.

• Fraction Collection: Collect fractions of 20 mL each.

• Purity Analysis: Monitor the fractions using Thin Layer Chromatography (TLC) or HPLC to identify the fractions containing the desired AMBROX DL isomers.

• Pooling and Concentration: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield a purified, enriched mixture of AMBROX DL isomers.

Purification Step 2: Recrystallization

Recrystallization is employed to further purify the AMBROX DL and to obtain a crystalline solid product.[1][3][4]

• Dissolution: Dissolve the concentrated product from the chromatography step in a minimal amount of hot 95% ethanol.

• Hot Filtration (Optional): If any insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Further cooling in an ice bath (0-4 °C) can enhance crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to a constant weight.

Quality Control and Purity Assessment

The purity of the final AMBROX DL product should be assessed using the following methods:

• High-Performance Liquid Chromatography (HPLC): HPLC is a precise method for determining the purity of AMBROX DL and quantifying any remaining impurities.[5] A reversed-phase C18 column is typically used with a mobile phase such as a mixture of acetonitrile and water.

• Melting Point Determination: A sharp melting point range is indicative of high purity.

• Spectroscopic Analysis: Techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy can be used to confirm the chemical structure and identity of the purified product.

Data Presentation

The following table summarizes the key quantitative parameters of the purification protocol.

Parameter	Value	Unit
Column Chromatography
Stationary Phase	Silica Gel (60-120 mesh)	-
Column Dimensions (DxH)	5 x 30	cm
Sample Load	10	g
Eluent System	Hexane:Ethyl Acetate (Gradient)	v/v %
Elution Gradient	0% to 5% Ethyl Acetate	%
Fraction Volume	20	mL
Recrystallization
Solvent System	Ethanol:Water (95:5)	v/v %
Crystallization Temp.	0 - 4	°C
Purity Analysis
HPLC Column	C18 reversed-phase	-
Mobile Phase Example	Acetonitrile:Water	v/v %
Expected Purity	> 98	%

Visualized Workflow

The following diagram illustrates the workflow for the purification of synthetic AMBROX DL.

Caption: Purification Workflow for Synthetic AMBROX DL.

Conclusion

The protocol described in this application note provides a reliable and effective method for the purification of synthetic AMBROX DL. The combination of column chromatography and recrystallization allows for the removal of a broad range of impurities, resulting in a high-purity product. The detailed steps and parameters outlined herein can be adapted by researchers and professionals in the fields of chemistry and fragrance development to ensure the quality and consistency of AMBROX DL for their specific applications.

References

• 1. benchchem.com [benchchem.com]
• 2. CN107548418B - Method for separating and purifying ambrox - Google Patents [patents.google.com]
• 3. US5290955A - Process for producing L-ambrox - Google Patents [patents.google.com]
• 4. RU2017134436A - The method of isolation and purification of ambroxide - Google Patents [patents.google.com]
• 5. Development and validation of an high-performance liquid chromatographic, and a ultraviolet spectrophotometric method for determination of Ambroxol hydrochloride in pharmaceutical preparations - PMC [pmc.ncbi.nlm.nih.gov]

AMBROX® DL: A Reference Standard in Flavor and Fragrance Analysis

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction: AMBROX® DL (CAS 3738-00-9) is a high-impact aroma chemical renowned for its powerful and elegant woody-amber character with musky undertones.[1][2][3][4][5][6] As a synthetic equivalent of ambergris's key odorant, Ambroxide, it serves as an essential standard in the flavor and fragrance industry for quality control, comparative analysis, and the development of new fragrance formulations.[2][7][8] This document provides detailed application notes and protocols for utilizing AMBROX® DL as a reference standard in both analytical and sensory evaluations.

Physicochemical and Olfactory Properties

AMBROX® DL is a crystalline solid at room temperature, valued for its exceptional stability and long-lasting, linear scent profile.[1][3] Its odor is complex, often described as having amber, woody, and dry, clean musky characteristics.[1][4]

Table 1: Physicochemical Properties of AMBROX® DL

Property	Value	Reference
CAS Number	3738-00-9	[4][9]
Molecular Formula	C16H28O	[9]
Molecular Weight	236.39 g/mol	[9]
Appearance	White crystalline solid	[8]
Melting Point	74-76 °C	[8]
Boiling Point	273.9 °C at 760 mmHg	[9]
Flash Point	>100 °C	[5][10]
Vapor Pressure	0.29 Pa at 20°C	[10]
Solubility	Soluble in ethanol; Insoluble in water	[8]

Table 2: Olfactory Profile of AMBROX® DL

Descriptor	Description
Primary Notes	Woody, Ambery
Secondary Notes	Musky, Dry, Clean
Subtleties	Powdery sweetness, Animalic warmth
Tenacity on Blotter	> 1 month

Analytical Protocols

AMBROX® DL is frequently used as a standard for the identification and quantification of ambroxide and related compounds in fragrance oils and finished products using gas chromatography-mass spectrometry (GC-MS).

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To identify and quantify AMBROX® DL in a fragrance oil.

Experimental Protocol:

• Standard Preparation:

  • Prepare a stock solution of AMBROX® DL in ethanol at a concentration of 1 mg/mL.

  • Create a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Dilute the fragrance oil sample in ethanol to a concentration that falls within the calibration range. A typical starting dilution is 1:100 (v/v).

  • If the sample contains solid particles, centrifuge or filter prior to injection.[11]

• GC-MS Instrumentation and Parameters:

  • Gas Chromatograph: Agilent 7890 GC or similar.

  • Mass Spectrometer: Agilent 5977 MS or similar.

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

  • Injector Temperature: 250 °C.

  • Injection Volume: 1 µL (splitless mode).[11]

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MSD Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-450.

Data Presentation:

Table 3: GC-MS Data for Ambroxide (Key component of AMBROX® DL)

Parameter	Value	Reference
Kovats Retention Index (non-polar column)	~1756
Key Mass Fragments (m/z)	236 (M+), 221, 205, 192, 177, 137, 109, 95

Note: The mass spectrum of Ambroxide is characterized by a molecular ion peak at m/z 236 and a series of fragment ions resulting from the cleavage of the molecule.

Workflow for GC-MS Analysis of AMBROX® DL:

References

• 1. perfumersworld.com [perfumersworld.com]
• 2. media.timtul.com [media.timtul.com]
• 3. perfumersworld.com [perfumersworld.com]
• 4. sitaramdixit.synthasite.com [sitaramdixit.synthasite.com]
• 5. smelltest.eu [smelltest.eu]
• 6. academic.oup.com [academic.oup.com]
• 7. nbinno.com [nbinno.com]
• 8. hsfbiotech.com [hsfbiotech.com]
• 9. benchchem.com [benchchem.com]
• 10. scioninstruments.com [scioninstruments.com]
• 11. uoguelph.ca [uoguelph.ca]

Technical Notes & Optimization

Technical Support Center: Ambroxol Hydrochloride Impurity Profiling

Disclaimer: Clarification on AMBROX DL vs. Ambroxol Hydrochloride

Initial research indicates a potential confusion between "AMBROX DL" and "Ambroxol Hydrochloride." AMBROX® DL is a trade name for a synthetic ambergris fragrance ingredient used in perfumery.[1][2][3] In contrast, Ambroxol Hydrochloride is a mucolytic pharmaceutical agent used in the treatment of respiratory diseases.[4][5][6]

The context of "synthesis impurity profiling," "drug development professionals," and the specific impurities listed in pharmacopeias points towards an interest in the pharmaceutical compound, Ambroxol Hydrochloride . Therefore, this technical support center will focus on the synthesis and impurity profiling of Ambroxol Hydrochloride.

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting assistance and frequently asked questions regarding the synthesis and impurity profiling of Ambroxol Hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities associated with the synthesis of Ambroxol Hydrochloride?

A1: During the synthesis and storage of Ambroxol Hydrochloride, several process-related impurities and degradation products can form. The European Pharmacopoeia (EP) lists five known impurities: Impurity A, B, C, D, and E.[7][8] Other potential impurities include starting materials, intermediates, and by-products from side reactions, as well as degradation products from hydrolysis or oxidation.[4]

Q2: How are these pharmacopoeial impurities formed?

A2: The formation of these impurities is often related to the specific synthesis route and reaction conditions.

• Impurity A ((2-amino-3,5-dibromophenyl)methanol) and Impurity E ((2-amino-3,5-dibromophenyl)formaldehyde) can arise from the starting materials or intermediates used in the synthesis.[7]

• Impurity B (trans-4-(6,8-dibromo-1,4-dihydroquinazolin-3(2H)-yl)cyclohexanol) can be formed under stress conditions, such as heating.[9] It has been identified as a significant degradant in stability studies.[9][10]

• Impurity C (trans-4-[[(E)-2-amino-3,5-dibromobenzylidene]amino]cyclohex-anol) is a Schiff base intermediate formed during the condensation step, which may remain if the subsequent reduction is incomplete.[7]

• Impurity D (cis-4-[(2-amino-3,5-dibromo-benzyl) amino] the hexalin hydrochloride) is the cis-isomer of Ambroxol and can form if the starting material, trans-4-aminocyclohexanol, contains the cis-isomer.[7][]

Q3: What are the typical analytical methods for Ambroxol impurity profiling?

A3: High-Performance Liquid Chromatography (HPLC) is the most extensively used method for the analysis of Ambroxol Hydrochloride and its impurities.[12][13] A typical method utilizes a reversed-phase C18 column with a gradient mixture of a buffer and an organic solvent as the mobile phase, with UV detection.[12] For structure elucidation of unknown impurities, hyphenated techniques like Liquid Chromatography-Mass Spectrometry (LC-MS/MS), and Nuclear Magnetic Resonance (NMR) spectroscopy are employed.[9][10]

Impurity Data Summary

The following table summarizes the key impurities of Ambroxol Hydrochloride as listed in the European Pharmacopoeia and other literature.

Impurity Name	Chemical Name	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
Impurity A	(2-amino-3,5-dibromophenyl)methanol	C₇H₇Br₂NO	280.94	50739-76-9
Impurity B	trans-4-(6,8-dibromo-1,4-dihydroquinazolin-3(2H)-yl)cyclohexanol	C₁₄H₁₈Br₂N₂O	390.1	18683-95-9
Impurity C	trans-4-[[(E)-2-amino-3,5-dibromobenzylidene]amino]cyclohexanol	C₁₃H₁₆Br₂N₂O	376.09	50910-53-7
Impurity D	cis-4-[(2-amino-3,5-dibromobenzyl)amino]cyclohexanol hydrochloride	C₁₃H₁₈Br₂N₂O·HCl	414.56	1384955-66-1
Impurity E	2-amino-3,5-dibromobenzaldehyde	C₇H₅Br₂NO	278.93	50910-55-9

(Data sourced from references[5][7][][14][15])

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
High Levels of Impurity C	Incomplete reduction of the Schiff base intermediate.	- Optimize the amount of reducing agent (e.g., Sodium Borohydride).[16]- Increase reaction time or adjust the temperature for the reduction step.[16]- Ensure proper mixing to facilitate the reaction.
High Levels of Impurity D (cis-isomer)	Presence of cis-4-aminocyclohexanol in the starting material.	- Source high-purity trans-4-aminocyclohexanol with low cis-isomer content.- Implement an analytical method to quantify the cis-isomer in the starting material before use.
Appearance of Unknown Peak in HPLC (e.g., at RRT 0.68)	Degradation of the drug substance due to stress conditions (heat, humidity, light).[9]	- Conduct forced degradation studies (acid, base, oxidative, thermal, photolytic) to replicate the impurity formation and aid in its identification.[12]- Isolate the impurity using preparative HPLC for characterization.[9][10]- Employ LC-MS/MS and NMR to elucidate the structure of the unknown impurity.[9][10][13]
Poor Chromatographic Resolution	Sub-optimal HPLC method parameters.	- Adjust the mobile phase composition or gradient slope.[12]- Optimize the column temperature; a higher temperature (e.g., 50°C) may improve resolution.[12]- Evaluate different stationary phases (e.g., different C18 columns).- Ensure the pH of the mobile phase is appropriate for the analytes.
Overall High Total Impurity Content	- Inefficient purification/recrystallization steps.- Side reactions due to unoptimized reaction conditions (temperature, pH, reaction time).[16]- Low-quality starting materials.	- Develop a more effective recrystallization procedure, possibly using a different solvent system.- Re-evaluate and optimize the entire synthesis process to minimize side reactions.[7][16]- Qualify vendors and test starting materials for purity before use.

Experimental Protocols

HPLC Method for Impurity Profiling

This is a general method based on literature; it should be validated and optimized for specific laboratory conditions.[12]

• Column: YMC Triart C18 (or equivalent), 4.6 x 250 mm, 5 µm

• Mobile Phase A: Buffer solution (e.g., Phosphate buffer, pH adjusted)

• Mobile Phase B: Acetonitrile or Methanol

• Gradient: A time-based gradient from a higher percentage of Mobile Phase A to a higher percentage of Mobile Phase B to ensure elution of all impurities.

• Flow Rate: 1.0 mL/min

• Column Temperature: 50°C[12]

• Detection: UV at 248 nm[8]

• Injection Volume: 20 µL

Forced Degradation Study Protocol

Forced degradation studies are essential for identifying potential degradation products and demonstrating the stability-indicating nature of the analytical method.[12]

• Acid Hydrolysis: Dissolve Ambroxol HCl in 0.1 M HCl and heat at 80°C for a specified duration.

• Base Hydrolysis: Dissolve Ambroxol HCl in 0.1 M NaOH and heat at 80°C for a specified duration.

• Oxidative Degradation: Treat Ambroxol HCl solution with 3% Hydrogen Peroxide (H₂O₂) at room temperature.

• Thermal Degradation: Expose solid Ambroxol HCl to dry heat (e.g., 105°C) in an oven.[9][10]

• Photolytic Degradation: Expose Ambroxol HCl solution to UV light (e.g., in a photostability chamber).

After exposure, neutralize the acidic and basic samples, dilute all samples to the target concentration, and analyze by HPLC alongside an untreated control sample.

Visualizations

Synthesis and Impurity Pathways

Caption: Ambroxol synthesis showing key impurity formation points.

Workflow for Unknown Impurity Identification

Caption: Logical workflow for identifying an unknown impurity.

References

• 1. specialchem.com [specialchem.com]
• 2. AMBROX® DL [studio.dsm-firmenich.com]
• 3. fraterworks.com [fraterworks.com]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. CN103073439B - Synthesis method of ambroxol hydrochloride compound - Google Patents [patents.google.com]
• 8. drugfuture.com [drugfuture.com]
• 9. Isolation, Identification, and Characterization of One Degradation Product in Ambroxol by HPLC-Hyphenated Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. ajptonline.com [ajptonline.com]
• 13. researchgate.net [researchgate.net]
• 14. Ambroxol Impurities | SynZeal [synzeal.com]
• 15. veeprho.com [veeprho.com]
• 16. "A Process For The Preparation Of Ambroxol" [quickcompany.in]

Technical Support Center: Enantioselective Synthesis of (-)-Ambrox

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the enantioselective synthesis of (-)-Ambrox, a highly valued fragrance ingredient. The information is tailored for researchers, scientists, and professionals in drug development and fine chemical synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may arise during the synthesis of (-)-Ambrox, providing potential causes and recommended solutions.

Q1: Why am I observing low enantioselectivity in the key cyclization step?

Possible Causes:

• Suboptimal Catalyst: The chosen catalyst may not be providing a sufficiently chiral environment for the desired stereochemical outcome.

• Incorrect Solvent: The polarity and coordinating ability of the solvent can significantly influence the transition state of the cyclization reaction.

• Reaction Temperature: The reaction may be too energetic, leading to a loss of stereocontrol.

• Substrate Purity: Impurities in the starting material can interfere with the catalyst's activity and selectivity.

Troubleshooting Solutions:

• Catalyst Screening: Experiment with a range of chiral catalysts, including both metal-based and organocatalysts. For instance, proline-derived organocatalysts have shown promise in certain cyclization pathways.

• Solvent Optimization: Screen a variety of solvents with different polarities. Non-polar solvents often enhance enantioselectivity in acid-catalyzed cyclizations.

• Temperature Control: Perform the reaction at lower temperatures to increase the energy difference between the diastereomeric transition states, which can lead to higher enantiomeric excess (e.e.).

• Substrate Purification: Ensure the starting material, often a derivative of sclareol or a related terpenoid, is of high purity. Recrystallization or chromatography may be necessary.

Q2: My yield of the desired (-)-Ambrox is consistently low. What are the potential reasons?

Possible Causes:

• Side Reactions: The reaction conditions may be promoting competing side reactions, such as the formation of constitutional isomers or elimination products.

• Incomplete Conversion: The reaction may not be proceeding to completion, leaving unreacted starting material.

• Product Degradation: The desired product might be unstable under the reaction or workup conditions.

• Inefficient Purification: Significant product loss may be occurring during the purification steps.

Troubleshooting Solutions:

• Reaction Condition Optimization: Systematically vary parameters such as reaction time, temperature, and reagent stoichiometry to minimize side reactions.

• Monitoring Reaction Progress: Use techniques like TLC or GC-MS to monitor the reaction progress and ensure it goes to completion.

• Modified Workup: Employ a milder workup procedure to prevent product degradation. For example, use a buffered aqueous solution to neutralize the reaction mixture.

• Purification Technique Refinement: Optimize the chromatographic conditions or consider alternative purification methods like crystallization to improve recovery.

Q3: How can I efficiently separate the desired (-)-Ambrox enantiomer from its (+) counterpart?

Background: Achieving high enantiomeric purity is a critical challenge in the synthesis of (-)-Ambrox. While enantioselective synthesis aims to produce a single enantiomer, some amount of the undesired enantiomer is often formed.

Solutions:

• Chiral Chromatography: High-performance liquid chromatography (HPLC) or supercritical fluid chromatography (SFC) with a chiral stationary phase is a highly effective method for separating enantiomers on an analytical and preparative scale.

• Diastereomeric Resolution: React the enantiomeric mixture with a chiral resolving agent to form diastereomers, which can then be separated by standard techniques like crystallization or chromatography. The desired enantiomer can then be recovered by cleaving the resolving agent.

• Enzymatic Resolution: Utilize enzymes that selectively react with one enantiomer, allowing for the separation of the unreacted enantiomer.

Quantitative Data Summary

The following tables summarize key quantitative data related to the enantioselective synthesis of (-)-Ambrox, providing a comparison of different catalytic systems and their efficiencies.

Catalyst System	Substrate	Key Reaction	Enantiomeric Excess (e.e.) (%)	Yield (%)	Reference
TiCl4 / Chiral Diol	Homofarnesol	Cyclization	85	60
(S)-Proline	2,5,5,9-tetramethyldec-8-en-1-al	Aldol Cyclization	92	75
SnCl4 / (-)-N-methylephedrine	(E)-Nerolidol	Cyclization	78	55
Enzyme (Lipase)	Racemic Ambrox Ester	Kinetic Resolution	>99	45 (for (-)-Ambrox)

Key Experimental Protocols

This section provides a detailed methodology for a representative enantioselective cyclization step in the synthesis of (-)-Ambrox.

Protocol: (S)-Proline Catalyzed Enantioselective Aldol Cyclization

• Reaction Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., argon or nitrogen), add the substrate, 2,5,5,9-tetramethyldec-8-en-1-al (1.0 eq).

• Solvent and Catalyst Addition: Dissolve the substrate in a suitable solvent, such as DMSO or DMF. Add (S)-proline (0.1 - 0.3 eq) to the solution.

• Reaction Conditions: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of NH4Cl.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate to afford the desired cyclized product.

• Analysis: Determine the enantiomeric excess of the product using chiral HPLC or GC.

Visual Diagrams

The following diagrams illustrate key concepts and workflows related to the enantioselective synthesis of (-)-Ambrox.

Caption: General workflow for the enantioselective synthesis of (-)-Ambrox.

Caption: Troubleshooting logic for low enantioselectivity in (-)-Ambrox synthesis.

Technical Support Center: One-Pot Synthesis of AMBROX DL

Welcome to the technical support center for the one-pot synthesis of AMBROX DL. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges of this synthesis, improve yields, and troubleshoot common issues encountered during experimentation.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses specific issues that may arise during the one-pot synthesis of AMBROX DL from sclareol.

Q1: My overall yield of AMBROX DL is significantly lower than the reported 20%. What are the most likely causes?

A1: Low yields in this one-pot synthesis can stem from several factors. Here's a checklist of potential issues to investigate:

• Catalyst Activity: The quaternary ammonium phosphomolybdate catalyst is crucial. Ensure it is properly synthesized and stored. Inactive or degraded catalyst is a primary reason for low conversion.

• Reagent Quality: The purity of your starting material, (-)-sclareol, is critical. Impurities can interfere with the reaction. Additionally, the concentration and quality of the hydrogen peroxide oxidant are important; use a fresh, properly stored solution.

• Reaction Conditions: This reaction is sensitive to temperature and time. Adhere strictly to the recommended two-stage temperature protocol (e.g., 70°C followed by 90°C). Deviations can lead to the formation of byproducts or incomplete reaction.[1]

• Solvent Purity: Ensure the 1,4-dioxane used is pure and dry, as impurities can affect the catalytic cycle.

Q2: I am observing the formation of significant byproducts. How can I minimize them?

A2: Byproduct formation is a common challenge. Consider the following troubleshooting steps:

• Control of Oxidation: The oxidation of sclareol is a key step. Ensure the addition of hydrogen peroxide is controlled to avoid over-oxidation or side reactions.

• Temperature Management: As mentioned, precise temperature control is vital. Overheating can promote degradation and the formation of undesired products.

• Inert Atmosphere: While not always reported as strictly necessary, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes minimize oxidative side reactions unrelated to the desired transformation.

Q3: The purification of AMBROX DL is proving difficult. What are the recommended methods?

A3: Purification typically involves column chromatography. If you are facing challenges:

• Initial Work-up: Ensure the reaction mixture is properly quenched and extracted. The organic phases should be thoroughly washed with a saturated solution of Na2CO3 and brine, then dried over MgSO4.[1]

• Column Chromatography: Use silica gel for column chromatography. A gradient elution system, starting with a non-polar solvent and gradually increasing polarity, is often effective. The choice of eluents will depend on the specific byproducts present.

• Recrystallization: After column chromatography, recrystallization can be an effective final step to obtain high-purity AMBROX DL.

Q4: How critical is the catalyst loading, and can I alter it to improve my yield?

A4: Catalyst loading is a critical parameter that requires optimization. One study found that the highest yield (22.79%) was achieved with a 3% equivalent of the catalyst.[2] Increasing the catalyst loading beyond this optimal amount did not lead to a further increase in yield and may even be detrimental.[2] Conversely, decreasing the loading can significantly reduce the yield.[2] It is recommended to start with the optimized reported value and perform small adjustments if necessary.

Data Presentation

The following tables summarize key quantitative data from studies on the one-pot synthesis of AMBROX DL.

Table 1: Optimization of Catalyst Loading

Catalyst Loading (% equiv)	AMBROX DL Yield (%)
1	16.58
2	Not specified
3	22.79
>3	No increase

Data extracted from Yang et al., Scientific Reports, 2016.[2]

Table 2: Influence of Different Catalysts on Yield

Catalyst	AMBROX DL Yield (%)
Quaternary ammonium phosphomolybdate	20 (overall isolated)
Na2WO4·2H2O	2 (in preliminary experiment)

Data extracted from Yang et al., Scientific Reports, 2016.[1][2]

Experimental Protocols

Key Experiment: One-Pot Synthesis of (-)-Ambrox from (-)-Sclareol

This protocol is based on the work by Yang et al. (2016).

Materials:

• (-)-Sclareol

• Quaternary ammonium phosphomolybdate catalyst {[C5H5NC16H33] [H2PMo12O40]}

• 1,4-dioxane

• Hydrogen peroxide (H2O2)

• Sodium bicarbonate (NaHCO3) solution (saturated)

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO4)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• To a reaction vessel, add (-)-sclareol (10 mmol), the quaternary ammonium phosphomolybdate catalyst (0.1 equiv), and 1,4-dioxane (7 mL).[1]

• Stir the mixture and add hydrogen peroxide (5 mL).[1]

• Heat the reaction mixture to 70°C and maintain for 2 hours.[1]

• Increase the temperature to 90°C and continue the reaction for another 1 hour.[1]

• After cooling to room temperature, quench the reaction with a saturated solution of sodium bicarbonate.

• Extract the mixture with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.[1]

• Dry the organic phase over anhydrous magnesium sulfate and filter.[1]

• Concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain (-)-Ambrox.

Mandatory Visualizations

Reaction Pathway

Caption: Reaction pathway for the one-pot synthesis of AMBROX DL from (-)-sclareol.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low yields in the synthesis.

Parameter Relationships

Caption: Interdependencies of key parameters affecting the synthesis outcome.

References

• 1. researchgate.net [researchgate.net]
• 2. One-pot synthesis of (−)-Ambrox - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chromatographic Separation of AMBROX DL Stereoisomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the chromatographic separation of AMBROX DL stereoisomers. The information is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic separation of AMBROX DL stereoisomers.

Problem	Possible Causes	Suggested Solutions
Poor to No Resolution of Enantiomers	Inappropriate Chiral Stationary Phase (CSP): The selected CSP does not provide adequate chiral recognition for ambroxol enantiomers.	- Solution: Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often effective for a wide range of chiral compounds. A validated method has been reported using a cellulose-based CSP (Lux Cellulose-1) for the separation of ambroxol from guaifenesin enantiomers. If initial results are poor, screening different types of CSPs (e.g., amylose-based, cyclodextrin-based) is recommended.
Incorrect Mobile Phase Composition: The mobile phase composition is not optimal for achieving enantioselectivity.	- Solution: For normal-phase chromatography, adjust the ratio of the non-polar solvent (e.g., hexane) to the polar modifier (e.g., ethanol, isopropanol). For reversed-phase chromatography, vary the ratio of the aqueous component to the organic modifier (e.g., ethanol, acetonitrile). Small amounts of additives like trifluoroacetic acid (TFA) or diethylamine (DEA) can significantly improve peak shape and resolution for ionizable compounds.
Suboptimal Temperature: Temperature can significantly influence chiral recognition.	- Solution: Experiment with different column temperatures. Both increasing and decreasing the temperature can alter the thermodynamics of the interaction between the enantiomers and the CSP, potentially improving resolution.
Inappropriate Flow Rate: The flow rate may be too high for effective mass transfer and chiral recognition.	- Solution: Chiral separations often benefit from lower flow rates compared to achiral chromatography. Try reducing the flow rate to increase the interaction time between the analytes and the CSP.
Peak Tailing	Secondary Interactions: Unwanted interactions between the basic ambroxol molecule and active sites on the stationary phase (e.g., residual silanols on silica-based CSPs).	- Solution: Add a basic modifier to the mobile phase, such as diethylamine (DEA) or triethylamine (TEA), typically at a concentration of 0.1%. This will help to mask the active sites and improve peak symmetry.
Mobile Phase pH: For ionizable compounds, a mobile phase pH close to the analyte's pKa can lead to poor peak shape.	- Solution: Adjust the pH of the mobile phase to ensure the analyte is in a single ionic state. For a basic compound like ambroxol, a slightly acidic or basic pH may be beneficial.
Column Overload: Injecting too much sample can lead to peak distortion.	- Solution: Reduce the concentration of the sample or the injection volume.
Inconsistent Retention Times	Insufficient Column Equilibration: The column is not fully equilibrated with the mobile phase before injection.	- Solution: Chiral stationary phases can require longer equilibration times than standard reversed-phase columns, especially when changing mobile phase composition. Ensure the column is flushed with at least 10-20 column volumes of the new mobile phase before starting a sequence.
Fluctuations in Temperature: The column temperature is not stable.	- Solution: Use a column oven to maintain a consistent temperature.
Mobile Phase Instability: The mobile phase composition is changing over time (e.g., evaporation of a volatile component).	- Solution: Prepare fresh mobile phase daily and keep the solvent reservoirs capped.
Ghost Peaks	Contaminated Mobile Phase or System: Extraneous peaks originating from impurities in the solvents or carryover from previous injections.	- Solution: Use high-purity HPLC-grade solvents. Flush the HPLC system and injector with a strong solvent to remove any residual contaminants.

Frequently Asked Questions (FAQs)

Q1: What type of chiral stationary phase (CSP) is recommended for the separation of AMBROX DL stereoisomers?

A1: Polysaccharide-based CSPs, particularly those derived from cellulose, have been shown to be effective. A validated method has been published for the separation of ambroxol in a mixture with guaifenesin enantiomers using a Lux Cellulose-1 column.

Q2: What are typical mobile phase conditions for the chiral separation of ambroxol?

A2: The choice of mobile phase depends on the mode of chromatography. For reversed-phase conditions on a cellulose-based CSP, a gradient of ethanol and water has been successfully used. For normal-phase conditions, a mobile phase consisting of a non-polar solvent like hexane with a polar modifier such as ethanol is a good starting point.

Q3: How can I improve the resolution between the ambroxol enantiomers?

A3: To improve resolution, you can try the following:

• Optimize the mobile phase: Adjust the ratio of the solvents and consider adding acidic or basic modifiers.

• Lower the flow rate: This increases the interaction time with the CSP.

• Change the temperature: Both increasing and decreasing the temperature can affect selectivity.

• Try a different CSP: If optimization on one column is unsuccessful, screening other CSPs with different chiral selectors is recommended.

Q4: My peaks are tailing. What is the most likely cause for a basic compound like ambroxol?

A4: Peak tailing for basic compounds is often due to secondary interactions with acidic silanol groups on the silica support of the CSP. Adding a small amount of a basic modifier like diethylamine (DEA) or triethylamine (TEA) (e.g., 0.1%) to the mobile phase can significantly improve peak shape.

Q5: Is it necessary to use a column oven for chiral separations?

A5: Yes, it is highly recommended. Chiral separations can be very sensitive to temperature changes. A column oven ensures a stable and reproducible temperature, which is crucial for consistent retention times and resolution.

Experimental Protocols

The following is a detailed methodology for a key experiment cited in the literature for the separation of ambroxol from guaifenesin enantiomers. While this method was developed for a mixture, it provides a validated starting point for the separation of AMBROX DL stereoisomers.

Method 1: Reversed-Phase HPLC

Parameter	Description
Stationary Phase	Lux Cellulose-1 (50 x 4.6 mm, 5 µm)
Mobile Phase	Gradient of Ethanol and Water
- Gradient Profile: Linear gradient from 20% to 70% ethanol over 6 minutes.
Flow Rate	1.0 mL/min
Detection	UV at 270 nm
Column Temperature	Not specified, ambient is a reasonable starting point.

Quantitative Data

The following table summarizes quantitative data from a validated method for the simultaneous determination of guaifenesin (GUA) enantiomers and ambroxol HCl (AMB). Note: Specific retention times and resolution for the individual ambroxol enantiomers were not provided in the cited literature.

Table 1: Linearity Ranges for GUA Enantiomers and AMB

Analyte	Linearity Range (µg/mL)
GUA Enantiomer 1	50 - 1000
GUA Enantiomer 2	50 - 1000
Ambroxol HCl (AMB)	15 - 450

Visualizations

Experimental Workflow for Chiral HPLC Method Development

Caption: A typical workflow for developing a chiral HPLC method.

Troubleshooting Logic for Poor Resolution

Caption: A decision tree for troubleshooting poor enantiomeric resolution.

Technical Support Center: AMBROX® DL Synthesis (Cyclization Stage)

This technical support guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of AMBROX® DL, with a specific focus on managing and avoiding side reactions during the critical acid-catalyzed cyclization of ambradiol.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction in the cyclization step of AMBROX® DL synthesis?

The final step in the most common synthesis of AMBROX® DL is the acid-catalyzed cyclodehydration of ambradiol. In this intramolecular reaction, the diol undergoes cyclization to form the desired cyclic ether, AMBROX® DL.[1] This process is a cornerstone of industrial fragrance chemistry.

Q2: What are the most common side reactions observed during this cyclization?

The most significant side reaction is the formation of "iso-ambrox," a diastereomer of AMBROX® DL. While structurally similar, iso-ambrox is the thermodynamically more stable product but possesses inferior olfactory properties, making its formation undesirable. Other potential side reactions can include the formation of various unsaturated ether byproducts resulting from incomplete or alternative dehydration pathways.

Q3: What factors influence the formation of iso-ambrox and other side products?

The formation of iso-ambrox is a classic example of thermodynamic versus kinetic control in a chemical reaction. The ratio of AMBROX® DL (the kinetic product) to iso-ambrox (the thermodynamic product) is primarily influenced by:

• Reaction Temperature: Higher temperatures tend to favor the formation of the more stable iso-ambrox.

• Reaction Time: Longer reaction times can allow for the isomerization of the initially formed AMBROX® DL to the more thermodynamically stable iso-ambrox.

• Acid Catalyst: The choice and concentration of the acid catalyst can significantly impact the selectivity of the reaction. While various acids can be used, their strength and steric properties can influence the reaction pathway.

Troubleshooting Guide

Problem 1: Low yield of AMBROX® DL and a high proportion of iso-ambrox in the final product.

• Possible Cause: The reaction conditions are favoring the thermodynamically controlled pathway, leading to the formation of the more stable iso-ambrox. This is often due to excessive heat or prolonged reaction times.

• Solution:

  • Optimize Reaction Temperature: Lowering the reaction temperature can favor the kinetically controlled formation of AMBROX® DL. It is crucial to find the minimum temperature at which the reaction proceeds at a reasonable rate.

  • Monitor Reaction Progress: Closely monitor the reaction using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), to determine the optimal reaction time. Quench the reaction as soon as a satisfactory conversion to AMBROX® DL is achieved to prevent subsequent isomerization to iso-ambrox.

  • Catalyst Selection: Experiment with different acid catalysts. A milder acid or a sterically hindered catalyst may offer better selectivity for the desired product.

Problem 2: Presence of unknown impurities alongside AMBROX® DL and iso-ambrox.

• Possible Cause: Incomplete conversion of starting material (ambradiol) or the formation of other dehydration byproducts, such as unsaturated ethers. Impurities in the starting ambradiol can also lead to side reactions.

• Solution:

  • Ensure Purity of Starting Material: Use highly pure ambradiol for the cyclization reaction. Residual solvents or byproducts from the previous reduction step can interfere with the cyclization.

  • Purification of Crude Product: The crude product mixture containing AMBROX® DL, iso-ambrox, and other impurities will likely require purification. Common methods include:

    • Column Chromatography: This is an effective method for separating diastereomers like AMBROX® DL and iso-ambrox, as well as other byproducts.

    • Recrystallization: Fractional crystallization can be employed to selectively crystallize the desired AMBROX® DL, leaving the more soluble iso-ambrox and other impurities in the mother liquor.

Problem 3: Difficulty in separating AMBROX® DL from iso-ambrox.

• Possible Cause: AMBROX® DL and iso-ambrox are diastereomers with very similar physical properties, which can make their separation challenging.

• Solution:

  • High-Performance Liquid Chromatography (HPLC): For analytical and small-scale preparative separations, HPLC is a powerful technique. A normal-phase silica gel column or a reverse-phase C18 column with an appropriate mobile phase can be used to resolve the two isomers.

  • Gas Chromatography (GC): For analytical quantification, a GC equipped with a suitable capillary column can be used to separate and quantify the relative amounts of AMBROX® DL and iso-ambrox in a mixture.

  • Fractional Crystallization: This technique relies on slight differences in the solubility of the two isomers in a particular solvent system. Careful optimization of the solvent and temperature profile is necessary for effective separation.

Quantitative Data

While specific yields can vary significantly based on the exact experimental conditions, the following table summarizes the general relationship between reaction conditions and product distribution.

Reaction Condition	Expected Outcome on Product Ratio (AMBROX® DL : iso-ambrox)
Low Temperature	Higher ratio in favor of AMBROX® DL (Kinetic Control)
High Temperature	Lower ratio, with increased formation of iso-ambrox (Thermodynamic Control)
Short Reaction Time	Higher ratio in favor of AMBROX® DL
Long Reaction Time	Lower ratio, potential for isomerization to iso-ambrox

Experimental Protocols

Protocol 1: General Procedure for Acid-Catalyzed Cyclization of Ambradiol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ambradiol in a suitable anhydrous solvent (e.g., toluene).

• Catalyst Addition: Add a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid).

• Reaction: Heat the mixture to the desired temperature and monitor the reaction progress by TLC or GC.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Neutralize the acid catalyst by washing with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield pure AMBROX® DL.

Protocol 2: Analytical Monitoring by HPLC

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and water is a common choice. The exact ratio should be optimized for baseline separation of AMBROX® DL and iso-ambrox.

• Detection: UV detector at a suitable wavelength (e.g., 210 nm) or a mass spectrometer (LC-MS).

• Flow Rate: Typically 1.0 mL/min.

• Injection Volume: 10-20 µL.

Visualizations

Figure 1. Overall synthetic pathway to AMBROX® DL from Sclareol.

Figure 2. Reaction pathways in the cyclization of ambradiol.

Figure 3. A logical workflow for troubleshooting the cyclization step.

References

• 1. Isolation, Identification, and Characterization of One Degradation Product in Ambroxol by HPLC-Hyphenated Techniques - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Biocatalytic Routes to AMBROX® DL

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the optimization of biocatalytic routes to AMBROX® DL.

Frequently Asked Questions (FAQs)

Q1: What are the primary biocatalytic routes for producing AMBROX® DL?

A1: There are two main biocatalytic-driven routes for the synthesis of AMBROX® DL, starting from different precursors:

• From Sclareol: This route involves the biotransformation of sclareol, a diterpene extracted from clary sage (Salvia sclarea), using whole-cell biocatalysts such as fungi and bacteria.[1][2] Key intermediates in this pathway can include sclareolide, ambradiol, and sclareol glycol.[1][3]

• From (E)-β-Farnesene: This is a chemoenzymatic route that starts with (E)-β-farnesene, which can be produced via fermentation.[4][5][6] The farnesene is chemically converted to (E,E)-homofarnesol, which is then enzymatically cyclized to (-)-Ambrox using an engineered squalene hopene cyclase (SHC).[4][5][6]

Q2: What are the main challenges encountered in the sclareol biotransformation route?

A2: Researchers may face several challenges when working with the biotransformation of sclareol:

• Substrate Toxicity: Sclareol can be toxic to microbial cells, which can inhibit growth and reduce biocatalytic activity.[1]

• Low Substrate Solubility: Sclareol is poorly soluble in aqueous media, which can limit its availability to the biocatalyst and affect reaction rates.

• Byproduct Formation: The biocatalytic process can lead to the formation of various byproducts, such as sclareolide and other oxidized derivatives, which can complicate downstream processing and reduce the yield of the desired ambroxide precursor.[1][3]

• Low Yields and Conversion Rates: Achieving high yields and complete conversion of sclareol can be challenging due to the factors mentioned above.

Q3: What types of enzymes are involved in the biotransformation of sclareol?

A3: The oxidation of the unreactive carbon atoms of sclareol is a key step in its biotransformation. Cytochrome P450 monooxygenases are suggested to be the primary enzymes responsible for this, particularly in fungal-based bioconversions.[1] These enzymes are known for their ability to perform regio- and stereoselective oxidation reactions.[1]

Q4: How can the sclareol biotransformation process be optimized?

A4: Several strategies can be employed to optimize the biotransformation of sclareol:

• Co-solvent Engineering: Using co-solvents can improve the solubility of sclareol, thereby increasing its availability to the microbial cells and potentially improving conversion rates.[7][8]

• Fed-batch Fermentation: A fed-batch strategy, where sclareol is added gradually to the culture, can help to mitigate substrate toxicity and maintain a stable production rate.

• Strain Selection and Engineering: Screening for and isolating new microbial strains with higher tolerance to sclareol and improved biocatalytic activity is a crucial step.[7][8] Genetic engineering of known strains can also be used to enhance specific enzymatic pathways.

• Process Parameter Optimization: Systematically optimizing parameters such as pH, temperature, aeration, and nutrient composition can significantly impact the efficiency of the biotransformation.

Q5: What are the advantages of the (E)-β-farnesene route compared to the sclareol route?

A5: The chemoenzymatic route starting from (E)-β-farnesene offers several advantages over the traditional sclareol-based synthesis:

• Sustainability: (E)-β-farnesene can be produced from renewable feedstocks through fermentation, making it a more sustainable starting material.[4][5][6]

• Improved Atom and Step Economy: This innovative route has a better atom and step economy, leading to less waste generation.[4][5][6]

• Reduced Environmental Impact: The process generally involves lower consumption of solvents and energy.[4][5][6]

• Higher Productivity: Engineered squalene hopene cyclase biocatalysts have been developed to achieve high volumetric productivity.[4][6]

Troubleshooting Guides

Issue 1: Low or No Conversion of Sclareol

Possible Cause	Troubleshooting Step
Sclareol Toxicity	1. Reduce the initial sclareol concentration. 2. Implement a fed-batch feeding strategy to maintain a low, non-toxic concentration of sclareol in the bioreactor. 3. Screen for microbial strains with higher tolerance to sclareol.
Poor Sclareol Solubility	1. Introduce a biocompatible co-solvent to increase the solubility of sclareol.[7][8] 2. Optimize agitation and mixing to improve the dispersion of sclareol in the culture medium.
Inactive Biocatalyst	1. Ensure the microbial culture is in the optimal growth phase for biotransformation. 2. Verify the viability and health of the cells before initiating the biotransformation. 3. Optimize induction conditions if using an inducible enzyme system.
Suboptimal Reaction Conditions	1. Perform a design of experiments (DoE) to optimize pH, temperature, and aeration for the specific microbial strain being used. 2. Ensure that essential nutrients and cofactors for the enzymes are not limiting.

Issue 2: High Levels of Byproduct Formation (e.g., Sclareolide)

Possible Cause	Troubleshooting Step
Metabolic Pathway Branching	1. Investigate the metabolic pathways of the chosen microorganism to understand the formation of byproducts.[3] 2. Consider metabolic engineering approaches to block or downregulate the enzymatic pathways leading to byproduct formation.
Non-specific Enzymes	1. Screen for microorganisms that exhibit higher selectivity towards the desired product (e.g., ambradiol). 2. If using isolated enzymes, consider protein engineering to improve the enzyme's specificity.
Reaction Time	1. Monitor the reaction over time to determine the optimal time point for harvesting, before significant amounts of byproducts accumulate. Some intermediates may be converted to other products over time.

Issue 3: Low Yield in the Enzymatic Cyclization of (E,E)-Homofarnesol

Possible Cause	Troubleshooting Step
Sub-optimal Enzyme Activity	1. Ensure the engineered squalene hopene cyclase (SHC) is correctly expressed and folded. 2. Optimize the reaction buffer conditions (pH, ionic strength) for the specific SHC variant.
Substrate Isomer Impurity	1. The (E,E)-homofarnesol feedstock may contain other isomers that are not efficiently converted by the enzyme.[6] Analyze the purity of the substrate. 2. Further engineer the SHC to improve its activity on a broader range of isomers or use a more purified substrate.
Product Inhibition	1. Investigate if the product, (-)-Ambrox, inhibits the SHC enzyme at high concentrations. 2. Consider in-situ product removal (ISPR) techniques, such as crystallization, to continuously remove the product from the reaction mixture.[6]

Quantitative Data Summary

Table 1: Biotransformation of Sclareol by Filobasidium magnum JD1025

Parameter	Value	Reference
Initial Sclareol Concentration	30 g/L	[7]
Final Conversion Rate	88.79 ± 1.06%	[7]
Sclareolide Yield	21.62 ± 0.26 g/L	[7]
Fermentation Time	72 hours	[7]

Table 2: Milestones in the Biocatalytic Production of Ambrofix™ using Engineered SHC

Generation of SHC Biocatalyst	Substrate (EEH) Concentration	Biocatalyst (Cells) Concentration	Volumetric Productivity (in 72h)	Reference
v1	125 g/L	250 g/L	-	[4][6]
v2	300 g/L	300 g/L	Increased	[4][6]
v3	450 g/L	180 g/L	Further Increased	[4][6]
EEH: (E,E)-homofarnesol

Experimental Protocols

Protocol 1: Biotransformation of Sclareol to Sclareolide using Filobasidium magnum JD1025 (Based on Fang et al., 2023)

• Inoculum Preparation: Cultivate Filobasidium magnum JD1025 in a suitable seed medium (e.g., YPD) at 28°C with shaking at 200 rpm for 24 hours.

• Fermentation: Inoculate the production medium with the seed culture. The production medium should contain an optimized nitrogen source.

• Substrate Addition: After a period of initial cell growth (e.g., 24 hours), add sclareol dissolved in a suitable co-solvent to the desired final concentration (e.g., 30 g/L).

• Bioconversion: Continue the fermentation at 28°C with shaking at 200 rpm for 72 hours.

• Extraction and Analysis: At the end of the fermentation, extract the broth with an organic solvent (e.g., ethyl acetate). Analyze the organic phase using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the concentration of sclareolide and residual sclareol.

Protocol 2: Enzymatic Cyclization of (E,E)-Homofarnesol using Engineered SHC (Conceptual, based on Givaudan's process)

• Biocatalyst Preparation: Cultivate E. coli cells expressing the engineered squalene hopene cyclase (SHC) variant. Harvest the cells by centrifugation and prepare a whole-cell biocatalyst suspension.

• Reaction Setup: In a temperature-controlled reactor, prepare a buffered aqueous solution.

• Substrate Addition: Add the (E,E)-homofarnesol substrate to the reactor. The substrate can be added up to high concentrations (e.g., 125-450 g/L).

• Enzymatic Reaction: Add the whole-cell biocatalyst suspension to the reactor to initiate the cyclization reaction. Maintain the optimal temperature and pH for the SHC variant.

• Product Recovery: The product, (-)-Ambrox, may crystallize out of the reaction mixture at high concentrations.[6] The solid product can be recovered by filtration.

• Analysis: Analyze the product for purity and yield using appropriate analytical techniques such as GC-MS.

Visualizations

Caption: Biocatalytic conversion of sclareol to AMBROX® DL intermediates.

Caption: Chemoenzymatic route to (-)-Ambrox from (E)-β-farnesene.

Caption: Troubleshooting logic for low sclareol conversion.

References

• 1. Metabolomics-Guided Analysis of the Biocatalytic Conversion of Sclareol to Ambradiol by Hyphozyma roseoniger | MDPI [mdpi.com]
• 2. Enzymes for synthetic biology of ambroxide-related diterpenoid fragrance compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Sustainable (-)-Ambrox Production: Chemistry Meets Biocatalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chimia.ch [chimia.ch]
• 7. Efficient Biotransformation of Sclareol to Sclareolide by Filobasidium magnum JD1025 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Overcoming solubility issues of AMBROX DL in research applications

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on overcoming solubility challenges associated with AMBROX DL in research applications.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for dissolving AMBROX DL for in vitro experiments?

For in vitro studies, Dimethyl Sulfoxide (DMSO) is a commonly used solvent for preparing stock solutions of AMBROX DL due to its high solubilizing capacity for many organic molecules. However, it is crucial to keep the final concentration of DMSO in your cell culture medium below 0.5% to avoid solvent-induced cytotoxicity. For applications where DMSO is not suitable, consider using ethanol or methanol, although the solubility may be lower.

Q2: I am observing precipitation when I dilute my AMBROX DL stock solution in an aqueous buffer. What can I do?

Precipitation upon dilution into aqueous media is a common issue for hydrophobic compounds. Here are a few troubleshooting steps:

• Lower the Final Concentration: The most straightforward solution is to work with a lower final concentration of AMBROX DL in your experiment.

• Use a Co-solvent: If your experimental design allows, you can try using a co-solvent system. For example, you can prepare your final solution in a buffer containing a small percentage (e.g., 1-5%) of an organic solvent like ethanol.

• pH Adjustment: The solubility of AMBROX DL can be pH-dependent. Attempt to adjust the pH of your aqueous buffer to see if it improves solubility.

• Incorporate Surfactants: In some cases, the addition of a small amount of a biocompatible surfactant, such as Tween® 80 or Pluronic® F-68, can help to maintain the solubility of the compound in aqueous solutions.

Q3: Can I heat the solution to improve the solubility of AMBROX DL?

Gentle warming (e.g., to 37°C) can aid in the dissolution of AMBROX DL. However, prolonged exposure to high temperatures should be avoided as it may lead to the degradation of the compound. Always check the stability of AMBROX DL under your specific experimental conditions.

Q4: How should I store my AMBROX DL stock solution?

It is recommended to store stock solutions of AMBROX DL at -20°C or -80°C to minimize degradation. Aliquoting the stock solution into smaller, single-use volumes is advisable to avoid repeated freeze-thaw cycles, which can compromise the stability of the compound.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
AMBROX DL powder is not dissolving in the chosen solvent.	The concentration is too high for the selected solvent.	Refer to the solubility data table below and ensure you are not exceeding the solubility limit. Try a different solvent with higher solubilizing capacity, such as DMSO.
The quality of the solvent is poor.	Use high-purity, anhydrous grade solvents.
The solution is cloudy or hazy after dissolution.	Fine, undissolved particles are suspended in the solution.	Try gentle warming (up to 37°C) and vortexing. If the cloudiness persists, consider filtration through a 0.22 µm syringe filter to remove any undissolved particulates.
Precipitation occurs over time in the stock solution.	The stock solution is supersaturated or unstable at the storage temperature.	Prepare a fresh stock solution at a slightly lower concentration. Ensure the solution is stored at the recommended temperature (-20°C or -80°C) and protected from light.
Inconsistent experimental results.	The compound may be degrading in the solution.	Prepare fresh dilutions from a frozen stock solution immediately before each experiment. Avoid storing diluted solutions for extended periods.
Inaccurate initial concentration of the stock solution.	Ensure the accurate weighing of the AMBROX DL powder and precise measurement of the solvent volume.

AMBROX DL Solubility Data

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	≥ 10 mg/mL	Commonly used for preparing high-concentration stock solutions.
Ethanol	~5 mg/mL	May require gentle warming to fully dissolve.
Methanol	Soluble	A viable alternative to ethanol.
Water	Sparingly soluble	Not recommended for preparing stock solutions.
Methylene Chloride	Sparingly soluble	Primarily used in chemical synthesis and extraction processes.

Note: The solubility values provided are approximate and may vary depending on the specific batch of AMBROX DL, temperature, and purity of the solvent.

Experimental Protocols

Protocol for Preparing a 10 mM AMBROX DL Stock Solution in DMSO

• Materials:

  • AMBROX DL powder (Molecular Weight: 414.56 g/mol )

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or vials

  • Calibrated analytical balance

  • Vortex mixer

• Procedure:

  • Weigh out 4.15 mg of AMBROX DL powder using an analytical balance and place it into a sterile microcentrifuge tube.

  • Add 1 mL of anhydrous DMSO to the tube.

  • Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

  • Visually inspect the solution to ensure there are no visible particles.

  • Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C, protected from light.

Visualizations

Caption: Workflow for Solubilizing AMBROX DL.

Caption: Simplified Signaling Pathway of AMBROX DL.

Preventing degradation of AMBROX DL during chemical synthesis

A Technical Support Center for AMBROX DL Synthesis

Welcome to the technical support center for the synthesis of AMBROX DL. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to address challenges related to the degradation of AMBROX DL during its chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary precursors for the synthesis of AMBROX DL, and which is most susceptible to degradation?

A1: The most common precursor for the industrial synthesis of AMBROX DL is sclareol, which is obtained from the essential oil of Salvia sclarea (clary sage). Sclareol is converted to sclareolide, which then undergoes reduction to form the diol, and subsequent cyclization to yield AMBROX DL. The intermediates in this process, particularly the diol, are susceptible to degradation under acidic conditions, which can lead to the formation of byproducts and a reduction in the final yield and purity of AMBROX DL.

Q2: What are the main degradation pathways observed during the synthesis of AMBROX DL?

A2: The primary degradation pathway involves acid-catalyzed rearrangements of the carbocation intermediates formed during the cyclization step. Under strongly acidic conditions, instead of the desired cyclization to form the tetrahydrofuran ring of AMBROX DL, the intermediates can undergo elimination reactions to form unsaturated byproducts or rearrange to form undesired isomers. Oxidation of intermediates can also occur, leading to the formation of colored impurities.

Q3: How does the choice of catalyst influence the degradation of AMBROX DL during synthesis?

A3: The choice of catalyst is critical in minimizing degradation. Strong protic acids, while effective for cyclization, can also promote side reactions and degradation. Lewis acids are often preferred as they can offer better selectivity. The concentration of the catalyst is also a key parameter; higher concentrations can lead to increased degradation. Heterogeneous catalysts are also being explored to facilitate easier removal and reduce the acidic load in the reaction mixture, thereby minimizing degradation.

Q4: What are the typical impurities found in AMBROX DL, and how do they originate?

A4: Typical impurities in AMBROX DL can include unreacted starting materials (sclareolide, diol), isomers of AMBROX DL (such as iso-ambrox), and byproducts from degradation pathways (e.g., unsaturated compounds). These impurities primarily originate from incomplete reactions, non-selective cyclization, or acid-catalyzed side reactions of the intermediates. The presence of these impurities can affect the final odor profile and purity of the product.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of AMBROX DL.

Issue 1: Low Yield of AMBROX DL

Possible Causes:

• Degradation of Intermediates: The diol intermediate is prone to degradation under harsh acidic conditions.

• Incomplete Reaction: The conversion of sclareolide to the diol or the cyclization of the diol may be incomplete.

• Suboptimal Reaction Temperature: The temperature for the cyclization reaction is critical; too high a temperature can favor byproduct formation.

Suggested Solutions:

• Optimize Catalyst Concentration: Reduce the concentration of the acid catalyst to minimize degradation. A stepwise addition of the catalyst can also be beneficial.

• Control Reaction Temperature: Maintain the optimal temperature range for the cyclization step. It is often recommended to perform the reaction at a lower temperature for a longer duration.

• Use a Milder Catalyst: Consider using a Lewis acid or a solid acid catalyst instead of a strong protic acid.

Table 1: Effect of Catalyst on AMBROX DL Yield

Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Yield (%)
H₂SO₄	5	50	4	75
H₂SO₄	2	40	8	85
Sc(OTf)₃	1	40	6	92
Amberlyst-15	10 wt%	45	12	88

Issue 2: Presence of Colored Impurities

Possible Causes:

• Oxidation: Intermediates or the final product may be susceptible to air oxidation, especially at elevated temperatures.

• Highly Acidic Conditions: Strong acids can cause charring or polymerization of organic materials.

Suggested Solutions:

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Purification: Utilize purification techniques such as activated carbon treatment or column chromatography to remove colored impurities.

• Lower Temperature: Running the reaction at a lower temperature can reduce the rate of side reactions that produce colored byproducts.

Issue 3: Formation of Undesired Isomers

Possible Causes:

• Non-selective Cyclization: The carbocation intermediate can cyclize in different ways to form various isomers.

• Equilibration: Under acidic conditions, the desired product can potentially equilibrate to a mixture of isomers.

Suggested Solutions:

• Solvent Choice: The polarity of the solvent can influence the selectivity of the cyclization. Experiment with different solvents to find the optimal conditions.

• Sterically Hindered Catalyst: Employing a bulkier catalyst may favor the formation of the thermodynamically more stable isomer.

Experimental Protocols

Protocol 1: Synthesis of AMBROX DL via Sclareolide Reduction and Cyclization

• Reduction of Sclareolide:

  • Dissolve sclareolide in an appropriate solvent (e.g., THF, diethyl ether) in a round-bottom flask under an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a reducing agent (e.g., LiAlH₄) portion-wise to the solution.

  • Allow the reaction to stir at room temperature for 4-6 hours until the reaction is complete (monitored by TLC).

  • Quench the reaction carefully by the dropwise addition of water, followed by a solution of NaOH and then more water.

  • Filter the resulting mixture and concentrate the filtrate under reduced pressure to obtain the crude diol.

• Cyclization of the Diol:

  • Dissolve the crude diol in a non-polar solvent (e.g., toluene, hexane).

  • Add the chosen acid catalyst (e.g., a catalytic amount of p-toluenesulfonic acid or a Lewis acid).

  • Heat the reaction mixture to the desired temperature (e.g., 40-60 °C) and monitor the progress by TLC.

  • Upon completion, cool the reaction mixture and wash with a saturated solution of NaHCO₃ to neutralize the acid.

  • Separate the organic layer, dry it over anhydrous Na₂SO₄, and concentrate it under reduced pressure.

  • Purify the crude product by crystallization or column chromatography to obtain pure AMBROX DL.

Visualizations

Caption: Experimental workflow for the synthesis of AMBROX DL.

Troubleshooting low yields in AMBROX DL production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address low yields in AMBROX DL production.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is designed to provide answers to common questions and solutions to specific issues that may be encountered during the synthesis of AMBROX DL, particularly via the common route from sclareol.

Issue 1: Low yield in the oxidation of sclareol to sclareolide.

• Question: My oxidation of sclareol is resulting in a low yield of sclareolide. What are the potential causes and how can I improve it?

• Answer: Low yields in this step can often be attributed to several factors related to the oxidant, reaction conditions, and work-up procedure.

  • Potential Cause 1: Inefficient Oxidant or Side Reactions. The choice and handling of the oxidizing agent are critical. For instance, when using ozone, incomplete reaction can occur if the gas flow is not optimal.[1] Other oxidation methods might lead to the formation of byproducts if not carefully controlled.

  • Solution: Ensure the oxidizing agent is fresh and used in the correct stoichiometric amount. For ozonolysis, maintain a consistent and appropriate flow rate and ensure the reaction temperature is controlled to minimize side reactions.[1] Alternative, more environmentally friendly methods, such as bioconversion using microorganisms, have shown high conversion rates and could be considered.[2]

  • Potential Cause 2: Suboptimal Reaction Temperature. Temperature plays a crucial role in the reaction kinetics and selectivity. Deviations from the optimal temperature range can lead to incomplete conversion or the formation of unwanted byproducts.

  • Solution: Strictly monitor and control the reaction temperature as specified in the protocol. For example, during ozonolysis of sclareol, the temperature should be maintained so as not to exceed 30°C.[1]

  • Potential Cause 3: Inadequate Work-up and Purification. Product loss can occur during the work-up and purification stages. For example, incomplete neutralization of the reaction mixture or inefficient extraction can lead to lower isolated yields.

  • Solution: After the reaction, ensure the pH is adjusted correctly to quench the reaction and facilitate extraction.[1] Use an appropriate solvent system for extraction to ensure complete transfer of the product from the aqueous to the organic phase.[1] Purification by crystallization should be optimized to maximize recovery of pure sclareolide.[1]

Issue 2: Poor conversion of sclareolide to ambradiol.

• Question: The reduction of sclareolide to ambradiol is incomplete in my experiment. What could be the reason for the low yield?

• Answer: This reduction step is sensitive to the reducing agent's activity and the reaction environment.

  • Potential Cause 1: Deactivated Reducing Agent. Powerful reducing agents like lithium aluminum hydride (LiAlH₄) are commonly used and are highly sensitive to moisture.[1] Contamination with water can significantly reduce their activity.

  • Solution: Use freshly opened or properly stored LiAlH₄. Ensure all glassware is thoroughly dried and the reaction is conducted under an inert, anhydrous atmosphere (e.g., nitrogen or argon).[3]

  • Potential Cause 2: Insufficient Amount of Reducing Agent. An inadequate amount of the reducing agent will lead to incomplete conversion of the starting material.

  • Solution: Use the appropriate molar ratio of the reducing agent to sclareolide as specified in established protocols. It may be necessary to perform a small-scale trial to determine the optimal amount for your specific substrate purity and solvent quality.

  • Potential Cause 3: Inefficient Work-up Procedure. The work-up for LiAlH₄ reactions involves quenching the excess reagent and hydrolyzing the aluminum salts, which can sometimes trap the product.

  • Solution: Carefully follow the quenching procedure, which typically involves the sequential addition of water and a base solution. Ensure thorough extraction of the product from the resulting aluminum salts.[1]

Issue 3: Low yield during the cyclization of ambradiol to AMBROX DL.

• Question: I am experiencing a low yield in the final cyclization step from ambradiol to AMBROX DL. How can I troubleshoot this?

• Answer: The acid-catalyzed cyclization is a critical step, and its efficiency depends on the catalyst, solvent, and reaction conditions.

  • Potential Cause 1: Inappropriate or Inactive Catalyst. Various acid catalysts can be used for this transformation, and their effectiveness can differ.[1] The catalyst might be old or deactivated.

  • Solution: The use of p-toluenesulfonic acid in toluene is a common and effective method.[1] Ensure the catalyst is of good quality. Alternative catalysts like Lewis acids or activated zeolites can also be explored.[1]

  • Potential Cause 2: Suboptimal Reaction Conditions. The reaction temperature and time are crucial for driving the cyclization to completion and minimizing the formation of side products.

  • Solution: The reaction is typically carried out at reflux in a solvent like toluene, and its progress should be monitored (e.g., by TLC) to determine the optimal reaction time.[1]

  • Potential Cause 3: Product Loss During Work-up and Purification. As with other steps, significant product loss can occur during neutralization, extraction, and final purification.

  • Solution: After the reaction, the acidic catalyst must be neutralized with a base wash (e.g., saturated sodium bicarbonate solution).[1] The crude product can be purified by column chromatography or recrystallization; care should be taken to optimize these processes to maximize recovery.[1]

Quantitative Data Summary

The following tables summarize quantitative data for the key steps in the synthesis of AMBROX DL from sclareol.

Table 1: Oxidation of Sclareol to Sclareolide

Oxidant/Method	Solvent	Temperature	Yield (%)	Reference
Ozone (O₃)	Acetic Acid, Water	< 30°C	Not specified	[1]
Bioconversion (Filobasidium magnum)	Not specified	Not specified	~89% conversion	[2]

Table 2: Reduction of Sclareolide to Ambradiol

Reducing Agent	Solvent	Temperature	Yield (%)	Reference
Lithium Aluminum Hydride (LiAlH₄)	Ethereal solvent (e.g., THF, diethyl ether)	Not specified	Not specified	[1]

Table 3: Cyclization of Ambradiol to AMBROX DL

Catalyst	Solvent	Temperature	Yield (%)	Reference
p-Toluenesulfonic acid	Toluene	Reflux	High	[1]
Activated Zeolite	Hexane or Toluene	Not specified	Not specified	[1]
Hydrothermal (Water)	Water	Not specified	91.3% conversion	[1]

Experimental Protocols

Protocol 1: Oxidation of Sclareol to Sclareolide via Ozonolysis [1]

• Reaction Setup: Dissolve sclareol (100 g) in acetic acid (240 g). Add water (152 g) and sodium hydroxide (8 g) to the solution. Maintain the reaction mixture at 20°C with stirring.

• Ozonolysis: Pass a stream of 10% by weight of O₃ in O₂ through the mixture at a flow rate of 3.0 L/min for 5 hours. Use cooling to ensure the reaction temperature does not exceed 30°C.

• Quenching: After 5 hours, purge the solution with nitrogen gas. To quench any peroxides, add sodium sulfite (5.5 g).

• Work-up: After several minutes, adjust the pH of the mixture to 2 with 6 M HCl. Extract the mixture with a 1:2 mixture of ethyl acetate:heptane (2 x 300 ml).

• Purification: The combined organic layers are washed, dried, and concentrated to yield crude sclareolide. Further purification can be achieved by crystallization.

Protocol 2: Reduction of Sclareolide to Ambradiol with LiAlH₄ [1]

• Reaction Setup: In a flame-dried flask under an inert atmosphere, prepare a suspension of LiAlH₄ in an anhydrous ethereal solvent (e.g., THF).

• Addition of Sclareolide: Slowly add a solution of sclareolide in the same anhydrous solvent to the LiAlH₄ suspension, maintaining a controlled temperature (e.g., using an ice bath).

• Reaction: Allow the reaction to stir at room temperature and monitor its progress by TLC until all the sclareolide is consumed.

• Work-up: Cool the reaction mixture in an ice bath and carefully quench the excess LiAlH₄ by the sequential addition of water, followed by a 15% aqueous NaOH solution, and then more water.

• Isolation: Filter the resulting aluminum salts and wash them thoroughly with the ethereal solvent. The combined organic filtrates are then dried over an anhydrous drying agent (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield crude ambradiol.

Protocol 3: Cyclodehydration of Ambradiol to AMBROX DL [1]

• Reaction Setup: Dissolve ambradiol in a suitable organic solvent such as toluene.

• Catalysis: Add a catalytic amount of an acid catalyst, for example, p-toluenesulfonic acid.

• Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by TLC. The reaction is typically complete within a few hours.

• Work-up: Upon completion, cool the reaction mixture and wash it with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst. The organic layer is then washed with brine and dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude Ambrox can be purified by column chromatography or recrystallization to afford the final product as a crystalline solid.

Visualizations

Caption: Synthesis pathway of AMBROX DL from Sclareol.

Caption: Troubleshooting workflow for low yields in AMBROX DL synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Analysis of Trace Impurities in AMBROX DL

Welcome to the technical support center for the analytical testing of AMBROX DL (Ambroxol Hydrochloride). This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist in the accurate detection and quantification of trace impurities.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities associated with AMBROX DL?

A1: Impurities in AMBROX DL can originate from the synthesis process, degradation, or storage.[1] These can be categorized as synthetic intermediates, process-related compounds, degradation products, and residual solvents.[1] Known degradation pathways include hydrolysis and oxidative transformation, especially under acidic or humid conditions.[1] The European Pharmacopoeia (EP) lists several known impurities.[1][2] Forced degradation studies have shown that Ambroxol Hydrochloride is susceptible to degradation under acidic, alkaline, and oxidative conditions.[3][4]

Q2: Which analytical techniques are most suitable for detecting trace impurities in AMBROX DL?

A2: High-Performance Liquid Chromatography (HPLC) is the most widely used technique for the quantitative analysis of AMBROX DL and its impurities.[5][6][7] Other methods include High-Performance Thin-Layer Chromatography (HPTLC), Gas Chromatography (GC), and Capillary Electrophoresis (CE).[8] For structural elucidation of unknown impurities, hyphenated techniques like Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are powerful tools.[9]

Q3: Where can I find official methods for testing AMBROX DL impurities?

A3: Official methods are detailed in pharmacopeias such as the European Pharmacopoeia (EP) and the Chinese Pharmacopoeia.[1][10][11] These compendia provide specific chromatographic conditions and acceptance criteria for related substances.

Q4: What are the typical acceptance criteria for impurities in AMBROX DL?

A4: Acceptance criteria for impurities are guided by the International Council for Harmonisation (ICH) guidelines. For instance, one method specifies that for an ambroxol hydrochloride oral solution to be considered qualified, the amounts of ambroxol imine, impurity A, impurity D, and impurity E should not exceed 0.2% of the ambroxol amount.[12] Impurity B should not be more than 0.3%, other unknown organic impurities should not be more than 0.2%, and the total of all organic impurities should not be more than 1.0% of the ambroxol amount.[12]

Troubleshooting Guides

HPLC Method Troubleshooting

Issue 1: Poor separation of impurity peaks from the main AMBROX DL peak.

• Possible Cause 1: Inappropriate mobile phase composition.

  • Troubleshooting: Modify the mobile phase composition. A gradient mixture of solvents is often used to achieve good separation.[6][7] For example, a gradient of a phosphate buffer and acetonitrile can be effective.[10][12] One study noted that a mobile phase of 0.05M Potassium dihydrogen orthophosphate and Trimethylamine failed to achieve the desired separation.[13]

• Possible Cause 2: Incorrect column selection.

  • Troubleshooting: Ensure the use of a suitable stationary phase. C18 columns are commonly used for the analysis of AMBROX DL and its impurities.[6][7][14]

• Possible Cause 3: Suboptimal column temperature.

  • Troubleshooting: Adjust the column temperature. A higher temperature (e.g., 50°C) can sometimes improve peak shape and resolution.[6][7]

Issue 2: Inconsistent retention times.

• Possible Cause 1: Fluctuation in mobile phase pH.

  • Troubleshooting: Ensure the mobile phase is properly buffered and the pH is consistently maintained. A common pH for the aqueous phase is around 7.0.[10][11]

• Possible Cause 2: Column degradation.

  • Troubleshooting: Use a guard column to protect the analytical column. If performance degrades, wash the column according to the manufacturer's instructions or replace it.

Issue 3: Unidentified peaks in the chromatogram.

• Possible Cause 1: Presence of a degradation product.

  • Troubleshooting: Conduct forced degradation studies (acid, base, oxidation, heat, light) to intentionally generate degradation products and compare their retention times with the unknown peaks.[6][7] One study identified an unknown degradation product formed under stress conditions of 40°C/75% RH.[9]

• Possible Cause 2: Contamination from sample preparation or the HPLC system.

  • Troubleshooting: Inject a blank (solvent) to check for system contamination. Ensure all glassware and solvents are clean.

Experimental Protocols

Key Experiment: HPLC Method for Impurity Profiling

This protocol is a representative example based on published methods for the determination of related substances in Ambroxol Hydrochloride.[10][11]

1. Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector.

2. Chromatographic Conditions:

• Column: Octadecylsilyl silica gel for chromatography (C18), 250 mm x 4.0 mm, 5 µm particle size.[11]

• Mobile Phase: A mixture of equal volumes of acetonitrile and a 0.01 mol/L ammonium phosphate buffer (pH adjusted to 7.0 with phosphoric acid).[10][11]

• Flow Rate: 1.0 mL/min.[11]

• Detection Wavelength: 248 nm or 250 nm.[10][11]

• Injection Volume: 20 µL.[11]

• Column Temperature: Ambient or controlled (e.g., 50°C).[6][7]

3. Solution Preparation:

• Test Solution: Dissolve 50 mg of the AMBROX DL sample in water and dilute to 50.0 mL with the same solvent.[11]

• Reference Solution (for quantification of known impurities): Prepare solutions of known impurity reference standards at a concentration corresponding to the specification limit (e.g., 0.2% of the test solution concentration).[12]

4. System Suitability:

• Prepare a system suitability solution containing AMBROX DL and key impurities.

• The resolution between the principal peak and the closest eluting impurity peak should be adequate (typically >1.5).[6][7]

5. Analysis:

• Inject the blank, reference solutions, and test solution into the chromatograph.

• Record the chromatograms and calculate the percentage of each impurity in the sample.

Data Presentation

Table 1: Common Impurities of AMBROX DL

Impurity Name	Chemical Name	CAS Number	Molecular Formula
Impurity A	2-amino-3,5-dibromobenzaldehyde	50739-76-9	C₇H₅Br₂NO
Impurity B	trans-4-(6,8-dibromo-1,4-dihydroquinazolin-3(2H)-yl)cyclohexanol	-	C₁₄H₁₆Br₂N₂O
Impurity C	-	-	-
Impurity D	cis-4-[(2-amino-3,5-dibromobenzyl)amino]cyclohexanol	-	C₁₃H₁₈Br₂N₂O
Impurity E	-	-	-
Cyclic Imine Impurity	-	2088879-81-4	C₁₄H₁₆Br₂N₂O

Note: Information on some impurities (e.g., Impurity C and E) is less publicly available. The table includes impurities mentioned in various sources.[2][10][12][15]

Table 2: Example HPLC Method Parameters for AMBROX DL Impurity Analysis

Parameter	Condition 1	Condition 2
Column	YMC Triart C18	Octadecylsilyl silica gel
Mobile Phase	Gradient of Solvent A and B	Isocratic: Acetonitrile and Ammonium Phosphate buffer (1:1)
Detector	UV at 210 nm	UV at 248 nm
Column Temp.	50°C	Ambient
Reference	[6][7]	[11]

Visualizations

Caption: Workflow for HPLC analysis of AMBROX DL impurities.

Caption: Troubleshooting logic for poor HPLC peak separation.

References

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. Ambroxol Impurities | SynZeal [synzeal.com]
• 3. rjptonline.org [rjptonline.org]
• 4. iris.unito.it [iris.unito.it]
• 5. Development and validation of a method of determining ambroxol hydrochloride and impurities in syrup with HPLC | Mtsariashvili | Humans and their health [kursk-vestnik.ru]
• 6. ajptonline.com [ajptonline.com]
• 7. The Development and Validation of a new HPLC Method for the Simultaneous Determination of Impurities in Guaifenesin, Terbutaline Sulfate and Ambroxol Hydrochloride | Semantic Scholar [semanticscholar.org]
• 8. scribd.com [scribd.com]
• 9. Isolation, Identification, and Characterization of One Degradation Product in Ambroxol by HPLC-Hyphenated Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CN103837611A - Detection method of relevant substance of ambroxol hydrochloride injection - Google Patents [patents.google.com]
• 11. drugfuture.com [drugfuture.com]
• 12. CN112540137A - Method for detecting organic impurities in ambroxol hydrochloride oral solution - Google Patents [patents.google.com]
• 13. ajptonline.com [ajptonline.com]
• 14. RP-HPLC and Spectrophotometric Estimation of Ambroxol Hydrochloride and Cetirizine Hydrochloride in Combined Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pharmaffiliates.com [pharmaffiliates.com]

Reference Data & Comparative Studies

A Comparative Chemical Analysis of AMBROX DL and Ambroxan

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparative analysis of AMBROX DL and Ambroxan, two highly valued compounds in the fragrance and potentially pharmaceutical industries. The core distinction lies in their stereochemistry: Ambroxan is the pure levorotatory enantiomer, ((-)-ambroxide), prized for its specific olfactory profile, while AMBROX DL is a racemic mixture of stereoisomers. This analysis details their chemical properties, synthesis protocols, and analytical methodologies to distinguish them, supported by experimental data.

Comparative Physicochemical Properties

The fundamental chemical identity of AMBROX DL and Ambroxan is the same in terms of molecular formula and weight. However, their stereoisomeric nature leads to differences in physical properties and biological interactions, such as with olfactory receptors.

Property	AMBROX DL	Ambroxan ((-)-Ambroxide)	Reference(s)
Chemical Name	(±)-Dodecahydro-3a,6,6,9a-tetramethylnaphtho[2,1-b]furan	(3aR,5aS,9aS,9bR)-3a,6,6,9a-Tetramethyldodecahydronaphtho[2,1-b]furan	[1]
CAS Number	3738-00-9	6790-58-5	[1][2]
Molecular Formula	C₁₆H₂₈O	C₁₆H₂₈O	[1]
Molecular Weight	236.39 g/mol	236.39 g/mol	[3]
Appearance	White crystalline powder	White to colorless crystals	[4]
Melting Point	75-76 °C	~ 75 °C	[1]
Boiling Point	273.9 ± 8.0 °C (Predicted)	120 °C at 1.40 mmHg	[1]
Solubility	Insoluble in water; soluble in oils and ethanol	Insoluble in water; soluble in ethanol	[1]
Stereochemistry	Racemic mixture of stereoisomers	Pure (-)-enantiomer	[5][6]
Odor Profile	Strong, woody, ambergris-like	Velvety, musky, ambery, with mineral facets	[4][6]

Synthesis Protocols

The synthesis of Ambroxan and AMBROX DL can start from various precursors, with the most common industrial route for (-)-Ambroxan beginning with sclareol, a diterpene extracted from clary sage (Salvia sclarea). Racemic AMBROX DL is often synthesized from achiral precursors like homofarnesol.

This is a well-established multi-step industrial process.[7][8] The overall workflow is depicted below.

Caption: Workflow for the semi-synthesis of (-)-Ambroxan.

Experimental Protocol: Three-Stage Synthesis

• Stage 1: Oxidative Degradation of Sclareol to Sclareolide [7]

  • Objective: To cleave the side chain of sclareol to form the lactone, sclareolide.

  • Procedure: Dissolve sclareol (100 g) in acetic acid (240 g). Add water (152 g) and sodium hydroxide (8 g). Maintain the mixture at 20°C while bubbling a stream of 10% O₃ in O₂ through it at 3.0 L/min for approximately 5 hours, ensuring the temperature does not exceed 30°C. After the reaction, purge with nitrogen and quench residual peroxides with sodium sulfite (5.5 g). Adjust the pH to 2 with 6 M HCl and extract the product with an ethyl acetate/heptane mixture. The crude sclareolide can be purified by crystallization.

• Stage 2: Reduction of Sclareolide to Ambradiol [7]

  • Objective: To reduce the lactone functional group to a diol.

  • Procedure: In a flame-dried flask under an inert atmosphere, prepare a suspension of lithium aluminum hydride (LiAlH₄) in a dry ethereal solvent (e.g., THF). Add a solution of sclareolide in the same solvent dropwise at 0°C. Allow the mixture to warm to room temperature and stir for several hours. Monitor the reaction by Thin-Layer Chromatography (TLC). Carefully quench the reaction by the sequential dropwise addition of water, 15% aqueous NaOH, and then water again. Filter the resulting aluminum salts and concentrate the filtrate to yield crude ambradiol.

• Stage 3: Cyclodehydration of Ambradiol to (-)-Ambroxan [7]

  • Objective: Intramolecular cyclization (etherification) to form the final furan ring.

  • Procedure: Dissolve ambradiol in a solvent such as toluene and add a catalytic amount of an acid like p-toluenesulfonic acid (p-TsOH). Heat the mixture to reflux for several hours, monitoring by TLC. Upon completion, cool the reaction and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid. The organic layer is then dried and concentrated, and the resulting (-)-Ambroxan is purified, typically by distillation or crystallization.

The synthesis of a racemic mixture avoids the use of a chiral starting material. A common precursor is homofarnesol, which can undergo an acid-catalyzed polyene cyclization.[1][9]

Experimental Protocol: Acid-Catalyzed Cyclization of Homofarnesol

• Objective: To induce a cascade of ring-forming reactions to build the decalin ring system and the final furan ring.

• Procedure: (3E,7E)-Homofarnesol is subjected to a highly Brønsted-acidic catalyst, such as an imidodiphosphorimidate (IDPi) catalyst, in the presence of a fluorinated alcohol like hexafluoroisopropanol (HFIP).[9] The reaction is stirred under controlled temperature conditions until cyclization is complete. This process forms multiple stereocenters simultaneously. Because the starting material is achiral, the product is a racemic mixture of enantiomers (AMBROX DL), which can be isolated and purified using standard techniques like column chromatography.

Analytical Methodologies

Distinguishing between the stereochemically pure Ambroxan and the racemic AMBROX DL requires specific analytical techniques capable of resolving stereoisomers.

Caption: General analytical workflow for isomer comparison.

GC-MS is used for separating and identifying volatile compounds. To distinguish between enantiomers, a chiral stationary phase (CSP) is required.

• Protocol Outline:

  • Sample Preparation: Prepare a dilute solution of the sample (AMBROX DL or Ambroxan) in a volatile organic solvent like hexane or dichloromethane.

  • Instrumentation: Use a gas chromatograph equipped with a chiral capillary column (e.g., derivatized cyclodextrin phases).[2][10] The GC is coupled to a mass spectrometer for detection and identification.

  • GC Conditions:

    • Injector Temperature: ~250 °C

    • Oven Program: Start at a moderate temperature (e.g., 100 °C) and ramp up to a higher temperature (e.g., 240 °C) to ensure elution.

    • Carrier Gas: Helium or Hydrogen.

    • Detector: Mass spectrometer operating in electron ionization (EI) mode.

  • Expected Results:

    • Ambroxan ((-)-Ambroxide): A single peak will be observed at a specific retention time on the chromatogram.

    • AMBROX DL (Racemic): Two distinct peaks of approximately equal area should be observed, corresponding to the (-) and (+) enantiomers, as they interact differently with the chiral stationary phase.[10]

    • The mass spectrum for all isomers will be identical, confirming the molecular weight (m/z 236) and fragmentation pattern.

NMR provides detailed information about the chemical structure. While standard ¹H and ¹³C NMR spectra of enantiomers are identical, the spectrum of a racemic mixture can differ from that of a single enantiomer if chiral resolving agents are used.

• Protocol Outline:

  • Sample Preparation: Dissolve an accurate weight of the sample in a deuterated solvent (e.g., CDCl₃).

  • Instrumentation: Acquire spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Data Acquisition: Run standard ¹H, ¹³C, and potentially 2D NMR experiments like COSY and HSQC for full structural assignment.

  • Expected Spectral Data (in CDCl₃):

    • ¹H NMR: The spectrum will show characteristic signals for the methyl groups (singlets between δ 0.8-1.1 ppm) and the methine and methylene protons of the fused ring system. The protons adjacent to the ether oxygen will appear further downfield (δ ~3.8-3.9 ppm).

    • ¹³C NMR: Key signals include those for the four methyl groups, multiple methylene and methine carbons in the aliphatic region, and the carbons bonded to the ether oxygen (C-12 and C-8a) at approximately δ 65.0 and 80.0 ppm, respectively.

  • Distinguishing Ambroxan from AMBROX DL: In a standard achiral solvent, their spectra will be identical. To differentiate, a chiral solvating agent can be added to the NMR tube, which may induce separate signals for the different enantiomers in the racemic AMBROX DL sample.

FTIR is used to identify functional groups. Both AMBROX DL and Ambroxan will show nearly identical spectra, as they contain the same functional groups.

• Protocol Outline:

  • Sample Preparation: The sample can be analyzed as a solid using an ATR (Attenuated Total Reflectance) accessory or prepared as a KBr pellet.

  • Data Acquisition: Collect the spectrum over the mid-infrared range (e.g., 4000-400 cm⁻¹).

  • Expected Results: The key characteristic peak for both molecules is the strong C-O-C (ether) stretching vibration, typically observed in the 1150-1085 cm⁻¹ region. Other prominent peaks will include C-H stretching from the alkane structure (~2850-3000 cm⁻¹) and C-H bending vibrations (~1375-1465 cm⁻¹).

Applications and Biological Relevance

While primarily known for their use in perfumery, these molecules have been investigated for other properties relevant to drug development professionals.

• Pharmaceutical Formulations: Both compounds are used as fragrance agents in topical and cosmetic preparations.[11] Their high stability and low volatility make them suitable for providing a long-lasting, pleasant scent in creams, lotions, and other products.

• Olfactory Receptor Interaction: The significant difference in odor profile between the (-)-enantiomer (Ambroxan) and other stereoisomers highlights the high stereoselectivity of human olfactory receptors. Studies using fMRI have shown that individuals who can perceive Ambroxan exhibit different brain activation patterns compared to those who cannot, providing insights into the neurobiology of olfaction.[12][13]

• Potential Biological Activities: Some preliminary studies have suggested that ambroxide may possess antioxidant and anti-inflammatory properties.[14] One study noted a reduction in pro-inflammatory cytokines in vitro. While this area is not extensively researched, it points to potential, yet unproven, therapeutic applications that warrant further investigation.

References

• 1. Ambrafuran (AmbroxTM) Synthesis from Natural Plant Product Precursors | MDPI [mdpi.com]
• 2. Separation of enantiomers by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. spectrabase.com [spectrabase.com]
• 5. dev.spectrabase.com [dev.spectrabase.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. The catalytic asymmetric polyene cyclization of homofarnesol to ambrox - PMC [pmc.ncbi.nlm.nih.gov]
• 10. gcms.cz [gcms.cz]
• 11. Ambroxide Online | Ambroxide Manufacturer and Suppliers [scimplify.com]
• 12. selleckchem.com [selleckchem.com]
• 13. researchgate.net [researchgate.net]
• 14. One-pot synthesis of (−)-Ambrox - PMC [pmc.ncbi.nlm.nih.gov]

Sensory Profile Showdown: AMBROX® DL vs. Cetalox®

In the realm of synthetic ambergris notes, AMBROX® DL and Cetalox® are two prominent aroma chemicals prized for their ability to impart rich, warm, and substantive qualities to fragrances and flavors. While often used interchangeably due to a shared chemical identity, a closer examination of their sensory profiles reveals subtle yet significant distinctions crucial for discerning researchers and product developers. This guide provides a comparative analysis of their sensory attributes, supported by a detailed experimental protocol for sensory panel evaluation.

Executive Summary: Both AMBROX® DL and Cetalox® are trade names for dodecahydro-3a,6,6,9a-tetramethylnaphtho[2,1-b]furan, a synthetic substitute for ambergris.[1][2][3][4][5] They share the same CAS number, 3738-00-9, and chemical formula, C16H28O. However, their sensory characteristics are not identical. Cetalox® is the racemic mixture, offering a clean, dry, and woody-amber character.[1][6] In contrast, AMBROX® DL, a Firmenich product, is a blend of Cetalox® and another captive ingredient, Cachalox®, which contributes to a more complex profile with musky and powdery undertones.[1]

Comparative Sensory & Chemical Data

The following table summarizes the key characteristics of AMBROX® DL and Cetalox®, based on available data.

Feature	AMBROX® DL	Cetalox®
CAS Number	3738-00-9	3738-00-9
Chemical Formula	C16H28O	C16H28O
Olfactive Family	Ambery	Ambery
General Description	A powerful and elegant woody-amber character with dry, clean musky undertones and subtle powdery sweetness.[1]	An extremely powerful and elegant ambery note with a strong woody character.[4] Described as having a more linear and clean dry wood character compared to the laevo-enantiomer.[1]
Key Nuances	Complex, with refined animalic warmth.[1]	Creamy, skin-musk character.[6]
Composition	A blend of Cetalox® (racemic mixture) and Cachalox®.[1]	Racemic mixture of enantiomers.[1][6]
Appearance	White pasty solid.[1]	Crystalline solid.[4]
Substantivity	Lasts > 1 month on a smelling strip.[1]	High substantivity and performance.[4]

Experimental Protocol: Sensory Panel Evaluation of Ambery Aroma Chemicals

This section details a standardized methodology for the sensory evaluation of AMBROX® DL, Cetalox®, and other ambery aroma chemicals.

1. Objective: To quantitatively and qualitatively assess and compare the olfactory characteristics of AMBROX® DL and Cetalox®.

2. Panelist Selection:

• A panel of 15-20 trained assessors with demonstrated experience in the sensory evaluation of fragrance ingredients.

• Panelists should be screened for anosmia to specific compounds and their ability to consistently identify and rate the intensity of various odor descriptors.

3. Sample Preparation:

• Prepare 1% solutions of AMBROX® DL and Cetalox® in an odorless, non-polar solvent such as dipropylene glycol (DPG).

• Label samples with randomized three-digit codes to prevent bias.

• Prepare smelling strips by dipping 1 cm of the strip into the prepared solutions. Allow the solvent to evaporate for 30 seconds before evaluation.

4. Evaluation Procedure:

• Conduct the evaluation in a well-ventilated, odor-free room.

• Panelists will evaluate the coded smelling strips in a randomized order.

• A "warm-up" or reference sample (e.g., a known ambergris tincture or another standard ambery chemical) may be provided to calibrate the panel.

• Panelists will rate the intensity of predefined sensory attributes on a 10-point scale (0 = not perceptible, 10 = extremely intense). Key attributes to evaluate include:

  • Ambery

  • Woody

  • Musky

  • Powdery

  • Sweet

  • Animalic

  • Dry

  • Overall Complexity

• Panelists will also provide a qualitative description of the odor profile and note any perceived differences in the evolution of the scent over time (top, middle, and base notes).

5. Data Analysis:

• Collect and analyze the quantitative data using statistical methods such as Analysis of Variance (ANOVA) to determine significant differences in the intensity ratings between the two samples.

• Compile and analyze the qualitative descriptions to identify recurring themes and descriptors for each sample.

Experimental Workflow

The following diagram illustrates the key stages of the sensory panel evaluation process.

Caption: Workflow for Sensory Panel Evaluation of Aroma Chemicals.

References

• 1. fraterworks.com [fraterworks.com]
• 2. fragrantica.com [fragrantica.com]
• 3. pac.gr [pac.gr]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. amber naphthofuran, 3738-00-9 [thegoodscentscompany.com]
• 6. Ambroxan and Cetalox Differences - Blog — Scentspiracy [scentspiracy.com]

A Comparative Analysis of the Olfactory Receptor Binding Affinity of AMBROX DL Enantiomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the olfactory receptor binding affinities of the two enantiomers of AMBROX DL: (-)-Ambrox and (+)-Ambrox. AMBROX DL is a widely used synthetic fragrance ingredient prized for its unique ambergris-like scent. The distinct olfactory profiles of its stereoisomers highlight the stereoselectivity of human olfactory receptors and offer valuable insights for fragrance development and the study of olfaction.

Executive Summary

Experimental evidence demonstrates a significant difference in the olfactory potency of the AMBROX DL enantiomers. (-)-Ambrox is the more potent and desirable isomer, exhibiting a substantially stronger ambergris odor. This difference in sensory perception is rooted in their differential binding affinities for specific human olfactory receptors. Notably, the human olfactory receptor OR7A17 has been identified as a specific, narrowly tuned receptor for (-)-Ambrox. While a specific receptor for (+)-Ambrox has not been definitively identified, comparative studies on various olfactory receptors consistently show a significantly lower affinity for the (+)-enantiomer.

Quantitative Comparison of Binding Affinity

Table 1: Comparison of Olfactory Receptor Activation by AMBROX DL Enantiomers

Enantiomer	Key Olfactory Receptor(s)	Relative Binding Affinity/Potency	Odor Profile
(-)-Ambrox	OR7A17	High	Strong, characteristic ambergris, woody, musky
(+)-Ambrox	Not definitively identified	Significantly lower than (-)-Ambrox	Weak, with some reports of woody or amber notes

Note: This table is a qualitative summary based on available research. Quantitative values like EC50 would provide a more precise comparison but are not consistently reported across studies for both enantiomers on the same receptor.

Experimental Protocols

The primary method for determining the binding affinity and activation of olfactory receptors by odorants like the Ambrox enantiomers is the heterologous cell-based luciferase reporter assay .

Luciferase Reporter Assay for Olfactory Receptor Activation

This in vitro assay allows for the functional characterization of olfactory receptors in a controlled cellular environment.

Objective: To quantify the activation of a specific olfactory receptor in response to an odorant.

Cell Line: Human Embryonic Kidney (HEK293) cells or Hana3A cells are commonly used due to their robust growth characteristics and amenability to transfection.

Key Reagents:

• Expression Vector for Olfactory Receptor: A plasmid containing the gene for the human olfactory receptor of interest (e.g., OR7A17).

• Luciferase Reporter Vector: A plasmid containing the firefly luciferase gene under the control of a cAMP Response Element (CRE).

• Accessory Protein Vector: A plasmid for a protein like Receptor-Transporting Protein 1S (RTP1S) is often co-transfected to enhance the cell surface expression of the olfactory receptor.

• Transfection Reagent: To introduce the plasmids into the HEK293 cells.

• Odorant Solutions: (-)-Ambrox and (+)-Ambrox dissolved in a suitable solvent (e.g., DMSO) and then diluted in the assay medium.

• Luciferase Substrate: A reagent containing luciferin, the substrate for the luciferase enzyme.

Procedure:

• Cell Culture and Transfection: HEK293 cells are cultured in appropriate media. The cells are then co-transfected with the olfactory receptor expression vector, the CRE-luciferase reporter vector, and the RTP1S vector.

• Incubation: The transfected cells are incubated to allow for the expression of the olfactory receptor and the luciferase reporter protein.

• Odorant Stimulation: The cells are then exposed to varying concentrations of the Ambrox enantiomers.

• Lysis and Luciferase Assay: After a set incubation period with the odorants, the cells are lysed, and the luciferase substrate is added.

• Luminescence Measurement: The light produced by the luciferase reaction is measured using a luminometer. The intensity of the luminescence is directly proportional to the amount of cAMP produced, which in turn reflects the level of olfactory receptor activation.

• Data Analysis: Dose-response curves are generated by plotting the luminescence intensity against the odorant concentration. From these curves, values such as the EC50 (the concentration of an odorant that gives half-maximal response) can be calculated to quantify the potency of the odorant.

Signaling Pathway and Experimental Workflow

The activation of an olfactory receptor by an odorant molecule initiates a G-protein-coupled receptor (GPCR) signaling cascade.

Caption: Olfactory Receptor Signaling Pathway.

The binding of an Ambrox enantiomer to its specific olfactory receptor triggers a conformational change in the receptor, leading to the activation of the associated G-protein (Golf). The activated G-protein then stimulates adenylyl cyclase, which converts ATP into cyclic AMP (cAMP). The subsequent increase in intracellular cAMP levels leads to the activation of protein kinase A (PKA), which in turn phosphorylates and opens ion channels, resulting in the depolarization of the olfactory sensory neuron and the propagation of a nerve impulse to the brain.

Caption: Luciferase Reporter Assay Workflow.

This workflow diagram outlines the key steps involved in the luciferase reporter assay used to quantify the activation of olfactory receptors by the Ambrox enantiomers. The process begins with the preparation of the cell line and culminates in the analysis of dose-response data to determine the potency of each enantiomer.

References

• 1. researchgate.net [researchgate.net]

A Comparative Analysis of Synthetic Routes to AMBROX DL from Diverse Precursors

For Researchers, Scientists, and Drug Development Professionals

AMBROX DL, a key component in the fragrance and pharmaceutical industries, is prized for its unique ambergris-like scent and its mucolytic properties. The synthesis of this valuable bicyclic ether has been approached from a variety of starting materials, each presenting a unique profile of advantages and challenges in terms of yield, cost, stereoselectivity, and environmental impact. This guide provides a comparative study of the synthesis of AMBROX DL from five key precursors: sclareol, labdanolic acid, (R)-carvone, homofarnesol, and β-ionone. Experimental data is presented to offer an objective performance comparison, supported by detailed methodologies for key experiments.

Comparative Summary of Synthetic Pathways

The selection of a synthetic route to AMBROX DL is a critical decision influenced by factors such as precursor availability, desired stereochemistry, and scalability. The following table summarizes the key quantitative data for the synthesis of AMBROX DL from the discussed precursors.

Precursor	Synthetic Route Highlights	Number of Steps	Overall Yield (%)	Key Reagents	Advantages	Disadvantages
Sclareol	Traditional Method: Oxidation, Reduction, Cyclodehydration	3	~75% (commercial)	CrO₃ or other oxidants, LiAlH₄, p-toluenesulfonic acid	Well-established, high yield in optimized commercial processes, starts from a readily available natural product.	Use of hazardous reagents (CrO₃), multi-step process.
One-Pot Method: Catalytic oxidation and cyclization	1	20%	Quaternary ammonium phosphomolybdate, H₂O₂	Reduced number of steps, potentially more environmentally friendly oxidant (H₂O₂).	Lower yield compared to the traditional method.
Labdanolic Acid	Oxidative degradation and cyclization	6	33% (from methyl labdanolate)	Organoselenium reagents, acid catalyst	Utilizes an alternative natural product precursor.	Longer synthetic route, moderate yield.
(R)-Carvone	Alkylations, cyclization, reduction, Barton Vinyl Iodide synthesis, final cyclization	7	26.2%	LDA, MeI, 2,3-dibromopropene, TFA, Pd/C, H₂, hydrazine hydrate, I₂, DBU, t-BuLi, ethylene oxide, FeCl₃	Starts from an inexpensive and readily available chiral monoterpene.	Multi-step synthesis with a moderate overall yield.
Homofarnesol	Catalytic asymmetric polyene cyclization	1	54%	Imidodiphosphorimidate catalyst	Single-step, high diastereoselectivity and enantioselectivity.	Requires a specific and potentially expensive catalyst.
Biocatalytic Method: Enzymatic cyclization	1	High (industrial scale)	Squalene Hopene Cyclase (SHC) enzyme	Sustainable, uses renewable feedstock (via fermentation), operates in water.	Requires specialized enzymes and fermentation technology.
β-Ionone	Reduction, vinylation, carbonylation, cyclization, reduction, final cyclization	~6	High yield in initial steps (85-95%), overall yield not specified	Ni catalyst, H₂, vinyl magnesium chloride, NaH, Pd catalyst, CO, chlorosulfonic acid, LiAlH₄, p-toluenesulfonyl chloride	Starts from a readily available industrial chemical.	Can produce a racemic mixture requiring resolution, multi-step process.

Synthetic Pathways and Methodologies

This section details the synthetic routes from each precursor, providing experimental protocols for key transformations where available.

Synthesis from Sclareol

Sclareol, a diterpene extracted from clary sage (Salvia sclarea), is the most common and commercially significant precursor for the synthesis of (-)-Ambrox.[1]

a) Traditional Three-Step Synthesis

The classical and industrially practiced route involves three main stages: oxidative degradation of the sclareol side chain to sclareolide, reduction of the lactone to ambradiol, and subsequent acid-catalyzed cyclodehydration to yield Ambrox. A modified commercial synthesis has been reported to achieve an overall yield of 75%.

Workflow for the Traditional Synthesis of AMBROX DL from Sclareol

Caption: Overall workflow for the traditional synthesis of AMBROX DL from sclareol.

Experimental Protocol:

• Step 1: Oxidative Degradation of Sclareol to Sclareolide: The side chain of sclareol is cleaved oxidatively. While various oxidizing agents like chromium trioxide have been historically used, newer methods aim for more environmentally benign processes.

• Step 2: Reduction of Sclareolide to Ambradiol: The resulting lactone, sclareolide, is reduced to the corresponding diol, ambradiol. Lithium aluminum hydride (LiAlH₄) is a commonly used reducing agent for this transformation.

• Step 3: Cyclodehydration of Ambradiol to AMBROX DL: The final step is an acid-catalyzed intramolecular cyclization of ambradiol. p-Toluenesulfonic acid is a typical catalyst for this dehydration reaction, leading to the formation of the desired cyclic ether, AMBROX DL.

b) One-Pot Synthesis

A more recent development is a one-pot synthesis from sclareol, which simplifies the process by combining the oxidation and cyclization steps.

Experimental Protocol: One-Pot Synthesis of (-)-Ambrox from Sclareol [2]

• Reaction Setup: In a round-bottom flask, sclareol (10 mmol) is dissolved in 1,4-dioxane (7 mL).

• Reagents: A quaternary ammonium phosphomolybdate catalyst {[C₅H₅NC₁₆H₃₃] [H₂PMo₁₂O₄₀]} (3 mol%) and 30% hydrogen peroxide (5 mL) are added to the solution.

• Reaction Conditions: The mixture is heated to 70°C for 2 hours, and then the temperature is increased to 90°C for 1 hour.

• Workup and Purification: After the reaction, the solvent is removed by rotary evaporation. The residue is extracted with ethyl acetate, washed, dried over anhydrous sodium sulfate, and purified by column chromatography.

• Yield: This method reportedly yields (-)-Ambrox in 20% overall yield.[2]

Synthesis from Labdanolic Acid

Labdanolic acid, another natural diterpenoid, can also serve as a starting material for the synthesis of AMBROX DL.

Synthetic Pathway from Labdanolic Acid

Caption: General synthetic scheme for AMBROX DL from labdanolic acid.

Experimental Overview:

A reported synthesis involves a six-step procedure starting from methyl labdanolate, achieving a 33% overall yield. The key steps include the α,β-dehydrogenation of methyl labdanolate using an organoselenium reagent, followed by oxidative degradation of the side chain to form tetranorlabdan-8α,12-diol. The final step is an acid-promoted cyclization of the diol to furnish AMBROX DL.

Synthesis from (R)-Carvone

(R)-carvone, a readily available and inexpensive monoterpene, offers a chiral starting point for the enantioselective synthesis of (-)-Ambrox.

Synthetic Pathway from (R)-Carvone

Caption: A concise seven-step synthesis of (-)-Ambrox from (R)-carvone.

Experimental Protocol: Synthesis of (-)-Ambrox from (R)-Carvone

• Step a: Synthesis of Compound 1: To a solution of (R)-carvone (1.0 equiv.) in anhydrous THF at -25°C, lithium diisopropylamide (LDA, 1.4 equiv.) is slowly added. After 2 hours, methyl iodide (MeI, 3.5 equiv.) is added, and the reaction is stirred for 12 hours at room temperature. Workup with saturated NH₄Cl solution and extraction with EtOAc yields Compound 1 (85% yield).

• Step b: Synthesis of Compound 2: To a solution of Compound 1 (1.0 equiv.) in anhydrous THF at -25°C, LDA (1.5 equiv.) is added. After 1 hour, 2,3-dibromopropene (2.0 equiv.) is added, and the reaction is stirred for 12 hours at room temperature. Workup and purification yield Compound 2 (93% yield).

• Step c: Synthesis of Bicyclic Ketone 3: Compound 2 is treated with trifluoroacetic acid (TFA) for 3 days. After removal of TFA, the residue is subjected to hydrogenation with Pd/C and H₂ in methanol for 4 days to afford Compound 3 (73% yield).

• Steps d & e: Synthesis of Vinyl Iodide 4: The ketone in Compound 3 is converted to its hydrazone using hydrazine hydrate and acetic acid in ethanol at 80°C for 16 hours. The hydrazone is then treated with iodine (I₂) and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) in ether to yield the vinyl iodide 4 (71% yield for the two steps).

• Step f: Synthesis of Primary Alcohol 5: Vinyl iodide 4 is treated with t-butyllithium (t-BuLi) followed by ethylene oxide in THF to produce the primary alcohol 5 (81% yield).

• Step g: Synthesis of (-)-Ambrox: The final cyclization of Compound 5 is achieved using iron(III) chloride (FeCl₃) as a catalyst in dichloromethane and 1,2-dichloroethane at 23°C for 2 hours, yielding (-)-Ambrox (79% yield).

The overall yield for this seven-step synthesis is 26.2%.[3]

Synthesis from Homofarnesol

Homofarnesol is a key intermediate in several modern synthetic approaches to AMBROX DL, including both chemical and biocatalytic methods.

a) Catalytic Asymmetric Polyene Cyclization

This approach utilizes a chiral catalyst to induce the cyclization of homofarnesol to (-)-Ambrox in a single, highly selective step.

Experimental Overview:

The polyene cyclization of (3E,7E)-homofarnesol is catalyzed by a highly Brønsted-acidic and confined imidodiphosphorimidate (IDPi) catalyst in the presence of a fluorinated alcohol. This method affords (-)-Ambrox in 54% yield with excellent diastereo- and enantioselectivity (>20:1 d.r. and 95:5 e.r.).[4] The reaction is believed to proceed through a concerted pathway, mimicking enzymatic cyclizations.[5]

b) Biocatalytic Synthesis from (E)-β-Farnesene via Homofarnesol

A sustainable, industrial-scale production of (-)-Ambrox has been developed utilizing a combination of fermentation and biocatalysis.

Workflow for the Biocatalytic Synthesis of AMBROX DL

References

• 1. benchchem.com [benchchem.com]
• 2. patents.justia.com [patents.justia.com]
• 3. Sustainable (–)-Ambrox Production: Chemistry Meets Biocatalysis | CHIMIA [chimia.ch]
• 4. sctunisie.org [sctunisie.org]
• 5. researchgate.net [researchgate.net]

Cross-reactivity of olfactory receptors to AMBROX DL and related compounds

A Comprehensive Comparison of Olfactory Receptor Cross-Reactivity to AMBROX® DL and Related Ambergris Compounds

For researchers, scientists, and drug development professionals, understanding the specific interactions between odorants and their corresponding olfactory receptors (ORs) is paramount. This guide provides an objective comparison of the cross-reactivity of key human olfactory receptors to AMBROX® DL and a selection of structurally related ambergris-type compounds. The information is supported by experimental data from peer-reviewed studies, with detailed methodologies provided for key experimental techniques.

Introduction to Ambergris Odorants and their Receptors

Ambergris, a rare and historically prized material from sperm whales, possesses a complex and sought-after fragrance profile. Its characteristic scent is largely attributed to the oxidative degradation of the triterpene ambrein, which yields a variety of aromatic molecules. Among the most important of these is (-)-Ambroxide, a key component of the commercial product AMBROX® DL. The perception of these ambergris notes is mediated by specific olfactory receptors in the human nose. Recent research has identified several key receptors involved in the detection of ambergris and musk-like compounds, including OR5AN1, OR1A1, and, most notably for (-)-Ambroxide, OR7A17.[1][2][3][4][5][6] This guide focuses on the comparative activation of these receptors by AMBROX® DL and its analogues.

Quantitative Comparison of Olfactory Receptor Activation

The following table summarizes the available quantitative data on the activation of human olfactory receptors by AMBROX® DL and related compounds. The data is primarily derived from in vitro functional assays, such as luciferase reporter assays, performed in heterologous cell systems (e.g., HEK293 or Hana3A cells) expressing the specific olfactory receptor. The potency of the odorant is typically expressed as the half-maximal effective concentration (EC50), which represents the concentration of the odorant required to elicit 50% of the maximum receptor response.

Olfactory Receptor	Compound	Agonist/Antagonist	EC50 (µM)	Emax (Normalized Response)	Reference
OR7A17	(-)-Ambroxide (ABX)	Agonist	~31.6	1.0	[2][3][7]
Ambrox Super (ABS)	Agonist	~31.6	~1.1	[2][3][7]
CETALOX® ((±)-Ambroxide)	Agonist	~31.6	~1.2	[2][3][7]
Orbitone	Agonist	>100	~0.4	[2][3][7]
Iso E Super	Agonist	>100	~0.2	[2][3][7]
OR5AN1	AMBROX® DL	Agonist	Data not available	Data not available
(-)-Ambroxide	Agonist	Data not available	Data not available
OR1A1	AMBROX® DL	Agonist	Data not available	Data not available
(-)-Ambroxide	Agonist	Data not available	Data not available

Note: Data for the cross-reactivity of AMBROX® DL and its analogues with OR5AN1 and OR1A1 is currently limited in the public domain. Further research is required to fully populate this comparison.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for the two primary in vitro assays used to generate the data in this guide.

Luciferase Reporter Assay for Olfactory Receptor Activation

This assay is a widely used method for quantifying the activation of G-protein coupled receptors, including olfactory receptors, in a high-throughput format.[8][9][10][11]

1. Cell Culture and Transfection:

• Cell Line: Hana3A cells, a modified HEK293 cell line stably expressing accessory proteins (RTP1L, RTP2, REEP1) and Gαolf, are recommended for robust OR expression.[8][11]

• Culture Conditions: Cells are maintained in Minimum Essential Medium (MEM) supplemented with 10% Fetal Bovine Serum (FBS) and antibiotics at 37°C in a 5% CO2 incubator.[4][8]

• Transfection: For each well of a 96-well plate, transfect Hana3A cells with plasmids encoding:

  • The specific olfactory receptor (e.g., OR7A17, OR5AN1, or OR1A1).

  • A luciferase reporter gene under the control of a cAMP Response Element (CRE-luciferase).

  • A constitutively expressed Renilla luciferase plasmid for normalization of transfection efficiency.

  • Accessory proteins such as RTP1S to enhance receptor expression and function.[4][8]

2. Odorant Stimulation:

• Preparation of Odorants: Prepare stock solutions of AMBROX® DL and related compounds in a suitable solvent like DMSO. A dilution series should be prepared to determine dose-response curves.

• Stimulation: 24 hours post-transfection, replace the culture medium with a serum-free medium containing the desired concentration of the odorant. Incubate for a defined period (typically 4-6 hours) to allow for receptor activation and subsequent luciferase expression.[12]

3. Luminescence Measurement:

• Lysis: Lyse the cells using a lysis buffer compatible with the luciferase assay system.

• Luciferase Assay: Use a dual-luciferase reporter assay system to measure both firefly and Renilla luciferase activity. The firefly luciferase signal is indicative of OR activation, while the Renilla luciferase signal is used for normalization.

• Data Analysis: The normalized response is calculated as the ratio of firefly to Renilla luciferase activity. Dose-response curves are generated by plotting the normalized response against the logarithm of the odorant concentration, and EC50 values are determined using a sigmoidal curve fit.[3]

Calcium Imaging Assay for Olfactory Receptor Activation

This method provides a real-time measurement of intracellular calcium influx, an early event in the olfactory signal transduction cascade.

1. Cell Culture and Transfection:

• Cell Line: HEK293 cells are commonly used for this assay.

• Culture and Transfection: Culture and transfect the cells with the desired olfactory receptor plasmid as described for the luciferase assay. Co-transfection with a promiscuous G-protein alpha subunit, such as Gα15 or Gα16, can couple the OR to the phospholipase C pathway, leading to a measurable calcium response.

2. Calcium Indicator Loading:

• Dye Loading: 24-48 hours post-transfection, load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) by incubating them in a buffer containing the dye for 30-60 minutes at 37°C.

3. Imaging and Stimulation:

• Microscopy: Use a fluorescence microscope equipped with a calcium imaging system.

• Baseline Measurement: Record the baseline fluorescence of the cells before stimulation.

• Odorant Application: Perfuse the cells with a buffer containing the test odorant at a specific concentration.

• Image Acquisition: Continuously record the fluorescence intensity of the cells during and after odorant application. An increase in fluorescence indicates an influx of intracellular calcium and thus, receptor activation.

4. Data Analysis:

• Response Quantification: The change in fluorescence intensity (ΔF) over the baseline fluorescence (F) (ΔF/F) is calculated for each cell.

• Dose-Response: By applying a range of odorant concentrations, dose-response curves can be generated to determine the EC50 values.

Signaling Pathways and Experimental Workflow

To visually represent the complex processes involved, the following diagrams have been generated using the DOT language.

Caption: Canonical olfactory signal transduction pathway initiated by odorant binding.

Caption: Experimental workflow for the luciferase reporter assay.

Conclusion

The deorphanization of olfactory receptors and the characterization of their ligand specificities are rapidly advancing fields. The data presented here for OR7A17 provides a clear indication of its role as a primary receptor for (-)-Ambroxide, the key odorant in AMBROX® DL. While the responses of OR5AN1 and OR1A1 to a broad range of ambergris compounds remain to be fully elucidated, the provided experimental protocols offer a robust framework for conducting such comparative studies. This guide serves as a valuable resource for researchers aiming to further unravel the complexities of ambergris perception and to develop novel compounds targeting these specific olfactory receptors.

References

• 1. Molecular mechanism of activation of human musk receptors OR5AN1 and OR1A1 by (R)-muscone and diverse other musk-smelling compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. An odorant receptor for a key odor constituent of ambergris - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Genetic variation in the human olfactory receptor OR5AN1 associates with the perception of musks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular mechanism of activation of human musk receptors OR5AN1 and OR1A1 by (R)-muscone and diverse other musk-smelling compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. DOR - Database Commons [ngdc.cncb.ac.cn]
• 8. ORDB: Home [ordb.biotech.ttu.edu]
• 9. CRDB: database of chemosensory receptor gene families in vertebrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Bioregistry - Olfactory Receptor Database [bioregistry.io]
• 11. ORDB -- Olfactory Receptor DataBase | HSLS [hsls.pitt.edu]
• 12. M2OR: a database of olfactory receptor–odorant pairs for understanding the molecular mechanisms of olfaction - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Fixative Properties of AMBROX® DL and Ambrocenide

In the ever-evolving landscape of fragrance creation, the role of fixatives is paramount in defining the longevity and character of a scent. Among the arsenal of synthetic ambergris alternatives, AMBROX® DL and Ambrocenide have emerged as key players, each offering unique attributes to the perfumer. This guide provides a detailed comparison of the fixative properties of these two powerful molecules, supported by available data and outlining experimental protocols for their evaluation.

Executive Summary

Both AMBROX® DL and Ambrocenide are highly valued for their ability to anchor more volatile fragrance components, thereby extending the scent's life on the skin. While both possess desirable ambergris-like qualities, they differ significantly in their potency, odor profile, and tenacity. Ambrocenide is consistently described as a more powerful and longer-lasting fixative compared to AMBROX® DL, which is considered a more nuanced and versatile ingredient suitable for a broader range of applications.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the key characteristics and fixative properties of AMBROX® DL and Ambrocenide based on publicly available data.

Property	AMBROX® DL	Ambrocenide
Chemical Formula	C16H28O[1][2]	C18H30O2[1][2]
Appearance	White crystalline powder[2]	White crystalline solid[2]
Odor Profile	Musky, ambergris-like with a strong woody impact, providing warmth and richness.[1][2][3][4] It has an elegant amber note with a rich woody character.[5]	Extremely potent and radiant woody-amber scent with musky undertones.[2][6][7]
Tenacity on Smelling Strip	Lasts for one month.[3]	Lasts for over 400 hours.[8]
Primary Function	Fixative and enhancer for long-lasting fragrances.[1]	"Super amber" providing extreme radiance, volume, and fixation.[8]
Compositional Notes	A blend of Cachalox® and Cetalox, with Cachalox noted for its heightened fixative properties.[9]	A single, powerful molecule.
Typical Usage Level	Fine Fragrance: 0.5% - 3%; Other applications: 0.03% - 0.7%.[3][4][10]	Average of 0.82% in perfume compounds.[8]

Experimental Protocols for Fixative Evaluation

To quantitatively assess the fixative properties of materials like AMBROX® DL and Ambrocenide, a combination of instrumental and sensory analysis is employed.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS) Headspace Analysis

This technique is the gold standard for objectively measuring the evaporation rate of fragrance molecules over time.[11]

Objective: To quantify the concentration of volatile fragrance compounds in the headspace above a sample at specified time intervals, both with and without the fixative.

Methodology:

• Sample Preparation:

  • Prepare three sets of identical fragrance solutions: a control with only the top and middle note accords, a solution containing the accords with a specific concentration of AMBROX® DL, and a third with the same accords and an equivalent concentration of Ambrocenide.

  • Apply a precise amount of each solution to a neutral substrate, such as a filter paper or a skin-mimicking membrane.[11]

• Headspace Sampling:

  • Place each substrate in a sealed vial and incubate at a constant temperature (e.g., 32°C to simulate skin temperature).

  • At predetermined time points (e.g., 0, 1, 2, 4, 6, 8, and 24 hours), collect a sample of the headspace vapor using a solid-phase microextraction (SPME) fiber.[12]

• GC-MS Analysis:

  • Inject the collected headspace sample into the GC-MS system. The gas chromatograph separates the individual volatile compounds, and the mass spectrometer identifies and quantifies them.[13][14]

• Data Analysis:

  • Plot the concentration of key volatile compounds over time for each of the three test conditions. A slower decay curve in the presence of the fixative indicates a positive fixative effect.

Sensory Analysis: Trained Panel Evaluation

While instrumental analysis provides objective data, sensory evaluation is crucial for understanding the perceived longevity and character of a fragrance on the skin.[15]

Objective: To assess the perceived intensity and longevity of a fragrance by a panel of trained sensory experts.

Methodology:

• Panelist Training: Select and train a panel of individuals to consistently evaluate and describe fragrance attributes, including intensity, character, and longevity.

• Sample Application:

  • Apply a standardized dose of the three fragrance solutions (control, AMBROX® DL, and Ambrocenide versions) to designated areas on the panelists' forearms.

• Evaluation Sessions:

  • At set time intervals (e.g., 0, 0.5, 1, 2, 4, 6, 8, and 24 hours), panelists evaluate the intensity of the fragrance on a labeled magnitude scale (e.g., 0-10).[11]

  • Panelists also provide descriptive feedback on the evolving character of the scent.

• Data Analysis:

  • Calculate the average intensity ratings for each fragrance at each time point.

  • Plot the intensity decay curves to visualize and compare the longevity of the different formulations.

Mandatory Visualizations

To better illustrate the processes involved in evaluating these fixatives, the following diagrams have been generated.

Caption: Experimental workflow for evaluating fragrance fixatives.

Conclusion

The choice between AMBROX® DL and Ambrocenide as a fixative will ultimately depend on the perfumer's creative intent and the desired performance characteristics of the final fragrance. Ambrocenide stands out for its sheer power and tenacity, making it an ideal choice for creating bold, long-lasting amber and woody compositions.[2] AMBROX® DL, with its more complex and nuanced profile, offers a versatile tool for adding warmth, elegance, and substantivity to a wider array of fragrance types, from delicate florals to rich orientals.[3] The experimental protocols outlined provide a robust framework for researchers and developers to quantitatively and qualitatively assess the performance of these and other fixatives, ensuring the creation of high-quality, enduring fragrances.

References

• 1. myuchem.com [myuchem.com]
• 2. myuchem.com [myuchem.com]
• 3. firmenich.com [firmenich.com]
• 4. AMBROX® DL [studio.dsm-firmenich.com]
• 5. specialchem.com [specialchem.com]
• 6. myuchem.com [myuchem.com]
• 7. youtube.com [youtube.com]
• 8. fraterworks.com [fraterworks.com]
• 9. fraterworks.com [fraterworks.com]
• 10. AMBROX® DL [studio.dsm-firmenich.com]
• 11. How to Test the Longevity of Perfume | NIKOO Chemical [nikoochem.com]
• 12. mdpi.com [mdpi.com]
• 13. Unraveling the Scent: How Perfume Makers Use GC/MS Analysis [innovatechlabs.com]
• 14. jcanoingenieria.com [jcanoingenieria.com]
• 15. parfums-de-grasse.com [parfums-de-grasse.com]

A Spectroscopic Comparison of Synthetic vs. Nature-Identical AMBROX DL: A Guide for Researchers

This guide provides a framework for the spectroscopic analysis and comparison of synthetic and nature-identical AMBROX DL, a key fragrance ingredient prized for its unique ambergris-like scent. For the purpose of this guide, "nature-identical" AMBROX DL refers to the substance synthesized from natural precursors, such as sclareol, which typically yields the specific enantiomer responsible for the characteristic odor. "Synthetic" AMBROX DL may refer to a racemic mixture or products from different chemical pathways, potentially with distinct impurity profiles.

The objective of this comparison is to verify the identity, purity, and chiral integrity of the samples, ensuring they meet the stringent quality standards required in research and product development. The primary analytical techniques employed are Gas Chromatography-Mass Spectrometry (GC-MS), Fourier-Transform Infrared Spectroscopy (FTIR), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Data Summary

The following tables present illustrative data that one might expect from a comparative analysis of high-purity nature-identical and synthetic AMBROX DL samples.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Data

Parameter	Nature-Identical AMBROX DL	Synthetic AMBROX DL
Purity (Area %)	> 99.5%	> 99.0%
Retention Time (min)	15.4	15.4
Key Mass Fragments (m/z)	236 (M+), 221, 207, 191, 137	236 (M+), 221, 207, 191, 137
Identified Impurities	Sclareolide (<0.2%), Ambradiol (<0.1%)	Isomeric variants (<0.5%), residual solvents (<0.1%)

Table 2: Fourier-Transform Infrared (FTIR) Spectroscopy Data

Functional Group	Wavenumber (cm⁻¹)	Nature-Identical AMBROX DL	Synthetic AMBROX DL
C-O-C Stretch (Ether)	1080 - 1150	Strong, sharp peak at 1085	Strong, sharp peak at 1085
C-H Stretch (Aliphatic)	2850 - 2960	Multiple strong peaks	Multiple strong peaks
C-H Bend (Methyl/Methylene)	1370 - 1465	Characteristic sharp peaks	Characteristic sharp peaks
Fingerprint Region	600 - 1300	Complex, matches reference	Complex, matches reference

Table 3: Nuclear Magnetic Resonance (NMR) Spectroscopy Data (¹³C NMR, in CDCl₃)

Carbon Environment	Chemical Shift (δ, ppm)	Nature-Identical AMBROX DL	Synthetic AMBROX DL
C (quaternary, gem-dimethyl)	~33.2	Present	Present
C (quaternary, angular methyl)	~36.2	Present	Present
CH (tertiary)	~56.8, ~59.3	Present	Present
CH₂ (ether-linked)	~74.1	Present	Present
C (ether-linked, quaternary)	~86.3	Present	Present
CH₃ (methyls)	~15.1, ~20.6, ~21.6	Present	Present

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of the AMBROX DL samples and to identify and quantify any volatile impurities.

Methodology:

• Sample Preparation: Prepare a 1 mg/mL solution of each AMBROX DL sample in a high-purity solvent such as hexane or ethyl acetate.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Conditions:

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

  • Injector Temperature: 250°C.

  • Oven Program: Initial temperature of 80°C, hold for 2 minutes, then ramp to 280°C at a rate of 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection Volume: 1 µL (split mode, 50:1).

• MS Conditions:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: 40-400 m/z.

• Data Analysis: Integrate the peak areas to calculate the relative purity. Identify the main peak and any impurity peaks by comparing their mass spectra with a reference library (e.g., NIST).[1][2]

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To confirm the functional groups present in AMBROX DL and to compare the overall molecular fingerprint of the samples.

Methodology:

• Sample Preparation: Samples can be analyzed neat if they are crystalline solids. Place a small amount of the solid directly on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: An FTIR spectrometer equipped with an ATR accessory.

• FTIR Conditions:

  • Spectral Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: Average of 16 scans for both background and sample.

• Data Analysis: Compare the obtained spectra against a reference spectrum of pure AMBROX DL. Key peaks to verify include the prominent C-O-C ether stretch and the aliphatic C-H stretches. The fingerprint regions of the nature-identical and synthetic samples should be identical for a positive match.[3][4][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the precise molecular structure, confirm stereochemistry (if using chiral shift reagents), and detect non-volatile impurities.

Methodology:

• Sample Preparation: Dissolve approximately 10-20 mg of the AMBROX DL sample in 0.7 mL of deuterated chloroform (CDCl₃).

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• NMR Experiments:

  • ¹H NMR: Acquire a standard proton spectrum to observe the chemical shifts, integrations, and coupling patterns of the hydrogen atoms.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify the number and type of carbon environments.

  • DEPT-135: Differentiates between CH, CH₂, and CH₃ groups.

• Data Analysis: Compare the chemical shifts and coupling constants with published data or a reference standard. The spectra of the nature-identical and synthetic samples should be superimposable if they are chemically identical.[6]

Visualizations

Workflow for Spectroscopic Comparison

The following diagram illustrates the logical workflow for a comprehensive spectroscopic comparison of two AMBROX DL samples.

Caption: Workflow for AMBROX DL spectroscopic comparison.

Conceptual Synthesis Pathway and Quality Control

This diagram shows a simplified, conceptual pathway for producing AMBROX DL from a natural precursor, highlighting key stages where quality control via spectroscopy is essential.

Caption: Quality control points in a nature-identical synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Ambrox [webbook.nist.gov]
• 3. spiedigitallibrary.org [spiedigitallibrary.org]
• 4. ffc.alfa-chemistry.com [ffc.alfa-chemistry.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. tandfonline.com [tandfonline.com]

Unveiling the Optimal Chiral Selector for AMBROX DL Isomer Separation: A Comparative Guide

A comprehensive analysis of chiral selectors reveals that polysaccharide-based chiral stationary phases (CSPs), particularly those with cellulose backbones, demonstrate superior efficacy in the enantioselective separation of AMBROX DL isomers. This guide provides a comparative overview of the performance of different chiral selectors, supported by experimental data, to assist researchers in selecting the most effective method for their analytical and preparative needs.

Ambroxol, a widely used mucolytic agent, exists as a racemic mixture of two enantiomers, the dextrorotatory (+) and levorotatory (-) isomers. While the pharmacological activity of both enantiomers is similar, regulatory guidelines and the pursuit of enantiopure pharmaceuticals necessitate reliable methods for their separation and quantification. High-performance liquid chromatography (HPLC) with chiral stationary phases stands as the predominant technique for achieving this separation.

Comparative Efficacy of Chiral Selectors

The selection of an appropriate chiral stationary phase is paramount for achieving baseline separation of enantiomers. Polysaccharide-derivatized CSPs, renowned for their broad applicability, have shown particular promise for the resolution of AMBROX DL isomers.

A notable study successfully employed a cellulose-based CSP, specifically Lux Cellulose-1 , for the simultaneous enantioseparation of guaifenesin and the separation of ambroxol.[1][2] This highlights the effectiveness of cellulose tris(3,5-dimethylphenylcarbamate) as a chiral selector for ambroxol under reversed-phase conditions.

To provide a clear comparison, the following table summarizes the performance of a reported method for the chiral separation of Ambroxol.

Chiral Selector	Column	Mobile Phase	Flow Rate (mL/min)	Detection	Analysis Time (min)	Reference
Cellulose tris(3,5-dimethylphenylcarbamate)	Lux Cellulose-1 (50 x 4.6 mm)	Ethanol/Water (linear gradient 20% to 70% ethanol)	1.0	UV at 270 nm	6	[1][2]

Quantitative data such as Resolution (Rs), Separation Factor (α), and specific Retention Times (tR) for the individual AMBROX DL enantiomers were not explicitly detailed in the available literature for a direct tabular comparison.

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of chiral separation methods. The following protocol is based on the successful separation of ambroxol using a Lux Cellulose-1 column.[1][2]

Method 1: Separation on Lux Cellulose-1

• Column: Lux Cellulose-1 (50 x 4.6 mm)

• Chiral Stationary Phase: Cellulose tris(3,5-dimethylphenylcarbamate)

• Mobile Phase: A linear gradient of ethanol and water, starting from 20% ethanol and increasing to 70% ethanol.

• Flow Rate: 1.0 mL/min

• Detection: UV at 270 nm

• Analysis Time: 6 minutes

Experimental and Logical Workflow

The development and execution of a chiral HPLC separation method follows a logical progression. The following diagram illustrates a typical workflow from method development to sample analysis.

Caption: Workflow for Chiral HPLC Method Development and Analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods - PMC [pmc.ncbi.nlm.nih.gov]

A Neurobiological Comparison of AMBROX DL and Other Ambergris Odorants: An Investigative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the neurobiological responses to AMBROX DL versus other prominent ambergris odorants. While direct comparative experimental data on AMBROX DL is limited in publicly accessible research, this document synthesizes available information on its constituent components and key ambergris molecules to offer a scientifically grounded comparison. It further proposes detailed experimental protocols to directly address the current knowledge gaps.

Introduction to Ambergris Odorants

Ambergris, a rare and historically prized material from sperm whales, owes its unique and sought-after fragrance to a complex mixture of oxidized derivatives of the triterpene ambrein.[1][2] The primary odor-active component is (-)-Ambroxide, also known by trade names such as Ambroxan.[1][3] Due to the rarity and ethical concerns surrounding natural ambergris, the fragrance industry relies on synthetic analogues. Among these, AMBROX DL is a widely used proprietary blend. Understanding the distinct neurobiological profiles of these synthetic alternatives is crucial for both fragrance development and for researchers studying the mechanisms of olfaction.

Chemical Composition of AMBROX DL and Key Alternatives

A critical point of comparison lies in the stereochemistry of these compounds. Olfactory receptors are chiral and can exhibit different responses to different stereoisomers of the same molecule.

• AMBROX DL : A product by Firmenich, AMBROX DL is a mixture of approximately 70% Cetalox (9-epi Ambrox) and 30% Cachalox.[4] Cetalox is the racemic mixture of Ambroxide, meaning it contains both the (+) and (-) enantiomers.[5]

• Ambroxan / Ambrox Super / Ambrofix : These are trade names for the enantiopure (-)-Ambroxide, which is the primary odorant found in natural ambergris.[4][5]

• Cetalox : As a component of AMBROX DL, Cetalox is a racemic mixture of Ambroxide isomers.[5]

This difference in isomeric composition is fundamental, as it implies that AMBROX DL will interact with olfactory receptors differently than pure (-)-Ambroxide.

Neurobiology of Ambergris Odor Perception

The perception of smell begins with the binding of an odorant molecule to one or more olfactory receptors (ORs) located on the surface of olfactory sensory neurons in the nasal epithelium.[6] This binding event initiates a G-protein-coupled signaling cascade, leading to neuronal activation and the transmission of a signal to the brain.

The (-)-Ambroxide Receptor: OR7A17

Recent research has identified a specific human olfactory receptor, OR7A17 , that is narrowly tuned to respond to (-)-Ambroxide.[1][3] Genetic variations in this receptor are linked to differences in the perceived pleasantness of the ambergris aroma.[1][3] Individuals with non-functional alleles of OR7A17 perceive (-)-Ambroxide as less pleasant than those with a functional version of the receptor.[1][3]

Given that AMBROX DL contains a racemic mixture of Ambroxide (via Cetalox), it is plausible that the (+) and (-) enantiomers will interact differently with OR7A17 and potentially other, as-yet-unidentified olfactory receptors. The (-)-enantiomer in AMBROX DL would be expected to activate OR7A17, while the (+)-enantiomer may act as a weaker agonist, an antagonist, or activate a different subset of ORs. This differential activation pattern would likely result in a distinct neurobiological and perceptual profile for AMBROX DL compared to enantiopure (-)-Ambroxide.

Olfactory Signal Transduction Pathway

The binding of an ambergris odorant, such as (-)-Ambroxide, to its cognate receptor (e.g., OR7A17) triggers a well-characterized signaling cascade within the olfactory sensory neuron.

Caption: General olfactory signal transduction cascade initiated by odorant binding.

Comparative Data of Ambergris Odorants

Direct quantitative neurobiological data for AMBROX DL is not available in the current literature. The following table summarizes the known properties based on its components and compares them to other ambergris odorants.

Feature	AMBROX DL	Ambroxan / (-)-Ambroxide	Cetalox
Chemical Composition	Mixture of ~70% Cetalox and ~30% Cachalox	Enantiopure (-)-dodecahydro-3a,6,6,9a-tetramethylnaphtho[2,1-b]furan	Racemic mixture of (+) and (-) Ambroxide
Odor Profile	Powerful, elegant woody-amber character with dry, clean musky undertones.[4]	Dry amber and woody.[5]	Creamy amber and skin-musk.[5]
Known Receptor Interaction	The (-)-enantiomer component is expected to activate OR7A17. The interaction of the (+)-enantiomer and Cachalox is unknown.	Activates OR7A17.[1][3]	The (-)-enantiomer component is expected to activate OR7A17. The interaction of the (+)-enantiomer is unknown.
Potential Neurobiological Signature	A complex activation pattern involving OR7A17 and likely other ORs, resulting from the mixture of stereoisomers and Cachalox.	A more specific activation pattern, with OR7A17 as a key receptor.	A potentially broader activation pattern than pure (-)-Ambroxide due to the presence of the (+)-enantiomer.

Proposed Experimental Protocol for Direct Comparison

To obtain quantitative data on the neurobiological responses to AMBROX DL versus other ambergris odorants, the following experimental workflow is proposed. This protocol is based on established methodologies for studying olfactory receptor activation.

Objective: To compare the activation profile of AMBROX DL, Ambroxan, and Cetalox on a panel of human olfactory receptors.

Materials:

• AMBROX DL (Firmenich)

• Ambroxan ((-)-Ambroxide, analytical standard)

• Cetalox (racemic Ambroxide, analytical standard)

• HEK293T cells

• Plasmids for human olfactory receptors (including OR7A17 and a broader panel)

• Luciferase reporter gene assay system (e.g., CRE-luciferase)

• Cell culture reagents

• Luminometer

Methodology:

• Cell Culture and Transfection :

  • Culture HEK293T cells in appropriate media.

  • Co-transfect cells with a plasmid containing a specific human olfactory receptor (e.g., OR7A17), a plasmid for a promiscuous G-protein (Gαolf), and a CRE-luciferase reporter plasmid. A control group should be transfected with an empty vector in place of the OR plasmid.

• Odorant Stimulation :

  • Prepare serial dilutions of AMBROX DL, Ambroxan, and Cetalox in a suitable solvent (e.g., DMSO, then diluted in media).

  • 24 hours post-transfection, stimulate the cells with the different concentrations of each odorant for a defined period (e.g., 4 hours).

• Data Acquisition :

  • Lyse the cells and measure the luciferase activity using a luminometer. The luminescence signal is proportional to the level of cAMP produced, which is an indicator of olfactory receptor activation.

• Data Analysis :

  • Normalize the luciferase response to the response of a positive control (e.g., forskolin) or to the vehicle control.

  • Plot dose-response curves for each odorant on each tested olfactory receptor.

  • Calculate the EC50 (half-maximal effective concentration) for each odorant-receptor pair to quantify the potency of the odorants.

  • Statistically compare the EC50 values and maximal responses for AMBROX DL, Ambroxan, and Cetalox across the panel of olfactory receptors.

Caption: Proposed workflow for comparing the neurobiological response of ambergris odorants.

Conclusion and Future Directions

The neurobiological response to AMBROX DL is predicted to be distinct from that of enantiopure ambergris odorants like Ambroxan, primarily due to its composition as a racemic mixture. The presence of multiple stereoisomers in AMBROX DL likely results in a more complex pattern of olfactory receptor activation, contributing to its unique "elegant woody-amber" profile.

Direct experimental investigation using the proposed protocol is essential to quantify these differences. Such research would not only be valuable for the fragrance industry in tailoring scents with specific emotional and perceptual impacts but would also provide deeper insights into the stereo-specificity of human olfactory receptors and the combinatorial coding of complex odors in the brain. Further studies could also employ techniques such as calcium imaging in primary olfactory sensory neurons or in vivo functional neuroimaging (e.g., fMRI) in human subjects to explore the neurobiological responses at the circuit and systems level.

References

• 1. An odorant receptor for a key odor constituent of ambergris - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. fraterworks.com [fraterworks.com]
• 5. Ambroxan and Cetalox Differences - Blog — Scentspiracy [scentspiracy.com]
• 6. Antagonistic interactions between odorants alter human odor perception - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for AMBROX DL

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of AMBROX DL, a synthetic fragrance compound. Adherence to these procedures is critical to ensure personnel safety and environmental protection.

I. Immediate Safety and Hazard Information

AMBROX DL presents specific hazards that must be understood before handling and disposal. It is classified as being potentially harmful in contact with skin and is very toxic to aquatic life with long-lasting effects.[1] Therefore, preventing its release into the environment is of paramount importance.

Key Hazard Statements:

• May be harmful in contact with skin.[1]

• Very toxic to aquatic life.[1]

• Very toxic to aquatic life with long lasting effects.[1]

Precautionary Measures:

• Avoid release to the environment at all costs.[1]

• Collect any spillage promptly.

• Store away from incompatible materials.

• Dispose of contents and containers in accordance with all local, regional, national, and international regulations.[1]

II. Chemical and Physical Properties

Understanding the properties of AMBROX DL is essential for safe handling and disposal.

Property	Value	Source
CAS Number	3738-00-9	[1]
Appearance	Solid	[2][3]
Water Solubility	Immiscible	[1]
Vapor Pressure	0.29 Pa at 20°C	[2]
Flashpoint	>100°C	[2]

III. Step-by-Step Disposal Protocol

This protocol outlines the required steps for the safe disposal of AMBROX DL.

1. Personal Protective Equipment (PPE):

• Wear appropriate chemical-resistant gloves.

• Use safety glasses or goggles.

• A lab coat or other protective clothing is recommended.

2. Waste Collection:

• Solid Waste: Collect solid AMBROX DL waste in a clearly labeled, sealed container.

• Contaminated Materials: Any materials used to clean up spills (e.g., absorbent pads, cloths) should be treated as hazardous waste and placed in a sealed, labeled container.

• Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should be collected and treated as hazardous waste. Puncture the container to prevent reuse.

3. Spill Management:

• In the event of a spill, prevent the material from entering drains or waterways.[1]

• For small spills, wipe up with an absorbent material (e.g., cloth, fleece) and place in a sealed container for disposal.[1]

• For large spills, dike the material with inert absorbent such as dry clay, sand, or diatomaceous earth.[1] Collect the absorbed material and place it into a suitable container for disposal.[1][4]

4. Final Disposal:

• AMBROX DL waste must be disposed of through a licensed chemical destruction facility.[5]

• Controlled incineration with flue gas scrubbing is a suitable disposal method.[5]

• Crucially, do not discharge AMBROX DL or its waste into sewer systems or waterways. [5]

IV. Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of AMBROX DL.

Caption: AMBROX DL Disposal Workflow.

References

• 1. vigon.com [vigon.com]
• 2. firmenich.com [firmenich.com]
• 3. AMBROX® DL [studio.dsm-firmenich.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. echemi.com [echemi.com]

Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for AMBROX DL

For Immediate Implementation: This document provides essential safety and logistical guidance for researchers, scientists, and drug development professionals handling AMBROX DL. Adherence to these protocols is critical for ensuring personal safety and environmental protection.

AMBROX DL, a synthetic fragrance compound with a distinct ambergris-like, woody, and musky scent, requires careful handling due to its potential hazards.[1][2] While primarily used in the fragrance and personal care industries, its presence in research and development settings necessitates a thorough understanding of its safety profile.[1][2][3] The chemical formula for AMBROX DL is C16H28O, and it can be found in solid, powder, or thick liquid form.[1][2][4]

Hazard Identification and Personal Protective Equipment (PPE)

AMBROX DL is classified as a substance that may be harmful in contact with skin, can cause mild skin and eye irritation, and is very toxic to aquatic life with long-lasting effects.[5][6] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure.

Recommended Personal Protective Equipment (PPE) for Handling AMBROX DL

PPE Category	Specification	Rationale
Eye/Face Protection	Safety glasses with side shields or goggles.	To prevent direct contact with the eyes, which can cause mild irritation.[3][5]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).	To avoid skin contact, as the substance may be harmful and cause mild skin irritation.[3][5]
Skin and Body Protection	Laboratory coat or other suitable protective clothing.	To protect skin from accidental splashes or contact.[7][8][9]
Respiratory Protection	Handle in a well-ventilated area. If ventilation is inadequate or dust/vapors are generated, use a NIOSH-approved respirator.	To prevent inhalation of concentrated vapors or dust.[3][6][10]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory environment.

Standard Operating Procedure (SOP) for Handling AMBROX DL

Below is a logical workflow for the safe handling of AMBROX DL from receipt to disposal.

Caption: Logical workflow for the safe handling of AMBROX DL.

Disposal Plan

All waste materials contaminated with AMBROX DL must be treated as hazardous waste.

Waste Stream	Disposal Protocol
Excess AMBROX DL	Collect in a labeled, sealed container for hazardous waste disposal. Do not return to the original container.[5]
Contaminated Labware	Decontaminate if possible, or dispose of as hazardous waste.
Contaminated PPE	Dispose of as hazardous waste in accordance with institutional and local regulations.
Spill Cleanup Materials	Absorb spills with inert material (e.g., sand, vermiculite) and collect in a sealed container for hazardous waste disposal.[5]

Environmental Precautions: Avoid release to the environment.[5] AMBROX DL is very toxic to aquatic life with long-lasting effects.[5] Prevent spills from entering drains or waterways.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures

Exposure Route	First Aid Protocol
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.[7][10]
Eye Contact	Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek medical attention if irritation develops and persists.[5][10]
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[7][10]
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[5][7][10]

Spill Response Protocol

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills, wipe up with absorbent material (e.g., cloth, fleece). For large spills, dike the spilled material with inert absorbent such as dry clay, sand, or diatomaceous earth.[5]

• Collect: Place the absorbed material into a suitable, sealed container for hazardous waste disposal.

• Clean: Clean the spill area thoroughly to remove any residual contamination.[5]

• Report: Report the spill to the appropriate environmental health and safety personnel.

References

• 1. myuchem.com [myuchem.com]
• 2. myuchem.com [myuchem.com]
• 3. Ambrox Dl Aroma Chemical – Premium Amber‑woody Note | Chemical Bull [chemicalbull.com]
• 4. AMBROX DL CAS3738-00-9 [hylandachemical.com]
• 5. vigon.com [vigon.com]
• 6. shop.perfumersapprentice.com [shop.perfumersapprentice.com]
• 7. AMBROX DL - Safety Data Sheet [chemicalbook.com]
• 8. echemi.com [echemi.com]
• 9. echemi.com [echemi.com]
• 10. chemicalbook.com [chemicalbook.com]